Vancocine

Core Science & Biosynthesis

Vancomycin's Mechanism of Action Against Gram-Positive Bacteria: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vancomycin, a glycopeptide antibiotic, has long been a critical therapeutic agent in the fight against serious infections caused by gram-positive bacteria, particularly methicillin-resistant Staphylococcus aureus (MRSA).[1][2] Its unique mechanism of action, targeting the bacterial cell wall synthesis pathway, has made it an indispensable tool in clinical practice. This technical guide provides an in-depth exploration of the core mechanism of vancomycin's action, supported by quantitative data, detailed experimental protocols, and visual representations of the key pathways and workflows.

Core Mechanism of Action: Inhibition of Peptidoglycan Synthesis

The bactericidal activity of vancomycin stems from its ability to disrupt the synthesis of peptidoglycan, an essential component of the gram-positive bacterial cell wall that provides structural integrity and protection against osmotic stress.[3] Unlike many other antibiotics that target enzymatic processes, vancomycin directly binds to the substrate of the cell wall assembly machinery.

The primary molecular target of vancomycin is the D-alanyl-D-alanine (D-Ala-D-Ala) terminus of the peptidoglycan precursor, known as Lipid II.[3][4][5] This binding occurs through a series of five hydrogen bonds between the vancomycin molecule and the D-Ala-D-Ala dipeptide.[5] This interaction effectively sequesters the peptidoglycan precursors, preventing their incorporation into the growing peptidoglycan chain.[3]

Specifically, vancomycin's binding to the D-Ala-D-Ala moiety sterically hinders two crucial final steps in cell wall synthesis:

• Transglycosylation: The polymerization of the glycan chains by transglycosylases.[3]

• Transpeptidation: The cross-linking of the peptide side chains by transpeptidases (also known as penicillin-binding proteins or PBPs).

The inhibition of these processes leads to a weakened cell wall, rendering the bacterium susceptible to osmotic lysis and eventual cell death.[3]

Quantitative Data Summary

The efficacy of vancomycin is quantified by its binding affinity to its target and its minimum inhibitory concentration (MIC) against various bacterial strains.

Table 1: Vancomycin Binding Affinity

Target Ligand	Binding Affinity (Dissociation Constant, Kd)	Fold Difference
D-Ala-D-Ala	~1 µM	~1000x higher affinity[6]
D-Ala-D-Lac	~1 mM	[6]

This significant decrease in binding affinity for D-Ala-D-Lac is the primary mechanism of vancomycin resistance in strains like Vancomycin-Resistant Enterococci (VRE).

Table 2: Vancomycin MIC Breakpoints for Key Gram-Positive Pathogens

Organism	Susceptible (µg/mL)	Intermediate (µg/mL)	Resistant (µg/mL)
Staphylococcus aureus	≤2[1][7]	4-8[1][7]	≥16[1][7]
Enterococcus faecalis	≤4[8]	8-16[8]	≥32[8][9]
Streptococcus pneumoniae (Non-CNS)	≤2[10]	4[10]	≥8[10]
Streptococcus pneumoniae (CNS)	≤0.06[10]	-	>0.06[10]

CNS: Central Nervous System. Breakpoints are based on CLSI guidelines.[7][8][10]

Table 3: Representative Vancomycin MIC Ranges for Clinical Isolates

Organism	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)	Reference
Staphylococcus aureus (MRSA)	1	2	0.5 - >256	[2][11]
Enterococcus faecalis	1	-	0.125 - >256	[9]
Streptococcus pneumoniae	0.38	0.5	0.19 - 8	[12][13]

MIC50 and MIC90 represent the MIC values that inhibit 50% and 90% of the isolates, respectively.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for antimicrobial susceptibility testing.[14][15][16]

a. Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Vancomycin hydrochloride powder

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Spectrophotometer

• Incubator (35°C)

• Pipettes and sterile tips

b. Protocol:

• Prepare Vancomycin Stock Solution: Prepare a stock solution of vancomycin in a suitable solvent (e.g., water) at a concentration of 1280 µg/mL.

• Prepare Serial Dilutions: In a 96-well plate, perform serial two-fold dilutions of the vancomycin stock solution with CAMHB to achieve a final concentration range (e.g., 0.25 to 256 µg/mL) in a volume of 50 µL per well.

• Prepare Bacterial Inoculum: Prepare a bacterial suspension in CAMHB equivalent to a 0.5 McFarland standard. This corresponds to approximately 1-2 x 108 CFU/mL. Dilute this suspension to achieve a final inoculum density of approximately 5 x 105 CFU/mL in the test wells.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate, including a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the plate at 35°C for 16-20 hours in ambient air.

• Reading Results: The MIC is the lowest concentration of vancomycin that completely inhibits visible growth of the organism, as detected by the naked eye or a plate reader.

Analysis of Peptidoglycan Precursors by High-Performance Liquid Chromatography (HPLC)

This protocol outlines the general steps for the extraction and analysis of cytoplasmic peptidoglycan precursors.[3][17][18][19][20]

a. Materials:

• Bacterial culture

• Trichloroacetic acid (TCA)

• Solvents for extraction (e.g., ether)

• HPLC system with a UV detector

• Reversed-phase C18 column

• Mobile phase A: 0.1% trifluoroacetic acid (TFA) in water

• Mobile phase B: 0.1% TFA in acetonitrile

• Muramidase (e.g., mutanolysin)

• Sodium borohydride

b. Protocol:

• Bacterial Growth and Harvesting: Grow the bacterial culture to the mid-logarithmic phase. Harvest the cells by centrifugation.

• Extraction of Precursors: Resuspend the cell pellet in ice-cold 10% TCA and incubate on ice to precipitate macromolecules. Centrifuge to pellet the precipitated material.

• Removal of TCA: Wash the supernatant with an equal volume of ether to remove the TCA. The aqueous phase contains the nucleotide-linked peptidoglycan precursors.

• Enzymatic Digestion (for cell wall analysis): To analyze the composition of the cell wall itself, isolated cell walls are treated with a muramidase (e.g., mutanolysin) to digest the peptidoglycan into its muropeptide subunits.

• Reduction of Muropeptides: The resulting muropeptides are reduced with sodium borohydride to prevent the formation of anomers of the terminal muramic acid residue.

• HPLC Analysis:

  • Inject the prepared sample onto a C18 reversed-phase column.

  • Elute the muropeptides using a linear gradient of mobile phase B in mobile phase A. A typical gradient might be from 0% to 50% B over 60 minutes.

  • Monitor the elution profile at a wavelength of 206 nm.

  • Identify and quantify the different muropeptide species by comparing their retention times and peak areas to known standards.

Mandatory Visualizations

Signaling Pathway of Vancomycin Action

Caption: Vancomycin binds to the D-Ala-D-Ala terminus of Lipid II, inhibiting transglycosylation and transpeptidation, leading to cell lysis.

Experimental Workflow for MIC Determination

References

• 1. Vancomycin | Johns Hopkins ABX Guide [hopkinsguides.com]
• 2. microbiologyjournal.org [microbiologyjournal.org]
• 3. From cells to muropeptide structures in 24 h: Peptidoglycan mapping by UPLC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Binding of vancomycin to D-Ala-D-Ala [facm.ucl.ac.be]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Vancomycin Minimum Inhibitory Concentration for Methicillin-Resistant Staphylococcus aureus Infections; Is There Difference in Mortality Between Patients? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ars.usda.gov [ars.usda.gov]
• 9. Detection of Vancomycin Resistance among Enterococcus faecalis and Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Streptococcus pneumoniae | Johns Hopkins ABX Guide [hopkinsguides.com]
• 11. Minimum Inhibitory Concentrations of Vancomycin and Daptomycin Against Methicillin-resistant Staphylococcus Aureus Isolated from Various Clinical Specimens: A Study from South India - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Determination of vancomycin minimum inhibitory concentration for ceftazidime resistant Streptococcus pneumoniae in Iran - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Serotype Distribution and Characteristics of the Minimum Inhibitory Concentrations of Streptococcus pneumoniae Isolated from Pediatric Patients in Kunming, China - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. protocols.io [protocols.io]
• 16. researchgate.net [researchgate.net]
• 17. Bacterial Cell Wall Precursor Phosphatase Assays Using Thin-layer Chromatography (TLC) and High Pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Purification and HPLC Analysis of Cell Wall Muropeptides from Caulobacter crescentus - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Analysis of Gram-negative Bacteria Peptidoglycan by Ultra-performance Liquid Chromatography [bio-protocol.org]
• 20. researchgate.net [researchgate.net]

Vancomycin: A Comprehensive Technical Guide to its Chemical Structure and Functional Groups

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical structure and functional groups of Vancomycin, a critical glycopeptide antibiotic. The information is presented to support advanced research and drug development activities.

Core Chemical Structure

Vancomycin is a complex, branched tricyclic glycosylated nonribosomal peptide.[1] Its core structure is a heptapeptide, meaning it is composed of a chain of seven amino acids.[2] This peptide backbone is intricately cross-linked to form a rigid, three-dimensional conformation. Key structural features include chlorinated tyrosine units and a disaccharide moiety composed of glucose and vancosamine.[2]

The molecular formula of Vancomycin is C66H75Cl2N9O24, and its molecular weight is approximately 1449.3 g/mol .[1][3][4] The complex arrangement of its atoms and functional groups is pivotal to its mechanism of action, which involves binding to the D-alanyl-D-alanine termini of peptidoglycan precursors in bacterial cell walls, thereby inhibiting cell wall synthesis.[1]

Quantitative Physicochemical Data

The following table summarizes key quantitative data for Vancomycin:

Property	Value	Reference(s)
Molecular Formula	C66H75Cl2N9O24	[3][4]
Molecular Weight	1449.27 g/mol	[1]
Formula Weight (HCl salt)	1485.71 g/mol	[5][6]
pKa Values	2.18, 7.75, 8.89, 9.59, 10.4, 12.0	[7]
UV λmax (in H2O)	282 nm	[6]

Key Functional Groups

Vancomycin's structure is rich in a variety of functional groups that contribute to its solubility, binding affinity, and overall antibiotic activity. The primary functional groups include:

• Carboxylic Acid: A single carboxyl group is present, contributing to the molecule's acidic properties.[2][7]

• Amino Groups: There are two amino groups, a primary and a secondary amine (N-methyl), which are basic in nature.[2][7]

• Phenolic Hydroxyl Groups: Three phenolic hydroxyl groups are part of the aromatic ring structures.[2]

• Alcoholic Hydroxyl Groups: Numerous alcoholic hydroxyl groups are present on the peptide backbone and the sugar moieties.[7]

• Amide Groups: The peptide backbone is formed by amide linkages.[7]

• Ether Linkages: Two ether bonds contribute to the formation of the three large rings in the structure.[2]

• Chlorine Atoms: Two chlorine atoms are substituted on the tyrosine residues.[2]

• Glycosidic Linkage: A disaccharide is attached to the peptide core via a glycosidic bond.[2]

The presence of both acidic (carboxylic acid, phenolic hydroxyls) and basic (amino) groups makes Vancomycin an amphoteric molecule.[6]

Caption: Diagram illustrating the core components and key functional groups of the Vancomycin molecule.

Experimental Protocols for Structural Elucidation

The complex structure of Vancomycin has been elucidated and is routinely verified using a combination of spectroscopic and spectrometric techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the three-dimensional structure of Vancomycin and its interactions with other molecules.

Methodology:

• Sample Preparation: Dissolve Vancomycin hydrochloride in a suitable deuterated solvent, such as deuterium oxide (D₂O) or dimethyl sulfoxide-d₆ (DMSO-d₆).[8][9] A common solvent system for studying interactions is a 9:1 mixture of H₂O and D₂O.[10]

• Data Acquisition:

  • Acquire one-dimensional (1D) ¹H and ¹³C NMR spectra.

  • Perform two-dimensional (2D) NMR experiments such as COSY (Correlation Spectroscopy) to identify proton-proton couplings, and HMQC (Heteronuclear Multiple Quantum Coherence) or HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded protons and carbons.[8]

  • Utilize HMBC (Heteronuclear Multiple Bond Coherence) to identify long-range proton-carbon correlations, which is crucial for assigning quaternary carbons and piecing together the molecular framework.[8]

  • Employ NOESY (Nuclear Overhauser Effect Spectroscopy) to determine through-space proximities of protons, providing insights into the 3D structure and conformation.[10]

• Data Analysis: The complex spectra, often with overlapping signals, are meticulously analyzed to assign each proton and carbon signal to its specific position in the molecule.[8] Changes in chemical shifts upon binding to a ligand (e.g., N-acetyl-D-Ala-D-Ala) can be monitored to map the binding site.[11]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the exact molecular weight and elemental composition of Vancomycin and to study its fragmentation patterns.

Methodology:

• Sample Introduction and Ionization:

  • Introduce a solution of Vancomycin into the mass spectrometer, often coupled with liquid chromatography (LC/MS) for separation from impurities.[12]

  • Utilize a soft ionization technique, such as Electrospray Ionization (ESI), to generate intact molecular ions.[8] ESI is typically operated in positive ion mode.[12]

• Mass Analysis:

  • In a high-resolution mass spectrometer (e.g., Time-of-Flight or Orbitrap), the mass-to-charge ratio (m/z) of the quasi-molecular ion is measured with high accuracy. For Vancomycin, this is often observed as [M+H]⁺ at m/z 1448.4380 or the doubly charged ion [M+2H]²⁺ at m/z 725.[8][13]

• Tandem Mass Spectrometry (MS/MS):

  • Select the precursor ion of interest (e.g., m/z 725) and subject it to collision-induced dissociation (CID).

  • Analyze the resulting product ions to obtain structural information. A characteristic fragmentation is the loss of the vancosamine sugar.[13]

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in Vancomycin by measuring the absorption of infrared radiation.

Methodology:

• Sample Preparation: Prepare the sample as a KBr (potassium bromide) pellet by mixing a small amount of Vancomycin with dry KBr powder and pressing it into a transparent disk.[14] Alternatively, for studying interactions in solution, dissolve the sample in D₂O.[15]

• Data Acquisition: Record the IR spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Analysis:

  • Assign the observed absorption bands to specific functional group vibrations. For example, the asymmetric stretch of the carboxylate group can be observed around 1588 cm⁻¹.[15]

  • Compare the spectrum of a sample to that of a reference standard for identification and purity assessment.[16]

  • Changes in the IR spectrum upon complexation with a target peptide can indicate which functional groups are involved in the binding interaction.[15]

Caption: A typical workflow for the comprehensive structural analysis of Vancomycin.

References

• 1. Vancomycin - Wikipedia [en.wikipedia.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Vancomycin (hydrochloride) | CAS 1404-93-9 | Cayman Chemical | Biomol.com [biomol.com]
• 4. Vancomycin | C66H75Cl2N9O24 | CID 14969 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. Vancomycin [drugfuture.com]
• 7. researchgate.net [researchgate.net]
• 8. Spectral Data Analysis and Identification of Vancomycin Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. A 1H nuclear magnetic resonance study of the interactions of vancomycin with N-acetyl-D-alanyl-D-alanine and related peptides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 12. Investigation of vancomycin and related substances by liquid chromatography/ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Infrared spectroscopic studies of vancomycin and its interactions with N-acetyl-D-Ala-D-Ala and N,N′-diacetyl-L-Lys-D-Ala-D-Ala - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]

Vancomycin Biosynthesis in Amycolatopsis orientalis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the vancomycin biosynthesis pathway in the soil bacterium Amycolatopsis orientalis. Vancomycin, a glycopeptide antibiotic of last resort, is crucial in treating severe infections caused by Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Understanding its complex biosynthesis is paramount for developing novel derivatives to combat emerging antibiotic resistance. This document details the genetic and enzymatic machinery, experimental protocols for pathway elucidation, and available quantitative data.

The Vancomycin Biosynthetic Pathway: A Multi-Enzymatic Assembly Line

The biosynthesis of vancomycin is a complex process orchestrated by a dedicated biosynthetic gene cluster (vcm) and involves the coordinated action of nonribosomal peptide synthetases (NRPSs), cytochrome P450 enzymes (Oxy), glycosyltransferases (Gtfs), and other tailoring enzymes. The pathway can be broadly divided into three main stages: precursor synthesis, heptapeptide backbone assembly, and post-assembly modifications.

Synthesis of Non-Proteinogenic Amino Acid Precursors

The heptapeptide backbone of vancomycin is composed of both proteinogenic and non-proteinogenic amino acids. The non-proteinogenic precursors, β-hydroxytyrosine (β-HT), 4-hydroxyphenylglycine (4-Hpg), and 3,5-dihydroxyphenylglycine (3,5-DPG), are synthesized from primary metabolites.

• β-Hydroxytyrosine (β-HT): L-tyrosine is modified to become β-HT.[1]

• 4-Hydroxyphenylglycine (4-Hpg): This precursor is also derived from L-tyrosine.[1]

• 3,5-Dihydroxyphenylglycine (3,5-DPG): The ring of 3,5-DPG is synthesized from acetate.[1]

Heptapeptide Backbone Assembly via Nonribosomal Peptide Synthetases (NRPSs)

The core of the vancomycin molecule is a linear heptapeptide assembled by a multi-modular enzymatic complex of three NRPSs: VpsA, VpsB, and VpsC.[1] These enzymes function as an assembly line, with each module responsible for the incorporation of a specific amino acid.

• VpsA: Comprises modules 1, 2, and 3.

• VpsB: Contains modules 4, 5, and 6.

• VpsC: Consists of module 7.[1]

The NRPS machinery includes specialized domains for amino acid activation (adenylation or A domain), covalent tethering to the enzyme (thiolation or T domain, also known as peptidyl carrier protein or PCP), peptide bond formation (condensation or C domain), and in some modules, amino acid isomerization (epimerization or E domain). A thioesterase (TE) domain is responsible for the final release of the assembled heptapeptide.

Figure 1: Modular organization of the vancomycin NRPS machinery.

Post-Assembly Modifications: Tailoring for Bioactivity

Following its release from the NRPS complex, the linear heptapeptide undergoes a series of crucial modifications to achieve its final, biologically active conformation. These tailoring reactions include oxidative cross-linking, halogenation, methylation, and glycosylation.

• Oxidative Cross-linking: Four cytochrome P450 enzymes, OxyA, OxyB, OxyC, and OxyD, are responsible for creating the characteristic rigid, cup-like structure of vancomycin. OxyB catalyzes the first cross-link between residues 4 and 6, followed by OxyA which links residues 2 and 4. The final cross-link between residues 5 and 7 is formed by OxyC.[2]

• Glycosylation: Two glycosyltransferases, GtfE and GtfD, attach sugar moieties to the heptapeptide core. GtfE first attaches a glucose molecule, followed by GtfD which adds a vancosamine sugar.[1]

Figure 2: Overview of the vancomycin biosynthesis pathway.

Quantitative Data on Vancomycin Biosynthesis

Quantitative understanding of the vancomycin biosynthesis pathway is essential for metabolic engineering and yield improvement. This section summarizes available data on enzyme kinetics and production yields.

Enzyme Kinetic Parameters

Kinetic data for the enzymes in the vancomycin biosynthetic pathway are crucial for identifying rate-limiting steps and for designing enzyme engineering strategies. While comprehensive kinetic data for all enzymes is not yet available in the literature, some key parameters have been determined.

Enzyme	Substrate(s)	Km	kcat	kcat/Km	Reference(s)
GtfE	Vancomycin aglycone, UDP-glucose	-	60 min-1	-	[3]
Teicoplanin aglycone, UDP-glucose	-	20 min-1	-	[3]
GtfB	Vancomycin aglycone, UDP-glucose	-	17 min-1	-	[3]
Teicoplanin aglycone, UDP-glucose	-	≤ 0.3 min-1	-	[3]

Note: Data for other key enzymes such as the NRPSs (VpsA, VpsB, VpsC) and the cytochrome P450 monooxygenases (OxyA, OxyB, OxyC, OxyD) are not extensively reported in the literature.

Vancomycin Production Yields

The production of vancomycin by Amycolatopsis orientalis varies significantly depending on the strain and fermentation conditions. Overexpression of regulatory genes and optimization of culture media have been shown to enhance production.

Strain	Condition	Vancomycin Yield	Reference(s)
A. orientalis KFCC10990P	Overexpression of Vcm11 (MbtH-like protein)	60% increase	[4]
A. orientalis KFCC10990P	Overexpression of CloY (noncognate MbtH-like protein)	80% increase	[4]
A. orientalis NRRL 2450	Repeated batch cultivation (25 mL)	2.47 g/L	[5]
A. orientalis ATCC 19795	Crude glycerol and defatted soy flour medium	621.69 µg/L/h	[6]
Various industrial strains	Large-scale production	up to 3.7–4.76 g/L	[7]

Experimental Protocols for Studying Vancomycin Biosynthesis

This section provides detailed methodologies for key experiments used to investigate the vancomycin biosynthesis pathway. These protocols are based on established methods in actinomycete genetics and enzymology.

Gene Disruption in Amycolatopsis orientalis (Adapted from Streptomyces protocols)

Gene knockout is a fundamental technique to elucidate the function of specific genes in the vancomycin biosynthetic pathway. The following protocol is adapted from established methods for Streptomyces, a closely related actinomycete genus.

Figure 3: Experimental workflow for gene disruption in Amycolatopsis orientalis.

In Vitro Activity Assay for Cytochrome P450 Enzymes (OxyA and OxyB)

Reconstituting the activity of the Oxy enzymes in vitro is crucial for understanding their substrate specificity and reaction mechanism. This protocol is based on the successful reconstitution of OxyA and OxyB activity.

References

• 1. Vancomycin - Wikipedia [en.wikipedia.org]
• 2. Looking Back to Amycolatopsis: History of the Antibiotic Discovery and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (S)-3,5-DHPG: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Increased vancomycin production by overexpression of MbtH-like protein in Amycolatopsis orientalis KFCC10990P - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Physical and chemical properties of Vancocine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical properties of Vancomycin hydrochloride, a critical glycopeptide antibiotic. The information is intended to support research, development, and formulation activities.

Physical and Chemical Properties

Vancomycin hydrochloride is a complex tricyclic glycopeptide antibiotic derived from Amycolatopsis orientalis. It is a tan to brown, free-flowing powder.[1] The hydrochloride salt of vancomycin is a white or off-white crystalline powder at room temperature.[2]

Quantitative Data

The following table summarizes the key quantitative physical and chemical properties of Vancomycin hydrochloride.

Property	Value	References
Molecular Formula	C₆₆H₇₅Cl₂N₉O₂₄·HCl	[3]
Molecular Weight	1485.71 g/mol	[3]
Melting Point	>190°C (with decomposition)	[4]
Solubility in Water	>100 mg/mL	[5]
Solubility in Methanol	Moderately soluble / Slightly soluble	[1][6]
Solubility in Ethanol	Moderately soluble / Slightly soluble	[5][6]
Solubility in DMSO	Soluble	[6]
Solubility in Acetone	Insoluble	[5]
Solubility in Ether	Insoluble	[5]
pKa Values	2.18, 7.75, 8.89, 9.59, 10.4, 12.0	[5]
pH of Reconstituted Solution (50 mg/mL)	2.5 - 4.5

Mechanism of Action

The primary bactericidal action of Vancomycin hydrochloride is the inhibition of cell-wall biosynthesis in Gram-positive bacteria. It binds with high affinity to the D-alanyl-D-alanine terminus of peptidoglycan precursors, which are essential building blocks for the bacterial cell wall.[7] This binding prevents the transglycosylation and transpeptidation steps in peptidoglycan synthesis, thereby blocking the incorporation of N-acetylmuramic acid (NAM) and N-acetylglucosamine (NAG) peptide subunits into the growing peptidoglycan chain.[1][8] The compromised cell wall can no longer withstand the internal osmotic pressure, leading to cell lysis and bacterial death.[7]

Mechanism of action of Vancomycin hydrochloride.

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are outlined below. These protocols are based on established pharmacopeial and scientific methods.

Melting Point Determination

Objective: To determine the temperature at which Vancomycin hydrochloride transitions from a solid to a liquid state, which for this compound is accompanied by decomposition.

Methodology:

• Apparatus: Capillary melting point apparatus.

• Sample Preparation: A small quantity of dry Vancomycin hydrochloride powder is packed into a capillary tube to a height of 2-3 mm.

• Procedure:

  • The capillary tube is placed in the heating block of the apparatus.

  • The temperature is raised at a slow, controlled rate (e.g., 1-2°C per minute) as it approaches the expected melting point.

  • The temperature range is recorded from the point at which the substance begins to melt and decompose (indicated by charring or discoloration) to the point at which it is completely decomposed.

Aqueous Solubility Determination (Equilibrium Shake-Flask Method)

Objective: To determine the saturation solubility of Vancomycin hydrochloride in water.

Methodology:

• Materials: Vancomycin hydrochloride powder, purified water, shaker water bath, centrifuge, analytical balance, HPLC system.

• Procedure:

  • An excess amount of Vancomycin hydrochloride is added to a known volume of purified water in a sealed glass vial.

  • The vial is placed in a shaking water bath maintained at a constant temperature (e.g., 25°C or 37°C) and agitated for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.[9]

  • After equilibration, the suspension is removed and centrifuged at high speed to separate the undissolved solid.

  • An aliquot of the supernatant is carefully removed, filtered through a non-adsorbing filter (e.g., 0.22 µm PVDF), and diluted appropriately.

  • The concentration of the dissolved Vancomycin hydrochloride in the diluted filtrate is quantified using a validated HPLC method.[9]

  • The experiment is performed in triplicate.

Workflow for solubility determination.

pKa Determination (Potentiometric Titration)

Objective: To determine the acid dissociation constants (pKa) of the ionizable functional groups in Vancomycin hydrochloride.

Methodology:

• Apparatus: Calibrated potentiometer with a pH electrode, magnetic stirrer, and burette.

• Reagents: Vancomycin hydrochloride, 0.1 M hydrochloric acid, 0.1 M sodium hydroxide, 0.15 M potassium chloride (to maintain constant ionic strength), and carbonate-free purified water.[8]

• Procedure:

  • A precise amount of Vancomycin hydrochloride is dissolved in a known volume of purified water containing 0.15 M KCl to create a solution of known concentration (e.g., 1 mM).[10]

  • The solution is purged with nitrogen to remove dissolved carbon dioxide.

  • The solution is acidified to a low pH (e.g., pH 1.8-2.0) with 0.1 M HCl.[10]

  • The solution is then titrated with standardized 0.1 M NaOH, added in small, precise increments.

  • The pH of the solution is recorded after each addition of titrant, allowing the system to equilibrate.

  • The titration is continued until a high pH (e.g., pH 12-12.5) is reached.[10]

  • A titration curve is generated by plotting the pH versus the volume of NaOH added.

  • The pKa values are determined from the half-equivalence points on the titration curve. The procedure is repeated at least three times.[8]

Stability-Indicating HPLC Method for Forced Degradation Studies

Objective: To develop and validate a stability-indicating HPLC method and to identify the degradation pathways of Vancomycin hydrochloride under various stress conditions.

Methodology:

• Chromatographic System:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C8 or C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).[4]

  • Mobile Phase: A mixture of an aqueous buffer (e.g., citrate buffer pH 4) and organic solvents like acetonitrile and methanol.[4]

  • Flow Rate: Typically 1.0 mL/min.[4]

  • Detection Wavelength: 280 nm.[4]

• Forced Degradation (Stress Testing):

  • Solutions of Vancomycin hydrochloride (e.g., 50 µg/mL) are subjected to the following stress conditions as per ICH guidelines:

    • Acid Hydrolysis: 3.0 M HCl at room temperature for 6 hours.

    • Base Hydrolysis: 1.5 M NaOH at room temperature for 1 hour.

    • Oxidation: 3% H₂O₂ at room temperature.

    • Thermal Degradation: Heating the solution (e.g., in an oven or water bath).

    • Photodegradation: Exposure to sunlight or a photostability chamber.

• Analysis:

  • The stressed samples are analyzed at various time points using the developed HPLC method.

  • The chromatograms are evaluated for the appearance of new peaks (degradation products) and the decrease in the peak area of the parent drug.

  • The method is considered stability-indicating if it can resolve the parent drug peak from all degradation product peaks.

Workflow for forced degradation studies.

References

• 1. researchgate.net [researchgate.net]
• 2. What is the mechanism of Vancomycin Hydrochloride? [synapse.patsnap.com]
• 3. Potentiometric Determination of pKa of Some Selected Antibiotics in Mixed Solvent Media | Semantic Scholar [semanticscholar.org]
• 4. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 5. Vancomycin Mechanism of Action | Resistance and More | DoseMeRx [doseme-rx.com]
• 6. en.wikipedia.org [en.wikipedia.org]
• 7. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. dergipark.org.tr [dergipark.org.tr]

The Dawn of a Glycopeptide Powerhouse: The Early Discovery and Development of Vancomycin

An In-depth Technical Guide on the Core Aspects of Vancomycin's Emergence as a Critical Antibiotic

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the mid-20th century, the burgeoning crisis of antibiotic resistance, particularly the rise of penicillin-resistant Staphylococcus aureus, spurred an intensive search for novel antimicrobial agents. It was in this climate of urgent need that vancomycin, a complex glycopeptide antibiotic, was discovered. This technical guide delves into the early history of vancomycin's discovery and development, detailing the initial screening and isolation, fermentation and purification processes, and the foundational studies that elucidated its mechanism of action and spectrum of activity. The information presented herein is curated from seminal publications and patents from the era, providing a granular view of the pioneering work that introduced this last-resort antibiotic to the world.

Discovery and Initial Screening

The story of vancomycin begins in the early 1950s with a soil sample from the dense jungles of Borneo. A missionary sent this sample to E.C. Kornfield, an organic chemist at Eli Lilly and Company, which had initiated a program to find new antibiotics effective against resistant staphylococci.[1][2] This soil sample contained a previously unknown actinomycete, initially named Streptomyces orientalis and later reclassified as Amycolatopsis orientalis, which produced a potent antibacterial substance.[1][2] This substance was initially designated as compound 05865.[1]

Experimental Protocols: Screening for Antimicrobial Activity

The initial screening process involved standard microbiological techniques to identify organisms producing substances with antibacterial properties.

1.1.1. Isolation of Producing Organism:

• Soil Sample Processing: A small amount of the soil sample from Borneo was suspended in sterile water.

• Serial Dilution and Plating: The soil suspension was serially diluted and plated onto various agar media suitable for the growth of actinomycetes.

• Incubation: Plates were incubated at 28-30°C for several days to allow for the growth of distinct colonies.

• Colony Selection and Sub-culturing: Colonies exhibiting the characteristic morphology of actinomycetes were selected and sub-cultured to obtain pure isolates.

1.1.2. Primary Screening for Antibacterial Activity:

• Agar Plug Method: Plugs of agar containing the growth of individual actinomycete isolates were placed on a lawn of a test bacterium, typically Staphylococcus aureus, spread on a nutrient agar plate.

• Zone of Inhibition: After incubation, the plates were examined for zones of inhibition around the agar plugs, indicating the production of an antibacterial substance. The isolate designated M43-05865, later identified as Streptomyces orientalis, showed significant activity against Gram-positive bacteria.

dot

Caption: Workflow of the early discovery and development of Vancomycin.

Fermentation and Purification

The early production of vancomycin involved submerged culture fermentation of S. orientalis. The initial preparations were notoriously impure, containing up to 70% impurities, which contributed to their brown color and the moniker "Mississippi mud."[1] These impurities were later found to be the primary cause of the nephrotoxicity and ototoxicity observed in early clinical use.

Quantitative Data: Early Fermentation Yields

Parameter	Value	Reference
Organism	Streptomyces orientalis (M43-05865)	US Patent 3,067,099
Fermentation Time	~80-96 hours	US Patent 3,067,099
Temperature	26-30°C	US Patent 3,067,099
Initial pH	6.5 - 7.0	US Patent 3,067,099
Final pH	7.0 - 8.0	US Patent 3,067,099
Reported Yield	~180 - 200 mcg/mL	US Patent 3,067,099

Experimental Protocols: Fermentation and Purification

The following protocols are based on the descriptions in early publications and patents.

2.2.1. Fermentation Medium: An early fermentation medium for vancomycin production consisted of:

• Starch

• Asparagine

• Beef extract

• Water

2.2.2. Fermentation Process:

• Inoculum Preparation: Spores of S. orientalis were used to inoculate a liquid nutrient medium, which was then incubated under aerobic conditions to develop a vegetative inoculum.

• Production Fermentation: The vegetative inoculum was transferred to large-scale fermenters containing the sterile production medium. The fermentation was carried out with aeration and agitation for approximately 80 to 96 hours at a temperature of 26-30°C.

2.2.3. Early Purification Process: The initial purification of vancomycin from the fermentation broth was a multi-step process:

• Mycelial Removal: The fermentation broth was filtered to remove the mycelia of S. orientalis.

• Ion-Exchange Chromatography: The clarified broth was passed through an amine-formaldehyde ion-exchange resin.

• Elution: The vancomycin was eluted from the resin.

• Picrate Precipitation: The eluate was treated with a saturated aqueous solution of picric acid to precipitate vancomycin picrate.

• Conversion to Sulfate Salt: The vancomycin picrate was converted to vancomycin sulfate by treatment with sulfuric acid in aqueous acetone.

• Precipitation: The vancomycin sulfate was precipitated by the addition of excess acetone.

• Conversion to Hydrochloride Salt: The sulfate salt was then converted to the hydrochloride salt for clinical use.

dot

Caption: Workflow of the early purification process for Vancomycin.

Mechanism of Action and Spectrum of Activity

Early in its development, vancomycin was recognized for its potent activity against Gram-positive bacteria. Its mechanism of action, while not fully elucidated in the 1950s, was correctly identified as an inhibition of bacterial cell wall synthesis. Subsequent research confirmed that vancomycin binds to the D-alanyl-D-alanine terminus of peptidoglycan precursors, thereby blocking their incorporation into the growing cell wall.

Quantitative Data: In Vitro Spectrum of Activity

The following table summarizes the minimum inhibitory concentrations (MICs) of early vancomycin preparations against various bacteria as reported in early studies.

Organism	MIC Range (µg/mL)	Reference
Staphylococcus aureus (penicillin-sensitive)	0.4 - 1.6	Ziegler et al., 1956
Staphylococcus aureus (penicillin-resistant)	0.4 - 3.1	Ziegler et al., 1956
Streptococcus pyogenes	0.2 - 0.8	Ziegler et al., 1956
Streptococcus pneumoniae	0.2 - 0.8	Ziegler et al., 1956
Enterococcus faecalis	0.8 - 3.1	Ziegler et al., 1956
Bacillus subtilis	0.2 - 0.8	Ziegler et al., 1956
Corynebacterium diphtheriae	0.1 - 0.4	Ziegler et al., 1956

Experimental Protocols: Determination of Minimum Inhibitory Concentration (MIC)

The MICs were determined using a standard tube dilution method.

• Preparation of Antibiotic Dilutions: A series of twofold dilutions of vancomycin were prepared in a suitable broth medium (e.g., nutrient broth).

• Inoculation: Each tube was inoculated with a standardized suspension of the test organism.

• Incubation: The tubes were incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC was recorded as the lowest concentration of vancomycin that completely inhibited visible growth of the organism.

dot

Caption: Simplified signaling pathway of Vancomycin's mechanism of action.

Early Clinical Development

Given the pressing need for new anti-staphylococcal agents, vancomycin underwent rapid, open-label clinical evaluation. These early trials demonstrated its efficacy in treating serious infections caused by penicillin-resistant S. aureus.

Quantitative Data: Early Clinical Efficacy

Study	Year	Indication	Number of Patients	Clinical Outcome	Reference
Griffith and Peck	1956	Various staphylococcal infections	14	Favorable response in 11	Griffith & Peck, 1956
Griffith	1957	Severe staphylococcal infections	91	Favorable response in 79 (87%)	Griffith, 1957

Early Dosage and Administration

• Dosage: The recommended dosage was typically 500 mg every 6 hours or 1 gram every 12 hours.

• Administration: Vancomycin was administered intravenously.

Conclusion

The early discovery and development of vancomycin represent a significant milestone in the history of antibiotics. From a soil sample from a remote jungle to a powerful clinical tool, the journey of vancomycin was driven by scientific ingenuity and the urgent need to combat emerging antibiotic resistance. The foundational work detailed in this guide laid the groundwork for the subsequent refinement of purification processes, a better understanding of its toxicities, and its eventual establishment as a cornerstone of therapy for serious Gram-positive infections. The principles of screening, fermentation, and characterization employed in the 1950s, though rudimentary by today's standards, successfully delivered a life-saving medication that remains indispensable in modern medicine.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. journals.asm.org [journals.asm.org]

Vancomycin: A Technical Guide for Researchers

This document provides a comprehensive technical overview of the glycopeptide antibiotic Vancomycin, with a focus on its core molecular properties, mechanism of action, and relevant experimental protocols for research and clinical applications. It is intended for an audience of researchers, scientists, and drug development professionals.

Core Molecular and Physicochemical Properties

Vancomycin is a complex tricyclic glycopeptide antibiotic derived from the bacterium Amycolatopsis orientalis. Its intricate structure is fundamental to its mechanism of action. The key quantitative properties of Vancomycin are summarized in the table below.

Parameter	Value	Reference(s)
Molecular Formula	C₆₆H₇₅Cl₂N₉O₂₄	[1]
Molecular Weight	1449.27 g/mol	[1]
Molecular Weight (HCl Salt)	1485.71 g/mol	[2]
Acid Dissociation Constants (pKa)	2.18 (carboxylic acid), 7.75 (vancosamine amine), 8.89 (N-terminal amine), 9.59, 10.4, 12.0 (phenolic hydroxyls)	[1][3]
Aqueous Solubility (HCl Salt)	>100 mg/mL in water. Solubility is pH-dependent.	[2][4]
Other Solubilities (HCl Salt)	Moderately soluble in dilute methanol; insoluble in higher alcohols, acetone, and ether.	[5][6]
Pharmacokinetic Target (Serious MRSA)	Area Under the Curve to Minimum Inhibitory Concentration ratio (AUC₂₄/MIC) of 400-600 mg·h/L.	[7][8]

Mechanism of Action: Inhibition of Bacterial Cell Wall Synthesis

Vancomycin exerts its bactericidal effect on Gram-positive bacteria by inhibiting the synthesis of the peptidoglycan layer of the cell wall. This process involves steric hindrance of two key enzymatic steps: transglycosylation and transpeptidation.

The antibiotic forms a stable complex with the D-alanyl-D-alanine (D-Ala-D-Ala) C-terminal residues of the N-acetylmuramic acid (NAM) and N-acetylglucosamine (NAG) peptide precursors.[3][9] This binding physically obstructs the enzymes responsible for elongating and cross-linking the peptidoglycan chains, namely transglycosylases and transpeptidases. The resulting weakened cell wall cannot withstand the internal osmotic pressure, leading to cell lysis and bacterial death.[1]

Vancomycin's mechanism of action via steric hindrance.

Experimental Protocols

Protocol for Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines the reference standard broth microdilution method for determining the MIC of Vancomycin against an aerobic bacterial isolate, adhering to Clinical and Laboratory Standards Institute (CLSI) guidelines.[10][11]

1. Materials:

• Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Sterile 96-well microtiter plates.

• Vancomycin hydrochloride powder, analytical grade.

• Bacterial isolate, grown on an appropriate agar plate for 18-24 hours.

• 0.9% sterile saline.

• 0.5 McFarland turbidity standard.

• Spectrophotometer (optional, for inoculum standardization).

• Incubator (35°C ± 2°C).

2. Inoculum Preparation:

• Aseptically select 3-5 well-isolated colonies of the test organism from the agar plate.

• Suspend the colonies in sterile saline.

• Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Within 15 minutes of standardization, dilute the suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate. This typically requires a 1:100 dilution followed by addition to the wells.

3. Vancomycin Dilution Series:

• Prepare a stock solution of Vancomycin in CAMHB.

• Perform serial two-fold dilutions of Vancomycin in the 96-well plate using CAMHB as the diluent. A typical concentration range for S. aureus is 0.25 to 16 µg/mL.[6]

• The final volume in each well before adding the inoculum should be 50 µL or 100 µL, depending on the specific plate format.

• Include a growth control well (CAMHB with inoculum, no antibiotic) and a sterility control well (CAMHB only).

4. Inoculation and Incubation:

• Add the standardized bacterial inoculum to each well (except the sterility control), bringing the final volume to 100 µL or 200 µL.

• Incubate the plate at 35°C in ambient air for 16-20 hours.

5. Interpretation of Results:

• The MIC is defined as the lowest concentration of Vancomycin that completely inhibits visible growth of the organism.[12] Growth is typically observed as turbidity or a pellet at the bottom of the well.

• The growth control well must show distinct turbidity. The sterility control well must remain clear.

Protocol for Therapeutic Drug Monitoring (TDM) via AUC Calculation

Modern Vancomycin TDM has shifted from targeting trough concentrations to targeting the 24-hour Area Under the Curve to MIC ratio (AUC₂₄/MIC) to optimize efficacy while minimizing nephrotoxicity.[7][8] The target is an AUC₂₄/MIC of 400-600. Assuming a standard MIC of 1 mg/L, this translates to a target AUC₂₄ of 400-600 mg·h/L. The following protocol uses first-order pharmacokinetic equations (the Sawchuk-Zaske method) to estimate the AUC from two serum concentrations.[7][13]

1. Sample Collection:

• For accurate calculation, two steady-state serum concentrations within the same dosing interval are required. "Steady state" is typically reached after the 3rd or 4th maintenance dose.

• Sample 1 (Post-infusion "Peak"): Draw 1-2 hours after the end of the Vancomycin infusion. This allows for the initial distribution phase to complete.

• Sample 2 (Pre-dose "Trough"): Draw within 30 minutes before the next scheduled dose.

• Record the exact times of the infusion start/end and each blood draw.

2. Pharmacokinetic Calculations:

• Step A: Calculate the Elimination Rate Constant (kₑ):

  • kₑ = [ln(C₁/C₂)] / Δt

  • Where:

    • C₁ is the concentration of the peak sample.

    • C₂ is the concentration of the trough sample.

    • Δt is the time elapsed between the collection of C₁ and C₂.

• Step B: Extrapolate True Peak (Cₘₐₓ) and Trough (Cₘᵢₙ):

  • Cₘₐₓ = C₁ / e^(-kₑ * tₚₑₐₖ)

  • Cₘᵢₙ = C₂ * e^(-kₑ * tₜᵣₒᵤgₕ)

  • Where:

    • tₚₑₐₖ is the time from the end of infusion to the peak sample draw.

    • tₜᵣₒᵤgₕ is the time from the trough sample draw to the end of the dosing interval.

• Step C: Calculate the Area Under the Curve for the Dosing Interval (AUCτ):

  • AUCτ = [(Cₘₐₓ + Cₘᵢₙ) / 2] * Tᵢₙf + [(Cₘₐₓ - Cₘᵢₙ) / kₑ]

  • Where Tᵢₙf is the duration of the infusion.

• Step D: Calculate the 24-hour AUC (AUC₂₄):

  • AUC₂₄ = AUCτ * (24 / τ)

  • Where τ is the dosing interval in hours.

3. Dose Adjustment:

• Compare the calculated AUC₂₄ to the target range of 400-600 mg·h/L.

• If the value is outside this range, adjust the Vancomycin dose or interval proportionally and repeat monitoring as clinically indicated. Bayesian software programs are the preferred method for AUC estimation due to higher precision and flexibility.[9]

Workflow for AUC-based Therapeutic Drug Monitoring.

References

• 1. researchgate.net [researchgate.net]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. researchgate.net [researchgate.net]
• 4. Vancomycin hydrochloride CAS#: 1404-93-9 [m.chemicalbook.com]
• 5. Vancomycin | C66H75Cl2N9O24 | CID 14969 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. op.niscpr.res.in [op.niscpr.res.in]
• 7. Vancomycin AUC Calculation | DoseMeRx [doseme-rx.com]
• 8. mdpi.com [mdpi.com]
• 9. unmc.edu [unmc.edu]
• 10. researchgate.net [researchgate.net]
• 11. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 12. protocols.io [protocols.io]
• 13. contagionlive.com [contagionlive.com]

Spectroscopic Scrutiny of Vancomycin: A Technical Guide to Structural Elucidation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the spectroscopic techniques utilized in the structural analysis of Vancomycin, a critical glycopeptide antibiotic. By leveraging a multi-faceted spectroscopic approach, researchers can meticulously dissect its complex architecture, ensuring quality control and paving the way for the development of novel derivatives. This document details the experimental protocols for key analytical methods and presents quantitative data in a clear, tabular format for ease of comparison.

Mass Spectrometry (MS)

Mass spectrometry is a cornerstone technique for determining the molecular weight and elucidating the fragmentation patterns of Vancomycin, aiding in its structural confirmation and the identification of related substances.

Experimental Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A common approach involves coupling high-performance liquid chromatography with tandem mass spectrometry.

• Chromatography: A reversed-phase LC method often utilizes a C18 column (e.g., Zorbax Extend C18, 250 x 4.6 mm i.d., 5 µm). The mobile phase can consist of a gradient of methanol, water, and an ammonium acetate solution at a pH of 9.0.[1] Another method employs a C8 column (100 mm × 2.1 mm, 3 µm) with a mobile phase of aqueous formic acid (0.1% v/v) and methanol with 0.1% formic acid (v/v).[2]

• Mass Spectrometry: An ion trap mass spectrometer with an electrospray ionization (ESI) source is frequently used, operating in both positive and negative ion modes.[1] For positive ESI mode, the quasi-molecular ion peak is observed at an m/z of 1448 [M+H]+.[3] High-resolution mass spectrometry can yield a more precise mass-to-charge ratio, such as 1448.4380 [M+H]+, which corresponds to the molecular formula C₆₆H₇₅Cl₂N₉O₂₄.[3] In some analyses, doubly-charged protonated molecules are used as precursor ions (e.g., m/z 725).[2]

Data Presentation

Parameter	Value	Reference
Molecular Formula	C₆₆H₇₅Cl₂N₉O₂₄	[3]
Molecular Weight	1448	[4]
Quasi-molecular Ion Peak ([M+H]⁺)	m/z 1448	[3]
High-Resolution MS ([M+H]⁺)	m/z 1448.4380	[3]
Doubly-charged Precursor Ion	m/z 725	[2]
Singly-charged Fragment Ion	m/z 1306	[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for providing a detailed atomic-level map of Vancomycin's structure, including the connectivity and spatial arrangement of its atoms.

Experimental Protocols

• Sample Preparation: Vancomycin hydrochloride is typically dissolved in a suitable deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆).[5]

• Instrumentation: High-field NMR spectrometers (e.g., 270 MHz or higher) are used to acquire one-dimensional (¹H, ¹³C) and two-dimensional spectra.[6]

• Techniques: A comprehensive analysis employs a suite of NMR experiments:

  • ¹H NMR: To identify and assign proton signals.

  • ¹³C NMR: To identify and assign carbon signals.

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks and identify adjacent protons.[3]

  • HMQC (Heteronuclear Multiple Quantum Coherence) or HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.[3]

  • HMBC (Heteronuclear Multiple Bond coherence): To identify long-range (2-3 bond) correlations between ¹H and ¹³C atoms, which is crucial for piecing together the molecular framework.[3]

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, providing insights into the three-dimensional structure.[3][7]

Data Presentation

¹H NMR Chemical Shifts (Selected Signals) [3]

Proton Signal	Chemical Shift (δH, ppm)	Multiplicity	Coupling Constant (J, Hz)
NH-37	8.63	br s	-
NH-25	8.47	d	6.0
NH-1	8.25	br s	-
H-20	7.86	s	-
H-46	7.52	brd	8.4
H-41	7.47	brd	8.4
H-9	7.38	br s	-
H-42	7.34	brd	8.4
H-45	7.26	brd	8.4
H-47	7.18	br s	-

¹³C NMR Signal Assignment: The 66 carbons of Vancomycin have been fully assigned using 2D NMR techniques.[8] A detailed table of these assignments can be found in specialized literature.[3]

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in the Vancomycin molecule by measuring the absorption of infrared radiation.

Experimental Protocol

• Sample Preparation: Spectra can be recorded on samples in the solid state or in solution (e.g., D₂O).[9]

• Analysis: The IR spectrum of Vancomycin shows characteristic absorption bands for its various functional groups. The effects of self-association and interactions with peptides can be studied by observing changes in the IR spectrum.[9]

Data Presentation

Functional Group	Wavenumber (cm⁻¹)
Amide I (C=O stretching)	1652
Aromatic Ring (C=C)	1502
Phenolic -OH	1230

Note: These values are from a study on vancomycin-loaded composite polymer particles and are representative of the key functional groups.[10]

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a straightforward method used for the quantitative analysis of Vancomycin and to study its aggregation behavior.

Experimental Protocol

• Sample Preparation: Vancomycin hydrochloride is dissolved in a suitable solvent, such as water, phosphate buffer (pH 6.8), or a mixture of methanol and water.[11][12][13]

• Analysis: The solution is scanned over the UV-Vis range (e.g., 200-800 nm) to determine the wavelength of maximum absorbance (λmax).[12] For quantitative analysis, a calibration curve is typically prepared.

Data Presentation

Solvent/Condition	λmax (nm)	Reference
Water	282	[11]
Various vehicles (for eye drops)	280	[14]
Phosphate buffer pH 6.8	281	[13]
Methanol:Water (20:80)	238.4	[12]
Zero-order method	200	[15]

Visualizations

Experimental Workflow for Structural Elucidation

Caption: Workflow for the spectroscopic structural elucidation of Vancomycin.

Logic of 2D NMR for Structural Assembly

Caption: Logical flow of 2D NMR data for assembling the planar structure of Vancomycin.

References

• 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 2. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. A 1H nuclear magnetic resonance study of the interactions of vancomycin with N-acetyl-D-alanyl-D-alanine and related peptides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. Frontiers | Spectral Data Analysis and Identification of Vancomycin Hydrochloride [frontiersin.org]
• 8. Complete assignment of the 13C NMR spectrum of vancomycin - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 9. Infrared spectroscopic studies of vancomycin and its interactions with N-acetyl-D-Ala-D-Ala and N,N′-diacetyl-L-Lys-D-Ala-D-Ala - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Self-assembly and aggregation studies of vancomycin hydrochloride using UV-Vis absorption, steady state fluorescence and capillary electrophoresis studies - American Chemical Society [acs.digitellinc.com]
• 12. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 13. jddtonline.info [jddtonline.info]
• 14. Validation of UV-Vis Spectrophotometric Method for Stability Evaluation of 5% Extemporaneous Vancomycin Eye Drops in Various Vehicles | Scientific.Net [scientific.net]
• 15. iasj.rdd.edu.iq [iasj.rdd.edu.iq]

A Technical Guide to Vancomycin's Mode of Action on Peptidoglycan Synthesis

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Vancomycin is a glycopeptide antibiotic critical for treating severe infections caused by Gram-positive bacteria, particularly methicillin-resistant Staphylococcus aureus (MRSA).[1] Its bactericidal activity stems from the inhibition of bacterial cell wall synthesis, a mechanism that was long considered resilient to the development of resistance.[2][3] This guide provides an in-depth examination of the molecular interactions and biochemical consequences of vancomycin's action on peptidoglycan biosynthesis. It details the primary mechanism of binding to the D-alanyl-D-alanine (D-Ala-D-Ala) terminus of peptidoglycan precursors, the resulting inhibition of key enzymatic steps, and the quantitative measures of its efficacy.[4][5] Furthermore, it outlines the standardized experimental protocols used to assess its activity and presents visualizations of the key pathways and workflows.

Core Mechanism of Action: Inhibition of Peptidoglycan Polymerization

The structural integrity of the bacterial cell wall is maintained by a mesh-like polymer called peptidoglycan.[6] This polymer consists of long glycan chains of alternating N-acetylglucosamine (NAG) and N-acetylmuramic acid (NAM) residues, which are cross-linked by short peptide stems.[5] Vancomycin's primary mode of action is to disrupt the late stages of peptidoglycan synthesis that occur on the outer surface of the cytoplasmic membrane.[7]

The mechanism proceeds as follows:

• Binding to Precursors: Vancomycin specifically recognizes and binds with high affinity to the D-Ala-D-Ala dipeptide terminus of Lipid II, the lipid-anchored precursor unit of peptidoglycan.[8][9] This binding is stabilized by the formation of an intricate network of five hydrogen bonds between the antibiotic and the peptide terminus.[2][5]

• Steric Hindrance of Enzymes: By forming a bulky complex with Lipid II, vancomycin sterically obstructs the two crucial enzymes responsible for polymerizing the cell wall:

  • Transglycosylase: This enzyme catalyzes the polymerization of Lipid II units into linear glycan chains. Vancomycin's binding to the precursor prevents the transglycosylase from accessing its substrate, thereby halting chain elongation.[5][9]

  • Transpeptidase: This enzyme (a type of penicillin-binding protein) is responsible for cross-linking the peptide side chains of adjacent glycan strands, a step that confers rigidity to the cell wall. The vancomycin-Lipid II complex sequesters the D-Ala-D-Ala substrate, preventing the transpeptidase from catalyzing this critical cross-linking reaction.[6][8]

The ultimate consequence of this dual inhibition is the cessation of cell wall construction, leading to the accumulation of peptidoglycan precursors, a weakened cell envelope that cannot withstand internal osmotic pressure, and subsequent cell lysis and death.[1][6]

Caption: Vancomycin's inhibition of peptidoglycan synthesis.

Quantitative Analysis of Vancomycin Activity

The effectiveness of vancomycin is quantified by its Minimum Inhibitory Concentration (MIC) and its binding affinity to the target peptide. The emergence of resistance, primarily through the alteration of the D-Ala-D-Ala target to D-Ala-D-Lactate (D-Ala-D-Lac) or D-Ala-D-Serine (D-Ala-D-Ser), drastically reduces this affinity and increases the MIC.[10][11]

Parameter	Susceptible Strains (S. aureus)	VanA Resistant Strains (VRE)	Notes
Target Moiety	D-Alanyl-D-Alanine (D-Ala-D-Ala)	D-Alanyl-D-Lactate (D-Ala-D-Lac)	The substitution of an ester bond for an amide bond in the precursor peptide is the key mechanism of VanA-type resistance.[11]
Binding Affinity	High	Reduced by ~1000-fold	This loss of affinity is primarily due to the loss of a crucial hydrogen bond and repulsive electrostatic interactions between vancomycin and the D-Ala-D-Lac ester oxygen.[5][9][11]
Typical MIC	≤ 2 µg/mL	≥ 64 µg/mL	MIC values are determined by standardized broth microdilution methods.[12][13] Strains with MICs of 4-8 µg/mL are considered intermediate (VISA).[13]
Pharmacodynamic Target	AUC/MIC ≥ 400	Not achievable with standard dosing	The AUC/MIC ratio is a key predictor of clinical efficacy for serious MRSA infections.[14]

Key Experimental Protocols

Protocol: Broth Microdilution for MIC Determination

The broth microdilution (BMD) assay is the gold-standard method for determining the MIC of an antibiotic against a specific bacterial strain, as recommended by the Clinical and Laboratory Standards Institute (CLSI).[15][16]

Objective: To determine the lowest concentration of vancomycin that visibly inhibits the growth of a bacterial isolate.

Methodology:

• Preparation of Vancomycin Stock: A stock solution of vancomycin is prepared and serially diluted (two-fold) in cation-adjusted Mueller-Hinton Broth (MHB) in a 96-well microtiter plate to achieve a range of final concentrations (e.g., from 64 µg/mL to 0.125 µg/mL).[17]

• Inoculum Preparation: A suspension of the bacterial isolate is prepared from a fresh culture and adjusted to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then diluted to yield a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.[16]

• Inoculation and Incubation: The microtiter plate containing the vancomycin dilutions is inoculated with the prepared bacterial suspension. A growth control well (no vancomycin) and a sterility control well (no bacteria) are included. The plate is incubated at 35-37°C for 16-24 hours.[18]

• Result Interpretation: The MIC is read as the lowest concentration of vancomycin at which there is no visible growth (i.e., the first clear well).[17] Quality control is performed using reference strains with known MIC ranges (e.g., Enterococcus faecalis ATCC 29212).[16]

References

• 1. Vancomycin Mechanism of Action | Resistance and More | DoseMeRx [doseme-rx.com]
• 2. Molecular mechanisms of vancomycin resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. amberlife.net [amberlife.net]
• 5. Vancomycin - Wikipedia [en.wikipedia.org]
• 6. What is the mechanism of Vancomycin Hydrochloride? [synapse.patsnap.com]
• 7. Mode of action and in-vitro activity of vancomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. brieflands.com [brieflands.com]
• 9. Vancomycin derivative with damaged D-Ala-D-Ala binding cleft binds to cross-linked peptidoglycan in the cell wall of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanisms of vancomycin resistance in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Redesigned Vancomycin Engineered for Dual D-Ala-D-Ala and D-Ala-D-Lac Binding Exhibits Potent Antimicrobial Activity Against Vancomycin-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Increased Vancomycin MICs for Staphylococcus aureus Clinical Isolates from a University Hospital during a 5-Year Period - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Therapeutic monitoring of vancomycin for serious methicillin-resistant Staphylococcus aureus infections: A revised consensus guideline and review by ASHP/PIDS/SIDP/IDSA [idsociety.org]
• 15. Different Antimicrobial Susceptibility Testing Methods to Determine Vancomycin Susceptibility and MIC for Staphylococcus aureus with Reduced Vancomycin Susceptibility - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Laboratory Testing for Vancomycin-resistant Staphylococcus aureus | Staphylococcus aureus | CDC [cdc.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. abo.com.pl [abo.com.pl]

Foundational Studies on Vancomycin's Bactericidal Activity: A Technical Guide

1.0 Introduction

Vancomycin is a glycopeptide antibiotic that has been a cornerstone in the treatment of serious infections caused by Gram-positive bacteria for decades.[1] Its clinical utility is particularly prominent against methicillin-resistant Staphylococcus aureus (MRSA), enterococci, and streptococci.[1] The bactericidal nature of vancomycin is central to its efficacy, relying on a unique mechanism that targets the bacterial cell wall synthesis pathway.[2][3] This technical guide provides an in-depth exploration of the foundational principles of vancomycin's bactericidal activity, detailing its mechanism of action, the quantitative parameters used for its assessment, standardized experimental protocols, and the molecular basis of resistance. This document is intended for researchers, scientists, and drug development professionals engaged in antimicrobial research.

2.0 Core Mechanism of Bactericidal Action

Vancomycin's bactericidal effect is achieved by inhibiting the synthesis of the bacterial cell wall, a structure essential for maintaining cellular integrity and resisting osmotic pressure.[2][3] Unlike beta-lactam antibiotics that target enzymes, vancomycin directly binds to the substrate of the cell wall assembly line.[2]

2.1 Target and Binding The primary molecular target of vancomycin is the D-alanyl-D-alanine (D-Ala-D-Ala) C-terminal dipeptide moiety of the peptidoglycan precursors (specifically, Lipid II).[3][4][5] The large, rigid structure of the vancomycin molecule forms a binding pocket that facilitates the formation of five crucial hydrogen bonds with the D-Ala-D-Ala terminus.[4] This high-affinity interaction effectively sequesters the peptidoglycan precursor, preventing its incorporation into the growing cell wall.[4][6]

2.2 Inhibition of Cell Wall Synthesis By binding to the D-Ala-D-Ala terminus, vancomycin physically obstructs two critical enzymatic steps in peptidoglycan synthesis:

• Transglycosylation: This is the polymerization of N-acetylmuramic acid (NAM) and N-acetylglucosamine (NAG) subunits to form the long glycan chains that constitute the backbone of the peptidoglycan layer.[4][7] Vancomycin's presence on the precursor sterically hinders the transglycosylase enzymes.

• Transpeptidation: This is the cross-linking of adjacent peptide side chains, a process that gives the cell wall its structural rigidity.[3][7] Vancomycin's binding prevents the transpeptidase enzymes from accessing the peptide substrate.[3]

The culmination of this inhibition is a halt in cell wall construction, leading to the accumulation of precursor molecules in the cytoplasm.[2][8]

2.3 Consequence: Cell Lysis The inhibition of cell wall synthesis results in a structurally compromised and weakened cell envelope.[3] This renders the bacterium unable to withstand the high internal osmotic pressure, leading to the influx of water, cell lysis, and ultimately, bacterial death.[2][3] This mechanism is most effective against actively dividing Gram-positive bacteria, as they are continuously remodeling their cell walls.[2] Gram-negative bacteria are intrinsically resistant because their outer membrane is impermeable to the large vancomycin molecule.[2]

Caption: Vancomycin's mechanism of action targeting bacterial cell wall synthesis.

3.0 Quantitative Assessment of Bactericidal Activity

The bactericidal activity of vancomycin is quantified using several key pharmacodynamic parameters. These metrics are crucial for determining susceptibility, guiding dosing regimens, and predicting clinical outcomes.

3.1 Key Pharmacodynamic Parameters

• Minimum Inhibitory Concentration (MIC): The lowest concentration of an antibiotic that prevents visible growth of a microorganism after overnight incubation.[9] While it measures growth inhibition (bacteriostatic effect), it is the foundational metric for susceptibility testing.

• Minimum Bactericidal Concentration (MBC): The lowest concentration of an antibiotic that results in a ≥99.9% reduction (a 3-log10 decrease) in the initial bacterial inoculum density after 24 hours of incubation.[10] This parameter directly measures the killing activity of the drug.

• Vancomycin Tolerance: A phenomenon where bacteria are inhibited but not effectively killed by an antibiotic. It is quantitatively defined as an MBC to MIC ratio (MBC/MIC) of ≥32.[10][11] Vancomycin tolerance has been associated with persistent infections and treatment failure.[11][12]

• Area Under the Curve (AUC)/MIC Ratio: This pharmacodynamic index integrates the drug concentration over time with the MIC of the infecting organism. For vancomycin, the 24-hour AUC/MIC ratio is the parameter that best correlates with efficacy.[13] An AUC/MIC ratio of ≥400 is widely recommended as the target for achieving clinical success in treating MRSA infections.[10][14]

3.2 Data Summary Tables

Table 1: Vancomycin Susceptibility Breakpoints for Staphylococcus aureus (Based on CLSI Guidelines)

Category	MIC (µg/mL)	Interpretation	Reference
Susceptible	≤ 2	Infections may be appropriately treated with standard dosage regimens.	[15]
Intermediate (VISA/GISA)	4 - 8	Treatment may be successful in body sites where the drug is concentrated or when a higher dosage can be used.	[15]
Resistant (VRSA)	≥ 16	The isolate is not inhibited by achievable systemic concentrations of the agent.	[15]

Table 2: Representative Vancomycin Activity Against Key Gram-Positive Pathogens

Organism	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MBC₅₀ (µg/mL)	MBC₉₀ (µg/mL)	Notes	Reference
Staphylococcus aureus (MRSA)	1	1	1	64	All isolates were susceptible (MIC ≤ 2 µg/mL). The high MBC₉₀ indicates the presence of tolerant strains.	[10]
Enterococcus faecium (VRE)	>512	>512	-	-	VRE strains exhibit high-level resistance. Teicoplanin may retain some activity.	[16]
Enterococcus faecalis (VSE)	2	4	-	-	Generally susceptible, but higher MICs compared to staphylococci are common.	[17]

Note: MIC₅₀/₉₀ and MBC₅₀/₉₀ represent the concentrations required to inhibit/kill 50% and 90% of isolates, respectively. Values can vary by geographic location and institution.

4.0 Experimental Protocols for Assessing Bactericidal Activity

Standardized protocols are essential for the reproducible assessment of vancomycin's bactericidal properties. The Clinical and Laboratory Standards Institute (CLSI) provides detailed guidelines for these methods.[18][19]

4.1 Broth Microdilution for MIC/MBC Determination

This is the reference method for determining MIC values and serves as the basis for MBC testing.

• Protocol:

  • Preparation of Antibiotic: Prepare a stock solution of vancomycin. Perform serial two-fold dilutions in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate to achieve a range of final concentrations (e.g., 0.125 to 64 µg/mL).[10]

  • Inoculum Preparation: Culture the test organism on an appropriate agar plate. Select several colonies to prepare a bacterial suspension in saline or broth, adjusting its turbidity to match a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL).

  • Inoculation: Dilute the standardized suspension and add it to each well of the microtiter plate to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

  • Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.[18]

  • MIC Determination: The MIC is the lowest concentration of vancomycin that completely inhibits visible growth.[18]

  • MBC Determination: To determine the MBC, select all wells showing no visible growth (at and above the MIC). Aliquot a standard volume (e.g., 100 µL) from each of these wells and spread-plate it onto a non-selective agar medium (e.g., Tryptic Soy Agar).[10][20]

  • Incubation & Counting: Incubate the agar plates for 24 hours at 35°C. The MBC is the lowest concentration that resulted in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.[10]

4.2 Time-Kill Kinetic Assay

This dynamic assay provides information on the rate of bacterial killing over time.

• Protocol:

  • Preparation: Prepare flasks containing CAMHB with desired concentrations of vancomycin (e.g., 1x, 4x, 8x MIC). Include a no-antibiotic growth control.

  • Inoculation: Inoculate each flask with a log-phase bacterial culture to a starting density of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL.

  • Incubation & Sampling: Incubate the flasks at 35°C in a shaking incubator. At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each flask.[18]

  • Quantification: Perform serial ten-fold dilutions of each aliquot in sterile saline or broth. Plate a known volume of each dilution onto non-selective agar plates.

  • Incubation & Counting: Incubate the plates for 18-24 hours. Count the number of colonies on plates that yield 30-300 colonies to calculate the CFU/mL for each time point.

  • Analysis: Plot the log10 CFU/mL versus time for each vancomycin concentration and the growth control. A bactericidal effect is typically defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.

Caption: Standard experimental workflow for a vancomycin time-kill kinetic assay.

5.0 Mechanisms of Resistance and Reduced Susceptibility

The emergence of vancomycin resistance threatens its clinical utility. Resistance mechanisms are complex and typically involve genetic alterations that modify the drug's target.[6][21]

5.1 Target Site Modification: The van Gene Cassettes The most clinically significant form of resistance is mediated by the acquisition of van gene clusters, often located on mobile genetic elements like transposons.[21][22] The VanA-type resistance is the most common and confers high-level resistance.[23]

The process involves:

• Sensing: The two-component regulatory system, VanS (a sensor kinase) and VanR (a response regulator), detects the presence of vancomycin.[21]

• Activation: VanS phosphorylates VanR, which then activates the transcription of the resistance genes vanH, vanA, and vanX.[23]

• Remodeling:

  • VanH: A dehydrogenase that converts pyruvate to D-lactate (D-Lac).

  • VanA: A ligase that synthesizes the D-alanyl-D-lactate depsipeptide.[23]

  • VanX: A D,D-dipeptidase that cleaves any existing endogenous D-Ala-D-Ala, removing the normal vancomycin binding target.[23]

• Synthesis: The newly formed D-Ala-D-Lac is incorporated into the peptidoglycan precursors. Vancomycin has a ~1000-fold lower binding affinity for this altered terminus due to the loss of a critical hydrogen bond, rendering the antibiotic ineffective.[4][23]

Caption: Logical pathway of VanA-mediated vancomycin resistance.

Vancomycin exerts its bactericidal activity through a well-defined mechanism: the high-affinity binding to the D-Ala-D-Ala terminus of peptidoglycan precursors, which fatally disrupts bacterial cell wall synthesis. The effectiveness of this process is quantified by parameters such as MIC, MBC, and the AUC/MIC ratio, which are determined using standardized laboratory protocols like broth microdilution and time-kill assays. However, the rise of resistance, primarily through target site modification encoded by van gene cassettes, poses a significant and ongoing challenge to the clinical efficacy of this vital antibiotic. A thorough understanding of these foundational principles is critical for the development of new therapeutic strategies and the preservation of existing antimicrobial agents.

References

• 1. Vancomycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Vancomycin Mechanism of Action | Resistance and More | DoseMeRx [doseme-rx.com]
• 3. What is the mechanism of Vancomycin Hydrochloride? [synapse.patsnap.com]
• 4. Vancomycin - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Molecular mechanisms of vancomycin resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. journals.asm.org [journals.asm.org]
• 9. microbiologyjournal.org [microbiologyjournal.org]
• 10. Vancomycin 24-Hour Area under the Curve/Minimum Bactericidal Concentration Ratio as a Novel Predictor of Mortality in Methicillin-Resistant Staphylococcus aureus Bacteremia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Vancomycin tolerance, a potential mechanism for refractory gram-positive bacteremia observational study in patients with cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Vancomycin [rxkinetics.com]
• 14. ashp.org [ashp.org]
• 15. Minimum Inhibitory Concentrations of Vancomycin and Daptomycin Against Methicillin-resistant Staphylococcus Aureus Isolated from Various Clinical Specimens: A Study from South India - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Bactericidal activities of antibiotics against vancomycin-resistant Enterococcus faecium blood isolates and synergistic activities of combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 19. woah.org [woah.org]
• 20. mdpi.com [mdpi.com]
• 21. spandidos-publications.com [spandidos-publications.com]
• 22. Vancomycin Resistance in Enterococcus and Staphylococcus aureus | MDPI [mdpi.com]
• 23. journals.asm.org [journals.asm.org]

Protocols & Analytical Methods

Vancomycin Stock Solution Preparation for Cell Culture: A Detailed Protocol

Application Note and Protocol

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation and use of vancomycin stock solutions in cell culture. Vancomycin is a glycopeptide antibiotic effective against Gram-positive bacteria, and it is commonly used in cell culture to prevent bacterial contamination.

Introduction

Vancomycin inhibits the synthesis of the peptidoglycan layer of bacterial cell walls, making it a critical tool for maintaining aseptic conditions in cell culture experiments.[1][2] Proper preparation of a sterile, stable, and accurately concentrated stock solution is paramount to avoid contamination and ensure experimental reproducibility. This protocol outlines the materials, procedures, and quality control measures for preparing a vancomycin stock solution.

Quantitative Data Summary

For ease of reference, the key quantitative data for vancomycin hydrochloride are summarized in the table below.

Property	Value	References
Molecular Formula	C₆₆H₇₅Cl₂N₉O₂₄ · HCl	[3][4]
Molecular Weight	~1485.71 g/mol	[5]
Solubility in Water	Freely soluble; >100 mg/mL	[6][7][8]
Solubility in DMSO	Soluble, up to 100 mg/mL	[9][10]
Recommended Stock Concentration	10 - 100 mg/mL	[6][11]
Recommended Working Concentration	50 - 100 µg/mL	[12]
Storage of Stock Solution	-20°C	[6][13]

Experimental Protocols

Protocol 1: Preparation of a 50 mg/mL Vancomycin Stock Solution in Sterile Water

This protocol describes the preparation of a 10 mL of 50 mg/mL vancomycin stock solution.

Materials:

• Vancomycin hydrochloride powder (cell culture grade)

• Sterile, nuclease-free water (WFI quality or equivalent)

• Sterile 15 mL conical tube

• Sterile 0.22 µm syringe filter

• Sterile syringe (10 mL or 20 mL)

• Sterile microcentrifuge tubes (for aliquots)

• Calibrated analytical balance

• Vortex mixer

• Laminar flow hood or biological safety cabinet

Procedure:

• Aseptic Technique: Perform all steps in a laminar flow hood or biological safety cabinet to maintain sterility.

• Weighing: Accurately weigh 500 mg of vancomycin hydrochloride powder and transfer it to a sterile 15 mL conical tube.

• Dissolving: Add 10 mL of sterile, nuclease-free water to the conical tube containing the vancomycin powder.

• Mixing: Vortex the solution until the vancomycin is completely dissolved. The solution should be clear and free of particulates.

• Sterilization: Draw the vancomycin solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter to the syringe.

• Filtering: Filter the solution into a new sterile 15 mL conical tube or directly into sterile microcentrifuge tubes. This step removes any potential microbial contamination.

• Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 100 µL or 500 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Labeling and Storage: Clearly label the aliquots with the name of the reagent ("Vancomycin"), concentration (50 mg/mL), preparation date, and your initials. Store the aliquots at -20°C.[6][13]

Protocol 2: Quality Control and Application in Cell Culture

Working Concentration:

The recommended working concentration of vancomycin in cell culture media is typically between 50 and 100 µg/mL.[12] However, the optimal concentration may vary depending on the cell line and experimental conditions. It is advisable to perform a dose-response experiment to determine the highest non-toxic concentration for your specific cell line. Some studies have shown that high concentrations of vancomycin can be cytotoxic to certain cell types.[11][14][15][16]

To prepare a final concentration of 100 µg/mL in 100 mL of cell culture medium:

• Thaw one aliquot of the 50 mg/mL vancomycin stock solution.

• Add 200 µL of the 50 mg/mL stock solution to 100 mL of your complete cell culture medium.

• Mix the medium thoroughly before use.

Visualizations

Below are diagrams illustrating the mechanism of action of vancomycin and the experimental workflow for preparing the stock solution.

Caption: Mechanism of action of vancomycin.

Caption: Workflow for preparing and using vancomycin stock solution.

References

• 1. Vancomycin - Wikipedia [en.wikipedia.org]
• 2. picmonic.com [picmonic.com]
• 3. Vancomycin (hydrochloride) | CAS 1404-93-9 | Cayman Chemical | Biomol.com [biomol.com]
• 4. Vancomycin hydrochloride - Vancomycin hydrochloride [sigmaaldrich.com]
• 5. Vancomycin hydrochloride | 1404-93-9 [chemicalbook.com]
• 6. Vancomycin hydrochloride, 1 g, glass, CAS No. 1404-93-9 | Antibiotics, -mycotics | Cell culture | Applications | Carl ROTH - Netherlands [carlroth.com]
• 7. toku-e.com [toku-e.com]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. Vancomycin 盐酸盐 Ready Made Solution, 100 mg/mL in DMSO | Sigma-Aldrich [sigmaaldrich.com]
• 11. Toxic Effect of Vancomycin on Viability and Functionality of Different Cells Involved in Tissue Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 12. interchim.fr [interchim.fr]
• 13. abo.com.pl [abo.com.pl]
• 14. researchgate.net [researchgate.net]
• 15. Vancomycin is toxic to human chondrocytes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Topical vancomycin and its effect on survival and migration of osteoblasts, fibroblasts, and myoblasts: An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]

Long-Term Stability of Vancomycin in Aqueous Solution: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vancomycin is a glycopeptide antibiotic crucial for treating serious infections caused by Gram-positive bacteria. Its stability in aqueous solutions is a critical factor for ensuring therapeutic efficacy, particularly when preparing solutions for intravenous administration in advance or for use in continuous infusion systems. This document provides a comprehensive overview of the long-term stability of vancomycin in various aqueous solutions, detailing experimental protocols for stability assessment and summarizing key stability data.

Quantitative Stability Data

The stability of vancomycin in aqueous solutions is influenced by factors such as concentration, pH, temperature, and the type of diluent and storage container. The following table summarizes quantitative data from various studies on the stability of vancomycin, defined as the time to retain at least 90% of the initial concentration.

Concentration	Diluent	Container	Storage Temperature (°C)	Stability Duration	Reference
5 mg/mL	5% Dextrose	PVC Bag	4	58 days	[1]
10 mg/mL	5% Dextrose	PVC Bag	4	58 days	[1]
5 mg/mL	0.9% Saline	PVC Bag	22	48 hours	[2]
5 mg/mL	0.9% Saline	PVC Bag	4 (light protected)	7 days	[2]
83 mg/mL	5% Dextrose	Not specified	37	72 hours	[2]
25 mg/mL	Water for Injections	Plastic Syringe (Plastipak)	25	47 days
25 mg/mL	Water for Injections	Plastic Syringe (Injekt)	25	29 days
25 mg/mL	0.9% Saline	Plastic Syringe (Plastipak)	25	62 days
25 mg/mL	0.9% Saline	Plastic Syringe (Injekt)	25	34 days
25 mg/mL	5% Dextrose	Plastic Syringe (Plastipak)	25	55 days
25 mg/mL	5% Dextrose	Plastic Syringe (Injekt)	25	33 days
25 mg/mL	All above diluents	Both syringe types	4	At least 84 days
41.66 mg/mL	5% Dextrose or 0.9% Saline	Polypropylene Syringe	Ambient	At least 48 hours
125 mg/2.5 mL	Sweetened Oral Formulation	Plastic Unit Dose Cups	2-6	180 days	[3][4]
500 mg/10 mL	Sweetened Oral Formulation	Plastic Unit Dose Cups	25	30 days	[3][4]

Experimental Protocols

Accurate assessment of vancomycin stability requires robust experimental protocols. The following sections detail the methodologies commonly employed in stability studies.

Preparation of Vancomycin Solutions

• Reconstitution: Lyophilized vancomycin hydrochloride powder is reconstituted with a sterile diluent, such as Water for Injection (WFI), 0.9% Sodium Chloride (saline), or 5% Dextrose in Water (D5W).

• Dilution: The reconstituted solution is further diluted to the desired final concentration with the appropriate infusion fluid.

• Container Transfer: The final solution is then transferred to the storage container to be evaluated (e.g., PVC infusion bags, polypropylene syringes).

Storage Conditions

• Temperature: Samples are stored at controlled temperatures, typically refrigerated (2-8°C), room temperature (20-25°C), and sometimes at elevated temperatures (e.g., 37°C) to simulate physiological conditions or accelerate degradation.

• Light Exposure: To assess photosensitivity, a set of samples is often protected from light (e.g., by wrapping in aluminum foil) and compared against samples exposed to ambient light.

• Sampling: Aliquots are withdrawn from the storage containers at predetermined time points for analysis.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

A stability-indicating HPLC method is essential to separate the intact vancomycin from its degradation products.

• Instrumentation: A standard HPLC system equipped with a UV detector is typically used.

• Column: A reversed-phase C8 or C18 column is commonly employed. For example, a Capital C8-Optimal column (250 x 4.6 mm, 5 µm particle size).[5][6]

• Mobile Phase: An isocratic mobile phase often consists of a buffer, acetonitrile, and methanol. A common composition is a citrate buffer (pH 4), acetonitrile, and methanol in a ratio of 85:10:5 (v/v/v).[5][6]

• Flow Rate: A typical flow rate is 1.0 mL/min.[5][6]

• Detection: UV detection is performed at a wavelength of 280 nm.[5][6]

• Internal Standard: An internal standard, such as cephalexin, can be used to improve accuracy and precision.[5][6]

• Quantification: The concentration of vancomycin is determined by measuring the peak area and comparing it to a calibration curve prepared with known concentrations of a vancomycin reference standard.

Forced Degradation Studies

To validate the stability-indicating nature of the HPLC method, forced degradation studies are performed to generate degradation products.

• Acid Hydrolysis: The drug solution is treated with an acid (e.g., 3 M HCl) and incubated.[6]

• Base Hydrolysis: The drug solution is treated with a base (e.g., 1.5 M NaOH) and incubated.[6]

• Oxidation: The drug solution is exposed to an oxidizing agent (e.g., 3% H₂O₂).[6]

• Thermal Degradation: The drug solution is heated (e.g., at 70°C).[6]

• Photodegradation: The drug solution is exposed to direct sunlight or a photostability chamber.[6]

The chromatograms of the stressed samples are then analyzed to ensure that the degradation product peaks are well-resolved from the parent vancomycin peak.

Visualizations

Experimental Workflow for Vancomycin Stability Assessment

References

• 1. Vancomycin. Hydrolysis and oxidation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ejhp.bmj.com [ejhp.bmj.com]
• 3. Stability-indicating HPLC method to determine the stability of extemporaneously prepared vancomycin oral solution cups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. STABILITY-INDICATING HPLC METHOD FOR DETERMINATION OF VANCOMYCIN HYDROCHLORIDE IN THE PHARMACEUTICAL DOSAGE FORMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Vancomycin-Based Selection of Resistant Bacteria

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing vancomycin to select for and study resistant bacterial strains in a laboratory setting. The protocols and data presented are intended to assist in the development of novel antimicrobial agents and to further the understanding of resistance mechanisms.

Introduction to Vancomycin Resistance

Vancomycin is a glycopeptide antibiotic that has historically been a last-resort treatment for serious infections caused by Gram-positive bacteria, such as Staphylococcus aureus and Enterococcus species.[1][2][3] Its mechanism of action involves binding to the D-alanyl-D-alanine (D-Ala-D-Ala) termini of peptidoglycan precursors, which inhibits bacterial cell wall synthesis.[4][5] However, the emergence of vancomycin-resistant strains, particularly vancomycin-resistant Enterococci (VRE) and vancomycin-resistant Staphylococcus aureus (VRSA), poses a significant threat to public health.[2][4]

The most common mechanism of high-level vancomycin resistance is conferred by the vanA gene cluster.[6][7] This cluster encodes enzymes that modify the peptidoglycan precursor by replacing the terminal D-Ala-D-Ala with D-alanyl-D-lactate (D-Ala-D-Lac).[1][5][6] This alteration reduces the binding affinity of vancomycin to its target by a thousand-fold, rendering the antibiotic ineffective.[7]

Data Presentation: Vancomycin Susceptibility

The following tables summarize the Minimum Inhibitory Concentrations (MICs) for vancomycin against susceptible and resistant strains of clinically relevant bacteria. These values are critical for designing selection experiments and for classifying bacterial isolates.

Table 1: Vancomycin MICs for Staphylococcus aureus

Strain Type	MIC Range (µg/mL)	Interpretation
Vancomycin-Susceptible S. aureus (VSSA)	≤2	Susceptible[8]
Vancomycin-Intermediate S. aureus (VISA)	4-8	Intermediate[8]
Vancomycin-Resistant S. aureus (VRSA)	≥16	Resistant[8]
Methicillin-Resistant S. aureus (MRSA)	1 - 138	Varies

Table 2: Vancomycin MICs for Enterococcus species

Strain Type	MIC Range (µg/mL)	Interpretation
Vancomycin-Susceptible Enterococcus	≤4	Susceptible
Vancomycin-Resistant Enterococcus (VRE)	>8	Resistant[3]

Table 3: Vancomycin MICs for Staphylococcus epidermidis

Strain Type	MIC Range (µg/mL)	Interpretation
Vancomycin-Susceptible S. epidermidis	≤4	Susceptible[9]
Vancomycin-Intermediate S. epidermidis	8-16	Intermediate[9]
Vancomycin-Resistant S. epidermidis	≥32	Resistant[9]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol outlines the steps to determine the MIC of vancomycin against a bacterial isolate.

Materials:

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Vancomycin hydrochloride stock solution (sterilized by filtration)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator (35°C ± 2°C)

Procedure:

• Prepare Vancomycin Dilutions: Prepare a serial two-fold dilution of vancomycin in CAMHB in the 96-well plate. The final concentrations should typically range from 0.25 to 256 µg/mL.

• Prepare Bacterial Inoculum: Adjust the turbidity of the bacterial culture to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the standardized bacterial suspension to each well of the microtiter plate containing the vancomycin dilutions. Include a growth control well (bacteria without vancomycin) and a sterility control well (broth only).

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Determine MIC: The MIC is the lowest concentration of vancomycin that completely inhibits visible growth of the organism.

Protocol 2: Selection of Vancomycin-Resistant Bacteria using Agar Screening Plates

This protocol is for screening bacterial populations for the presence of vancomycin-resistant isolates.

Materials:

• Bacterial isolates for testing

• Brain Heart Infusion (BHI) agar

• Vancomycin hydrochloride

• Sterile petri dishes

• Bacterial culture adjusted to 0.5 McFarland standard

• Control strains: Enterococcus faecalis ATCC 29212 (susceptible) and Enterococcus faecalis ATCC 51299 (resistant).[10]

Procedure:

• Prepare Vancomycin Agar Plates: Prepare BHI agar according to the manufacturer's instructions and autoclave. Cool the agar to 45-50°C and add vancomycin to a final concentration of 6 µg/mL.[10] Pour the agar into sterile petri dishes and allow them to solidify.

• Inoculation: Using a sterile swab dipped in a 0.5 McFarland suspension of the test isolate, streak a small area (10-15 mm) of the vancomycin agar plate.[10]

• Controls: Inoculate the susceptible and resistant control strains on each plate or each day of testing.[10]

• Incubation: Incubate the plates at 35°C ± 2°C for 24 hours.

• Interpretation: Examine the plates for growth. Growth of more than one colony is considered a positive result, indicating potential vancomycin resistance.[10] Suspected resistant colonies should be subcultured for purity and undergo MIC testing for confirmation.[10]

Visualizations

VanA-Type Resistance Signaling Pathway

The diagram below illustrates the two-component regulatory system (VanS-VanR) and the downstream genes (vanH, vanA, vanX) responsible for vancomycin resistance. In the presence of vancomycin, the sensor kinase VanS autophosphorylates and then transfers the phosphate group to the response regulator VanR.[6] Phosphorylated VanR then activates the transcription of the vanHAX operon.[6][11] VanH converts pyruvate to D-lactate, VanA synthesizes the D-Ala-D-Lac depsipeptide, and VanX hydrolyzes any remaining D-Ala-D-Ala.[7][11]

Caption: The VanA-type vancomycin resistance signaling pathway.

Experimental Workflow for Selection of Resistant Bacteria

The following diagram outlines the general workflow for selecting and confirming vancomycin-resistant bacteria from a mixed population.

References

• 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. en.wikipedia.org [en.wikipedia.org]
• 5. JCI - Mechanisms of vancomycin resistance in Staphylococcus aureus [jci.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. njlm.net [njlm.net]
• 9. researchgate.net [researchgate.net]
• 10. Laboratory Testing for Vancomycin-resistant Staphylococcus aureus | Staphylococcus aureus | CDC [cdc.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Vancomycin Administration in Animal Models of Infection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vancomycin is a glycopeptide antibiotic critical in the treatment of infections caused by Gram-positive bacteria, particularly methicillin-resistant Staphylococcus aureus (MRSA). Animal models of infection are indispensable tools for preclinical evaluation of vancomycin's efficacy, pharmacokinetics (PK), and pharmacodynamics (PD). These models are also crucial for investigating its immunomodulatory effects and potential toxicities. This document provides detailed application notes and standardized protocols for the administration of vancomycin in various animal models of infection, facilitating reproducible and comparable research outcomes.

Data Presentation: Quantitative Vancomycin Dosing and Pharmacokinetics

The following tables summarize quantitative data on vancomycin administration and its pharmacokinetic parameters across different animal models and infection types.

Table 1: Vancomycin Dosing Regimens in Murine Models of Infection

Animal Model	Infection Model	Bacterial Strain	Vancomycin Dosage	Administration Route	Reference
C57BL/6 Mice	LPS-induced Sepsis	N/A (LPS stimulation)	50 mg/kg	Subcutaneous (SC)	[1]
Neutropenic Mice	Thigh Infection	S. aureus	25 to 400 mg/kg per day	Subcutaneous (SC)	[2]
Mice	Systemic Infection	S. aureus	2 mg/kg	Intravenous (IV)	[3]
Mice	Systemic Infection	S. aureus	10 mg/kg	Subcutaneous (SC)	[3]
Mice	Surgical Site Infection	S. aureus	Local injection	Local	[4]
ICR Mice	Thigh Infection	S. aureus	2, 4, and 8 mg/kg	Intravenous (IV)	[5][6]

Table 2: Pharmacokinetic Parameters of Vancomycin in Mice

Animal Model	Dosage and Route	Cmax (µg/mL)	AUC (µg·h/mL)	T1/2 (h)	Reference
Neutropenic Mice	100 mg/kg SC	101.1 ± 13.9	247.3 ± 41.2	1.8 ± 0.3	[2]
Thigh-Infected Mice	2 mg/kg IV	11.47 ± 2.31	14.79 ± 3.12	1.70 ± 0.21	[5][6]
Thigh-Infected Mice	4 mg/kg IV	25.93 ± 5.18	38.67 ± 7.73	2.15 ± 0.43	[5][6]
Thigh-Infected Mice	8 mg/kg IV	48.87 ± 9.77	91.89 ± 18.38	2.64 ± 0.53	[5][6]

Table 3: Vancomycin Dosing Regimens in Rat Models of Infection

Animal Model	Infection Model	Bacterial Strain	Vancomycin Dosage	Administration Route	Reference
Sprague-Dawley Rats	Contaminated Intra-articular Implant	MRSA	Systemic and/or Intra-articular powder	IV and/or Local	[7]
Wistar Albino Rats	Deep Sternal Wound Infection	MRSA	40 mg/kg/day	Topical and/or Systemic	[8]
Sprague-Dawley Rats	Endocarditis	S. aureus	20, 30, 40 mg/kg, twice daily	Subcutaneous (SC)	[9]
Sprague-Dawley Rats	Endocarditis	Vancomycin-resistant E. faecium	Not specified	Not specified	[10]

Experimental Protocols

Protocol 1: Murine Model of Lipopolysaccharide (LPS)-Induced Sepsis

This protocol is adapted from a study investigating the immunomodulatory effects of vancomycin.[1]

1. Animal Model:

• Species: C57BL/6 mice

• Age: 10-12 weeks

• Housing: Standard pathogen-free conditions.

2. Induction of Sepsis:

• Prepare a solution of Lipopolysaccharide (LPS) from E. coli in sterile phosphate-buffered saline (PBS).

• Administer LPS (typically 10 mg/kg) via intraperitoneal (i.p.) injection to induce a systemic inflammatory response.

• A control group should receive an equivalent volume of sterile PBS.

3. Vancomycin Administration:

• 20 hours post-LPS stimulation, administer vancomycin at a dose of 50 mg/kg via subcutaneous (SC) injection.

• The control group for the antibiotic treatment should receive an equivalent volume of sterile saline.

4. Outcome Measures:

• At a defined time point after vancomycin administration (e.g., 2 hours), collect peritoneal lavage fluid to quantify immune cell populations (macrophages, dendritic cells, neutrophils) using flow cytometry.

• Measure phagocytic activity of isolated peritoneal cells using pHrodo E. coli BioParticles.

• Isolate peritoneal macrophages to measure cytokine levels (TNFα, IL-6, IL-10) in the supernatant after in vitro stimulation.

Protocol 2: Neutropenic Murine Thigh Infection Model

This model is commonly used to assess the in vivo efficacy of antibiotics against localized bacterial infections.[2]

1. Animal Model:

• Species: Specific pathogen-free, female ICR mice (or other suitable strain)

• Weight: 20-22 g

• Induction of Neutropenia: Administer cyclophosphamide intraperitoneally (i.p.) at 150 mg/kg on day -4 and 100 mg/kg on day -1 relative to infection to induce neutropenia.

2. Bacterial Inoculum Preparation:

• Culture the desired bacterial strain (e.g., S. aureus) overnight on an appropriate agar medium.

• Prepare a bacterial suspension in sterile saline or PBS to a concentration of approximately 10^7 CFU/mL.

3. Infection:

• Anesthetize the mice.

• Inject 0.1 mL of the bacterial inoculum into the thigh muscle of one hind limb.

4. Vancomycin Administration:

• Initiate vancomycin treatment 2 hours post-infection.

• Administer vancomycin subcutaneously (SC) at the desired dose (e.g., ranging from 25 to 400 mg/kg per day, which can be given as a single dose or in divided doses).

5. Efficacy Assessment:

• At 24 hours post-infection, euthanize the mice.

• Aseptically remove the infected thigh muscle, homogenize it in sterile saline.

• Perform serial dilutions of the homogenate and plate on appropriate agar to determine the bacterial load (CFU/thigh).

Protocol 3: Rat Model of a Contaminated Intra-Articular Implant

This protocol is designed to evaluate the efficacy of local and systemic vancomycin in preventing implant-associated infections.[7]

1. Animal Model:

• Species: Sprague-Dawley rats

• Gender: Female

2. Surgical Procedure and Contamination:

• Anesthetize the rat.

• Create a surgical incision over the knee joint to expose the distal femur.

• Introduce a sterile Kirschner wire (implant) into the intra-articular space.

• Inoculate the joint with a clinically relevant strain of MRSA.

3. Treatment Groups:

• Group 1 (Control): No antibiotic treatment.

• Group 2 (Systemic): Preoperative intravenous (IV) administration of vancomycin.

• Group 3 (Local): Application of intra-articular vancomycin powder directly into the joint space before closure.

• Group 4 (Combined): Both systemic IV vancomycin and local intra-articular vancomycin powder.

4. Postoperative Care and Analysis:

• Close the surgical wound and provide appropriate postoperative care.

• Euthanize the animals on postoperative day 6.

• Harvest the distal femur, joint capsule, and the implant for bacteriological analysis (culture and CFU quantification).

Signaling Pathways and Experimental Workflows

Vancomycin's interaction with the host immune system is complex and involves the modulation of various signaling pathways. The following diagrams illustrate key experimental workflows and the potential signaling cascades affected by vancomycin during an infection.

Workflow for studying vancomycin's immunomodulatory effects.

References

• 1. Vancomycin and daptomycin modulate the innate immune response in a murine model of LPS-induced sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Immunomodulatory effect of vancomycin on Treg in pediatric inflammatory bowel disease and primary sclerosing cholangitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Linezolid, vancomycin and daptomycin modulate cytokine production, Toll-like receptors and phagocytosis in a human in vitro model of sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Vancomycin-induced gut microbial dysbiosis alters enteric neuron–macrophage interactions during a critical period of postnatal development [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Linezolid, vancomycin and daptomycin modulate cytokine production, Toll-like receptors and phagocytosis in a human in vitro model of sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Immunomodulatory effect of vancomycin on Treg in pediatric inflammatory bowel disease and primary sclerosing cholangitis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Vancomycin-Induced Changes in Host Immunity and Behavior: Comparative Genomic and Metagenomic Analysis in C57BL/6 and BALB/c Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Cytokines in sepsis: a critical review of the literature on systemic inflammation and multiple organ dysfunction [frontiersin.org]

Vancomycin in Plant Tissue Culture: A Protocol for Contamination Control

Application Notes

Vancomycin is a glycopeptide antibiotic highly effective against Gram-positive bacteria, making it a valuable tool for managing contamination in plant tissue culture.[1][2] Its targeted mechanism of action, which involves the inhibition of bacterial cell wall synthesis, and its relatively low phytotoxicity at recommended concentrations, allow for the selective elimination of contaminants with minimal impact on plant cell growth and regeneration.[1][3]

Mechanism of Action: Vancomycin specifically targets the D-alanyl-D-alanine termini of peptidoglycan precursors, which are essential building blocks for the cell wall of Gram-positive bacteria. By binding to these precursors, vancomycin obstructs the transglycosylation and transpeptidation reactions, thereby preventing the formation of a stable cell wall. This leads to cell lysis and bacterial death. Due to the presence of a protective outer membrane, Gram-negative bacteria are generally resistant to vancomycin.

Spectrum of Activity: Vancomycin is effective against a broad range of Gram-positive bacteria commonly encountered as contaminants in plant tissue culture, including species of Bacillus and Staphylococcus.[1]

Phytotoxicity: While generally considered to have low toxicity to plant tissues, the phytotoxic effects of vancomycin are dependent on its concentration and the plant species.[3] High concentrations may negatively impact callus growth, shoot proliferation, and rooting. Therefore, it is crucial to determine the optimal concentration that is effective against the target bacteria while being safe for the specific plant species being cultured.

Preparation and Storage: Vancomycin hydrochloride is typically supplied as a powder and is soluble in water. Stock solutions should be filter-sterilized and can be stored at 2-8°C for short periods. For longer-term storage, frozen aliquots at -20°C are recommended. It is advisable to prepare fresh solutions for optimal efficacy.

Data Summary

The following tables summarize the available quantitative data on the efficacy of vancomycin against common bacterial contaminants and its potential phytotoxicity. The scarcity of comprehensive studies on vancomycin's effects across a wide range of plant species necessitates a conservative approach to its application, starting with lower concentrations.

Table 1: Efficacy of Vancomycin Against Common Gram-Positive Bacterial Contaminants

Bacterial Species	Tested Concentration (µg/mL)	Efficacy	Reference
Paenibacillus taichungensis	50	Effective at suppressing growth	[4]
Bacillus aryabhattai/megaterium	50	Effective at suppressing growth	[4]
Unidentified Gram-positive bacteria	50	Effective at suppressing growth	[4]
Bacillus subtilis ATCC 6633	7.85 - 251.25	Effective concentration range in bioassays	[5]
Staphylococcus aureus	0.25 - 4.0	Typical Minimum Inhibitory Concentration (MIC) range for susceptible strains	[1]

Table 2: Phytotoxicity of Vancomycin in Plant Tissue Culture

Plant Species	Vancomycin Concentration (µg/mL)	Observed Effect	Reference
Moss (Ceratodon purpureus and Physcomitrella patens)	50	No qualitative deleterious effects on moss tissue regrowth.	[4]
General Plant Tissue Culture	50 - 100	Commonly recommended range.
Tobacco (Nicotiana plumbaginifolia)	Not specified	General studies indicate that some antibiotics can inhibit cell multiplication, regeneration, and callus induction.[6]
Chrysanthemum	Not specified	General antibiotic studies show potential for reduced biomass, root malformation, and inhibition of shoot formation.[6]

Experimental Protocols

Protocol 1: General Use of Vancomycin for Preventing Bacterial Contamination

This protocol is intended for the routine addition of vancomycin to plant tissue culture media to prevent the growth of Gram-positive bacterial contaminants.

Materials:

• Vancomycin hydrochloride powder

• Sterile distilled water

• 0.22 µm syringe filter

• Autoclaved plant tissue culture medium (e.g., MS, B5) cooled to approximately 45-50°C

• Sterile petri dishes, flasks, or other culture vessels

Procedure:

• Prepare Vancomycin Stock Solution (e.g., 10 mg/mL):

  • In a sterile environment (e.g., a laminar flow hood), weigh the appropriate amount of vancomycin hydrochloride powder.

  • Dissolve the powder in sterile distilled water to achieve a final concentration of 10 mg/mL.

  • Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile container.

  • Store the stock solution in aliquots at -20°C for long-term storage or at 2-8°C for up to one week.

• Incorporate Vancomycin into Culture Medium:

  • After autoclaving the plant tissue culture medium and allowing it to cool to a temperature that will not denature the antibiotic (approximately 45-50°C), add the vancomycin stock solution to the medium.

  • For a final concentration of 50 µg/mL, add 5 µL of the 10 mg/mL stock solution for every 1 mL of medium (or 5 mL per 1 L of medium).

  • Gently swirl the medium to ensure even distribution of the antibiotic.

• Dispense Medium and Inoculate Explants:

  • Pour the vancomycin-containing medium into sterile culture vessels.

  • Allow the medium to solidify.

  • Inoculate your plant explants onto the surface of the medium under sterile conditions.

• Incubation and Observation:

  • Incubate the cultures under standard conditions for your plant species.

  • Regularly monitor the cultures for any signs of bacterial growth or phytotoxicity.

Protocol 2: Eliminating Existing Bacterial Contamination from Moss Cultures

This protocol is adapted from a study that successfully eliminated bacterial contamination from in vitro moss cultures.[4]

Materials:

• Contaminated moss tissue

• Vancomycin hydrochloride stock solution (50 mg/mL)

• Sterile distilled water

• Sterile 0.4% top agar medium

• Sterile tissue culture tubes

• Tissue homogenizer

• Sterile Petri dishes with appropriate basal medium (e.g., BCDA)

Procedure:

• Prepare Antibiotic Solution:

  • In a sterile tissue culture tube, add 1.5 mL of sterile water.

  • Add 2 µL of a 50 mg/mL vancomycin stock solution (this will result in a final concentration of approximately 50 µg/mL after the addition of top agar).

• Tissue Preparation and Homogenization:

  • Using sterile forceps, transfer the contaminated moss tissue into the tube containing the vancomycin solution.

  • Homogenize the moss tissue using a sterile tissue homogenizer.

• Embedding in Agar:

  • Add 2.5 mL of melted 0.4% top agar (cooled to a handleable temperature) to the homogenized moss solution.

  • Gently mix the solution by pipetting.

• Plating and Incubation:

  • Pipette the mixture onto the surface of a solid basal medium in Petri dishes.

  • Seal the plates and incubate in a growth chamber under appropriate conditions for moss growth.

• Subculture and Observation:

  • Allow the moss to grow out of the top agar layer.

  • Once new, healthy moss filaments are visible, transfer them to fresh basal medium without vancomycin.

  • Continue to monitor for any re-emergence of bacterial contamination.

Visualizations

Vancomycin's Mechanism of Action

Caption: Vancomycin inhibits bacterial cell wall synthesis.

Experimental Workflow for Contamination Control

Caption: Workflow for vancomycin use in tissue culture.

Plant Cell Wall Integrity (CWI) Signaling Pathway

References

• 1. Vancomycin - Wikipedia [en.wikipedia.org]
• 2. Elevated Vancomycin Trough Concentration: Increased Efficacy and/or Toxicity? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. phytotechlab.com [phytotechlab.com]
• 4. A method for eliminating bacterial contamination from in vitro moss cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative in vitro study of the antimicrobial activities of different commercial antibiotic products of vancomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Reconstitution of Lyophilized Vancocin (Vancomycin Hydrochloride) for Research Use

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper reconstitution, handling, and storage of lyophilized Vancocin (Vancomycin hydrochloride) for in vitro research applications. Adherence to these guidelines is crucial for ensuring the integrity, activity, and reproducibility of experimental results.

Product Information and Properties

Vancocin is a glycopeptide antibiotic that inhibits the second stage of cell wall synthesis in susceptible bacteria.[1] It is a lyophilized powder that requires reconstitution before use.[2][3][4]

Table 1: Physicochemical Properties of Vancomycin Hydrochloride

Property	Value	References
Molecular Formula	C₆₆H₇₅Cl₂N₉O₂₄·HCl	[5][6]
Molecular Weight	1485.71 g/mol	[3][6]
Appearance	White to off-white or tan lyophilized powder	[3][6]
Solubility (Water)	> 100 mg/mL	[7][8]
Solubility (DMSO)	≥ 100 mg/mL	[7][9]
Solubility (Methanol)	Slightly soluble	[7]
pH of Reconstituted Solution (50 mg/mL)	2.5 - 4.5	[2][3][4][6][10]
Region of Maximum Stability (pH)	3.0 - 5.7	[11]

Reconstitution of Lyophilized Vancocin

The initial reconstitution of the lyophilized powder should be performed using Sterile Water for Injection to create a concentrated stock solution.[2][12][13]

Protocol 2.1: Preparation of a 50 mg/mL Primary Stock Solution

This protocol is based on the standard reconstitution of commercially available vials.

Materials:

• Vancocin (Vancomycin hydrochloride) lyophilized powder (e.g., 500 mg or 1 g vial)

• Sterile Water for Injection (SWFI)

• Sterile syringes and needles

• Appropriate personal protective equipment (PPE)

Procedure:

• Aseptically add the required volume of SWFI to the vial of lyophilized Vancocin powder.

  • For a 500 mg vial, add 10 mL of SWFI.[2][12]

  • For a 1 g vial, add 20 mL of SWFI.[2][12]

• Gently swirl the vial until the powder is completely dissolved. Avoid vigorous shaking to prevent foaming.

• The final concentration of the reconstituted primary stock solution will be 50 mg/mL.[2][4][10]

• Visually inspect the solution for any particulate matter or discoloration. The solution should be clear and colorless to light tan.[6][13]

Diagram 1: Reconstitution Workflow

Preparation of Working Solutions

For most research applications, the 50 mg/mL primary stock solution will require further dilution to the desired final concentration using a suitable sterile diluent, such as sterile water, phosphate-buffered saline (PBS), or cell culture medium.

Protocol 3.1: Preparation of a 10 mg/mL Secondary Stock Solution

Materials:

• 50 mg/mL Vancocin primary stock solution

• Sterile diluent (e.g., sterile water, PBS)

• Sterile conical tubes or vials

Procedure:

• In a sterile tube, add 1 part of the 50 mg/mL primary stock solution.

• Add 4 parts of the sterile diluent.

• Mix gently by inversion or pipetting.

• The final concentration of this secondary stock solution is 10 mg/mL. This can be aliquoted and stored for future use.

Protocol 3.2: Preparation of Working Solutions for Minimum Inhibitory Concentration (MIC) Assays

MIC assays require the preparation of serial dilutions of the antibiotic.

Materials:

• Vancocin stock solution (e.g., 10 mg/mL)

• Sterile Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

• Sterile 96-well microtiter plates

Procedure:

• Prepare an initial dilution of the Vancocin stock solution in the assay medium. For example, to achieve a starting concentration of 64 µg/mL, dilute the 10 mg/mL stock accordingly.

• Perform two-fold serial dilutions across a 96-well plate using the assay medium.[14]

• Inoculate the wells with the bacterial suspension of interest.[14]

• Incubate under appropriate conditions and determine the MIC, which is the lowest concentration that inhibits visible bacterial growth.[15]

Diagram 2: Serial Dilution Logic

Storage and Stability

Proper storage of reconstituted Vancocin solutions is critical to maintain their potency.

Table 2: Stability of Reconstituted Vancomycin Hydrochloride Solutions

Concentration	Storage Condition	Stability	References
50 mg/mL (in SWFI)	2-8°C (Refrigerated)	Up to 14 days	[2][10][12]
50 mg/mL (in SWFI)	Room Temperature	Up to 24 hours	[12]
5 mg/mL and 10 mg/mL (in 5% Dextrose)	4°C	At least 58 days	[7][16]
Stock Solutions (General)	-20°C	Up to 1 month	[7]
Stock Solutions (General)	-80°C	Up to 6 months	[7]

Note: For long-term storage, it is recommended to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[1]

Quality Control

To ensure the integrity of your experiments, it is advisable to perform quality control checks on your reconstituted Vancocin.

• pH Measurement: The pH of the reconstituted 50 mg/mL solution should be between 2.5 and 4.5.[2][3][4][6][10]

• Visual Inspection: Always visually inspect solutions for particulate matter or precipitation before use.[12]

• Bioactivity: The biological activity of the reconstituted Vancocin can be confirmed using a susceptible control strain in your experiments (e.g., Staphylococcus aureus in an MIC assay).

Safety Precautions

• Handle Vancocin hydrochloride in accordance with Safety Data Sheet (SDS) guidelines.

• Use appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection.

• All reconstitution and dilution procedures should be performed in a sterile environment, such as a laminar flow hood, to prevent contamination.

These application notes and protocols are intended to serve as a guide. Researchers should always consult the manufacturer's specific instructions for the lot of Vancocin being used and may need to optimize protocols for their specific experimental systems.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. cdn.pfizer.com [cdn.pfizer.com]
• 4. DailyMed - VANCOMYCIN HYDROCHLORIDE injection, powder, lyophilized, for solution [dailymed.nlm.nih.gov]
• 5. op.niscpr.res.in [op.niscpr.res.in]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. benchchem.com [benchchem.com]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. labeling.pfizer.com [labeling.pfizer.com]
• 11. researchgate.net [researchgate.net]
• 12. globalrph.com [globalrph.com]
• 13. DailyMed - VANCOMYCIN HYDROCHLORIDE injection, powder, lyophilized, for solution [dailymed.nlm.nih.gov]
• 14. Vancomycin MIC Distribution among Methicillin-Resistant Staphylococcus Aureus. Is Reduced Vancomycin Susceptibility Related To MIC Creep? - PMC [pmc.ncbi.nlm.nih.gov]
• 15. m.youtube.com [m.youtube.com]
• 16. Evaluation of the stability of vancomycin solutions at concentrations used in clinical services - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Vancocine (Vancomycin)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines for the safe handling, storage, and disposal of Vancocine (Vancomycin) in a laboratory setting. Adherence to these protocols is crucial for ensuring personnel safety, environmental protection, and the integrity of experimental data.

Hazard Identification and Safety Precautions

Vancocine is a glycopeptide antibiotic that can pose health risks if not handled properly. It is classified as a respiratory and skin sensitizer, and it can cause irritation to the eyes, skin, and respiratory tract.[1][2]

1.1 Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling Vancocine powder and solutions. The following PPE must be worn at all times:

• Eye Protection: Safety glasses with side shields or chemical safety goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat is required.

• Respiratory Protection: In situations where dust may be generated, a NIOSH/MSHA-approved respirator should be used.[3]

Work should always be conducted in a well-ventilated area, preferably within a chemical fume hood, especially when handling the powdered form.[4]

1.2 General Hygiene Practices

• Avoid inhalation of dust and contact with skin and eyes.[4]

• Wash hands thoroughly after handling.[1]

• Do not eat, drink, or smoke in areas where Vancocine is handled.[1]

Physicochemical Properties and Stability

Understanding the physicochemical properties of Vancocine is essential for preparing stable solutions and ensuring the reproducibility of experiments.

2.1 Quantitative Data Summary

The following tables summarize key quantitative data for Vancocine.

Property	Value
Molecular Formula	C₆₆H₇₅Cl₂N₉O₂₄ · HCl
Molecular Weight	1485.7 g/mol
Appearance	White to off-white or brown powder
Solubility in Water	50 mg/mL[5]
pH of Solution (in water)	2.5 - 4.5[1]

Table 1: Physicochemical Properties of Vancocine

Condition	Stability
Aqueous Solution (pH 3-5)	Most stable.[6]
Reconstituted Solution (50 mg/mL)	Stable for 14 days when refrigerated.[7]
Diluted Solution (5 mg/mL in 0.9% NaCl or D5W)	Stable for at least 17 days at 24°C and for at least 63 days at 5°C or -10°C in glass containers.[8]
Oral Solution (25 mg/mL) at 4°C	Stable for at least 75 days.[9]
Oral Solution (25 mg/mL) at 25°C	Stable for 26-30 days.[9]
High Concentration (83.3 mg/mL) in D5W at RT	Stable for 48 hours.[10]
High Concentration (83.3 mg/mL) in 0.9% NaCl at RT	Stable for 24 hours.[10]

Table 2: Stability of Vancocine Solutions

Experimental Protocols

The following are detailed protocols for common laboratory applications of Vancocine.

3.1 Preparation of Vancocine Stock Solution (10 mg/mL)

This protocol describes the preparation of a 10 mg/mL stock solution, which can be further diluted for various experimental needs.

Materials:

• Vancocine hydrochloride powder

• Sterile, nuclease-free water

• Sterile conical tubes (15 mL or 50 mL)

• Sterile 0.22 µm syringe filter

Procedure:

• In a biological safety cabinet, weigh the desired amount of Vancocine hydrochloride powder.

• Add the appropriate volume of sterile, nuclease-free water to achieve a final concentration of 10 mg/mL.

• Vortex gently until the powder is completely dissolved. The solution should be clear.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

• Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

3.2 Vancocine in Cell Culture for Antibacterial Action

This protocol provides a general framework for using Vancocine in cell culture to eliminate Gram-positive bacterial contamination.

Materials:

• Vancocine stock solution (10 mg/mL)

• Cell culture medium appropriate for the cell line

• Contaminated cell culture flasks or plates

Procedure:

• Thaw a single-use aliquot of the Vancocine stock solution.

• Determine the desired final concentration of Vancocine in the cell culture medium. A common working concentration is in the range of 50-100 µg/mL.[11]

• Add the appropriate volume of the Vancocine stock solution to the cell culture medium. For example, to achieve a final concentration of 100 µg/mL in 10 mL of medium, add 10 µL of a 10 mg/mL stock solution.

• Remove the contaminated medium from the cell culture vessel.

• Replace it with the fresh medium containing Vancocine.

• Incubate the cells under their normal growth conditions.

• Monitor the culture daily for signs of bacterial contamination and cell health.

• Passage the cells in the presence of the antibiotic for several passages to ensure complete eradication of the bacteria.

3.3 Minimum Inhibitory Concentration (MIC) Assay

This protocol outlines the broth microdilution method for determining the MIC of Vancocine against a specific bacterial strain.

Materials:

• Vancocine stock solution

• Bacterial culture in logarithmic growth phase

• Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

• Sterile 96-well microtiter plates

• Incubator

Procedure:

• Prepare a serial two-fold dilution of the Vancocine stock solution in MHB in the wells of a 96-well plate. The concentration range should be chosen based on the expected susceptibility of the bacterium.

• Adjust the turbidity of the bacterial culture to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Dilute the standardized bacterial suspension in MHB to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in each well.

• Add the diluted bacterial suspension to each well of the microtiter plate, including a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubate the plate at 35 ± 2°C for 16-20 hours.

• The MIC is defined as the lowest concentration of Vancocine that completely inhibits visible bacterial growth.

Mechanism of Action

Vancocine exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[12][13] Specifically, it binds with high affinity to the D-alanyl-D-alanine (D-Ala-D-Ala) termini of peptidoglycan precursors.[2][13] This binding sterically hinders the transglycosylation and transpeptidation reactions, which are essential for elongating and cross-linking the peptidoglycan chains, thereby compromising the integrity of the cell wall and leading to cell lysis.[3][12]

Caption: Vancocine inhibits bacterial cell wall synthesis.

Safe Disposal Protocols

Improper disposal of antibiotics contributes to environmental contamination and the development of antimicrobial resistance.[14] All Vancocine waste must be treated as hazardous chemical waste.[15]

5.1 Waste Segregation and Collection

• Liquid Waste: All liquid waste containing Vancocine, including stock solutions, unused media, and supernatant from cell cultures, must be collected in a designated, sealed, and clearly labeled hazardous chemical waste container.[15] Do not pour Vancocine waste down the drain.

• Solid Waste: All contaminated solid waste, such as gloves, pipette tips, flasks, and paper towels, must be disposed of in a designated hazardous waste container.[15]

• Sharps: Contaminated needles and syringes must be placed in a designated sharps container for hazardous chemical waste.

5.2 Decontamination

Autoclaving is not an effective method for degrading Vancocine and should not be used as a primary disposal method.[14][15] While autoclaving can sterilize biohazardous materials, the chemical antibiotic will remain active. Therefore, after autoclaving to address biohazards, the material must still be disposed of as chemical waste.[15]

5.3 Disposal Workflow

The following workflow outlines the decision-making process for the proper disposal of Vancocine waste.

Caption: Vancocine Waste Disposal Workflow.

5.4 Final Disposal

All collected Vancocine waste must be disposed of through the institution's Environmental Health and Safety (EHS) department.[16] EHS will arrange for the transport and incineration of the hazardous chemical waste by an approved vendor.[16] Ensure all containers are properly sealed and labeled before pickup.[15]

References

• 1. abo.com.pl [abo.com.pl]
• 2. researchgate.net [researchgate.net]
• 3. Vancomycin - Wikipedia [en.wikipedia.org]
• 4. Vancomycin and its crystalline degradation products released from bone grafts and different types of bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 万古霉素 盐酸盐 来源于东方链霉菌 BioReagent, suitable for plant cell culture | Sigma-Aldrich [sigmaaldrich.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. globalrph.com [globalrph.com]
• 8. Vancomycin | C66H75Cl2N9O24 | CID 14969 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Stability of Vancomycin 25 mg/mL in Ora-Sweet and Water in Unit-Dose Cups and Plastic Bottles at 4°C and 25°C - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cjhp-online.ca [cjhp-online.ca]
• 11. interchim.fr [interchim.fr]
• 12. Vancomycin Mechanism of Action | Resistance and More | DoseMeRx [doseme-rx.com]
• 13. What is the mechanism of Vancomycin Hydrochloride? [synapse.patsnap.com]
• 14. The effect of Vancomycin degradation products in the topical treatment of osteomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Evaluation of the stability of vancomycin solutions at concentrations used in clinical services - PMC [pmc.ncbi.nlm.nih.gov]
• 16. accessdata.fda.gov [accessdata.fda.gov]

Application Note: Solubility Profile of Vancomycin Hydrochloride

Abstract

Vancomycin hydrochloride is a glycopeptide antibiotic crucial for treating serious infections caused by Gram-positive bacteria.[1] Its efficacy and formulation development are intrinsically linked to its solubility characteristics. This document provides a comprehensive overview of the solubility of vancomycin hydrochloride in various solvents and across a range of pH values. Detailed protocols for solubility determination are provided to ensure reproducible results in a laboratory setting. Furthermore, a diagrammatic representation of vancomycin's mechanism of action is included to provide a complete context for its application.

Solubility of Vancomycin Hydrochloride

Vancomycin hydrochloride exhibits high solubility in aqueous solutions and is sparingly soluble in some organic solvents. The solubility is influenced by the solvent type, pH, and temperature.

Data Presentation

The following table summarizes the solubility of vancomycin hydrochloride in different solvents as compiled from various sources.

Solvent	Quantitative Solubility	Qualitative Description	Source(s)
Water	> 100 mg/mL	Very Soluble / Highly Soluble	[2][3]
Water	50 mg/mL	Soluble	[4][5]
Water	100 mg/mL	-	[6]
Methanol	-	Moderately Soluble / Slightly Soluble	[3][4][5][7][8]
Ethanol	-	Moderately Soluble (dilute) / Slightly Soluble / Insoluble	[2][4][5][6][8]
Higher Alcohols	-	Insoluble	[2][3]
Acetone	-	Insoluble	[2][3][7]
Ether	-	Insoluble	[2][3][7]
Dimethyl Sulfoxide (DMSO)	24 mg/mL (requires sonication and warming)	Slightly Soluble / Insoluble	[4][5][6][8][9]
Dimethylformamide (DMF)	Data not readily available	-

Note: Discrepancies in reported values may arise from variations in experimental conditions such as temperature, pH, and the specific source/purity of vancomycin hydrochloride.

pH-Dependent Solubility

The solubility of vancomycin hydrochloride is significantly influenced by the pH of the aqueous medium. It is reported to be most stable in the pH range of 3 to 5.[10][11] Studies conducted by the FDA have demonstrated that vancomycin hydrochloride is highly soluble over the physiologically relevant pH range of 1.0 to 7.5.[12] For instance, to dissolve the highest dose strength of 250 mg, the required aqueous media at different pH values are: 1.78 mL at pH 1, 1.27 mL at pH 3, 83.8 mL at pH 4, 26.3 mL at pH 5, and 14.2 mL at pH 7.5.[12]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is critical for pre-formulation studies and drug delivery research. The following is a generalized protocol for determining the equilibrium solubility of vancomycin hydrochloride using the shake-flask method, which is a widely accepted technique.

Principle

The shake-flask method involves agitating an excess amount of the solid drug in a specific solvent at a constant temperature until equilibrium is achieved. The concentration of the dissolved drug in the supernatant is then determined, representing the equilibrium solubility.

Materials and Equipment

• Vancomycin Hydrochloride powder

• Selected solvents (e.g., deionized water, ethanol, phosphate-buffered saline at various pH)

• Glass vials with screw caps

• Shaking incubator or orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis Spectrophotometer

• Analytical balance

• pH meter

Protocol

• Preparation:

  • Accurately weigh an excess amount of vancomycin hydrochloride and add it to a series of glass vials. The excess solid should be visually apparent.

  • Add a precise volume of the desired solvent to each vial.

• Equilibration:

  • Securely cap the vials and place them in a shaking incubator set to a constant temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. It is advisable to conduct preliminary experiments to determine the time required to reach equilibrium.

• Sample Collection and Preparation:

  • After the incubation period, allow the vials to stand undisturbed to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Filter the supernatant through a syringe filter to remove any undissolved particles.

  • Dilute the filtered solution with the appropriate solvent to a concentration within the analytical range of the chosen quantification method.

• Quantification:

  • Analyze the concentration of vancomycin hydrochloride in the diluted samples using a validated HPLC or UV-Vis spectrophotometry method.

  • Construct a calibration curve using standard solutions of known concentrations to determine the concentration of the unknown samples.

• Data Analysis:

  • Calculate the solubility by multiplying the determined concentration by the dilution factor.

  • Express the solubility in units such as mg/mL or mol/L.

  • Perform the experiment in triplicate to ensure the reliability of the results.

Visualizations

Mechanism of Action of Vancomycin

Vancomycin exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[13][14] It specifically binds to the D-alanyl-D-alanine terminus of the peptidoglycan precursors, which are the building blocks of the cell wall in Gram-positive bacteria.[1][15][16] This binding prevents the transglycosylation and transpeptidation steps in peptidoglycan synthesis, thereby weakening the cell wall and leading to cell lysis and death.[1][15]

Caption: Mechanism of action of Vancomycin.

Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of vancomycin hydrochloride.

Caption: Experimental workflow for solubility determination.

References

• 1. amberlife.net [amberlife.net]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. Vancomycin | C66H75Cl2N9O24 | CID 14969 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Vancomycin hydrochloride | 1404-93-9 [chemicalbook.com]
• 5. chemwhat.com [chemwhat.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Vancomycin Hydrochloride - LKT Labs [lktlabs.com]
• 8. Vancomycin hydrochloride CAS#: 1404-93-9 [m.chemicalbook.com]
• 9. Vancomycin hydrochloride | CAS:1404-93-9 | Antibiotic | High Purity | Manufacturer BioCrick [biocrick.com]
• 10. publications.ashp.org [publications.ashp.org]
• 11. researchgate.net [researchgate.net]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. Vancomycin Mechanism of Action | Resistance and More | DoseMeRx [doseme-rx.com]
• 14. Mode of action and in-vitro activity of vancomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Vancomycin - Wikipedia [en.wikipedia.org]
• 16. What is the mechanism of Vancomycin Hydrochloride? [synapse.patsnap.com]

Application of Vancomycin in Selective Media for Gram-Negative Bacteria: Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Vancomycin is a glycopeptide antibiotic primarily effective against Gram-positive bacteria. Its mechanism of action involves the inhibition of peptidoglycan synthesis, a critical component of the Gram-positive bacterial cell wall. Vancomycin achieves this by binding to the D-alanyl-D-alanine termini of the peptidoglycan precursors, thereby sterically hindering the transglycosylation and transpeptidation reactions necessary for cell wall assembly.[1]

The intrinsic resistance of most Gram-negative bacteria to vancomycin is attributed to the presence of their outer membrane, which is impermeable to the large and hydrophilic vancomycin molecule, preventing it from reaching its target in the periplasmic space.[1][2] This selective activity is a key principle exploited in clinical and research microbiology for the formulation of selective media designed to isolate specific Gram-negative pathogens from mixed microbial populations. By incorporating vancomycin into the culture medium, the growth of susceptible Gram-positive bacteria is suppressed, allowing for the selective growth and isolation of resistant Gram-negative organisms.

A prime example of this application is in Thayer-Martin and Modified Thayer-Martin media, which are crucial for the isolation of pathogenic Neisseria species, such as Neisseria gonorrhoeae and Neisseria meningitidis, from clinical specimens that are often heavily contaminated with normal flora from the pharynx, rectum, or urogenital tract.

These application notes provide detailed protocols for the preparation of selective media containing vancomycin, methods for determining vancomycin susceptibility, and quantitative data on the susceptibility of various bacterial species to vancomycin.

Data Presentation

Table 1: Vancomycin in Selective Media for Gram-Negative Bacteria

Selective Medium	Target Organism(s)	Vancomycin Concentration	Other Selective Agents	Purpose of Vancomycin
Thayer-Martin Medium	Neisseria gonorrhoeae, Neisseria meningitidis	3.0 µg/mL	Colistin, Nystatin	Inhibition of Gram-positive bacteria
Modified Thayer-Martin (MTM) Medium	Neisseria gonorrhoeae, Neisseria meningitidis	3.0 µg/mL	Colistin, Nystatin, Trimethoprim	Inhibition of Gram-positive bacteria
Martin-Lewis (ML) Agar	Neisseria gonorrhoeae, Neisseria meningitidis	4.0 µg/mL	Colistin, Anisomycin, Trimethoprim	Inhibition of Gram-positive bacteria
New York City (NYC) Medium	Neisseria gonorrhoeae, Mycoplasma species	2.0 µg/mL	Lincomycin or Clindamycin, Amphotericin B, Trimethoprim	Inhibition of Gram-positive bacteria

Table 2: Comparative Minimum Inhibitory Concentrations (MIC) of Vancomycin

Organism	Gram Stain	Typical Vancomycin MIC (µg/mL)	Interpretation
Staphylococcus aureus	Positive	0.5 - 2.0	Susceptible
Enterococcus faecalis	Positive	1.0 - 4.0	Susceptible
Vancomycin-Resistant Enterococci (VRE)	Positive	>32	Resistant
Escherichia coli	Negative	>256	Intrinsically Resistant
Pseudomonas aeruginosa	Negative	>256	Intrinsically Resistant
Klebsiella pneumoniae	Negative	>256	Intrinsically Resistant
Neisseria gonorrhoeae	Negative	0.5 - >128 (most are resistant)	Variable (some strains can be inhibited)
Neisseria meningitidis	Negative	Generally resistant	Resistant

Experimental Protocols

Protocol 1: Preparation of Modified Thayer-Martin (MTM) Agar

Objective: To prepare a selective medium for the isolation of pathogenic Neisseria species.

Materials:

• GC Agar Base

• Hemoglobin

• Growth supplement (e.g., IsoVitaleX™)

• Vancomycin solution

• Colistin solution

• Nystatin solution

• Trimethoprim lactate solution

• Sterile distilled water

• Autoclave

• Water bath (45-50°C)

• Sterile Petri dishes

• Sterile flasks and glassware

Procedure:

• Prepare GC Agar Base: Suspend 36 g of GC Agar Base in 500 mL of purified water. Heat with frequent agitation and boil for 1 minute to ensure complete dissolution. Sterilize by autoclaving at 121°C for 15 minutes.

• Prepare Hemoglobin Solution: Suspend 10 g of hemoglobin in 500 mL of purified water. Sterilize by autoclaving at 121°C for 15 minutes.

• Equilibrate Temperatures: Cool both the sterilized GC Agar Base and hemoglobin solution to 45-50°C in a water bath.

• Aseptically Combine Components: Aseptically add the 500 mL of sterile hemoglobin solution and 10 mL of the growth supplement to the 500 mL of molten GC Agar Base.

• Add Antimicrobials: Aseptically add the sterile antimicrobial solutions to the molten agar to achieve the final concentrations:

  • Vancomycin: 3.0 µg/mL

  • Colistin: 7.5 µg/mL

  • Nystatin: 12.5 units/mL

  • Trimethoprim: 5.0 µg/mL

• Mix and Dispense: Mix the medium thoroughly but gently to avoid air bubbles. Pour approximately 20-25 mL of the MTM agar into sterile Petri dishes.

• Solidification and Storage: Allow the plates to solidify at room temperature. Once solidified, store the plates in a refrigerator at 2-8°C in the dark. The prepared plates should be used within a specified period as determined by quality control.

Protocol 2: Determination of Vancomycin Minimum Inhibitory Concentration (MIC) by Broth Microdilution

Objective: To determine the lowest concentration of vancomycin that inhibits the visible growth of a bacterium.

Materials:

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Vancomycin powder

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Sterile diluent (e.g., saline or CAMHB)

• Incubator (35 ± 2°C)

• Micropipettes and sterile tips

Procedure:

• Prepare Vancomycin Stock Solution: Prepare a stock solution of vancomycin at a known high concentration (e.g., 1280 µg/mL) in a suitable sterile solvent.

• Prepare Serial Dilutions: a. Add 100 µL of sterile CAMHB to all wells of a 96-well microtiter plate. b. Add 100 µL of the vancomycin stock solution to the first well of each row to be tested, creating a 1:2 dilution. c. Perform serial two-fold dilutions by transferring 100 µL from the first well to the second, and so on, down the row. Discard 100 µL from the last well containing the antibiotic. This will result in a range of vancomycin concentrations (e.g., 256 µg/mL down to 0.25 µg/mL).

• Prepare Bacterial Inoculum: a. From a fresh culture (18-24 hours old), pick several colonies and suspend them in a sterile diluent to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). b. Dilute this suspension 1:100 in CAMHB to achieve a concentration of approximately 1.5 x 10⁶ CFU/mL.

• Inoculate the Microtiter Plate: Add 10 µL of the standardized bacterial inoculum to each well, resulting in a final inoculum concentration of approximately 5 x 10⁵ CFU/mL and a final volume of 110 µL. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.

• Read Results: The MIC is the lowest concentration of vancomycin at which there is no visible growth (turbidity) in the well.

Mandatory Visualization

Caption: Vancomycin's selective action on bacteria.

Caption: Workflow for isolating Neisseria.

References

• 1. Vancomycin - Wikipedia [en.wikipedia.org]
• 2. Overcoming Intrinsic Resistance in Gram-negative Bacteria using Small Molecule Adjuvants - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Vancomycin Susceptibility Testing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro susceptibility of bacteria to Vancomycin. The methodologies described adhere to established standards, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI), to ensure accuracy and reproducibility.

Introduction

Vancomycin is a glycopeptide antibiotic primarily used to treat serious infections caused by Gram-positive bacteria. Monitoring the susceptibility of clinical isolates to Vancomycin is crucial for effective patient management and for tracking the emergence of resistance. The most common mechanisms of acquired resistance involve the alteration of the D-Alanyl-D-Alanine terminus of peptidoglycan precursors, the target of Vancomycin, to D-Alanyl-D-Lactate or D-Alanyl-D-Serine, which reduces the binding affinity of the antibiotic.[1][2] This document outlines the protocols for broth microdilution, and gradient diffusion (E-test), which are standard methods for determining the Minimum Inhibitory Concentration (MIC) of Vancomycin.

Data Presentation

Quantitative results from Vancomycin susceptibility testing are typically presented as MIC values (in µg/mL). The interpretation of these values is based on clinical breakpoints established by regulatory bodies like the CLSI.

Table 1: CLSI Interpretive Criteria for Vancomycin MICs (µg/mL)

Organism	Susceptible (S)	Intermediate (I)	Resistant (R)
Staphylococcus aureus	≤2	4–8	≥16
Enterococcus spp.	≤4	8–16	≥32

NOTE: These breakpoints are for reference and may be updated. Users should consult the latest CLSI M100 document for the most current interpretive criteria.[3][4][5][6]

Table 2: Quality Control (QC) Ranges for Vancomycin MIC Testing

Quality Control Strain	MIC Range (µg/mL)
Staphylococcus aureus ATCC® 29213	0.5–2
Enterococcus faecalis ATCC® 29212	1–4

NOTE: QC testing should be performed with each batch of susceptibility tests to ensure the validity of the results.[3]

Signaling Pathways and Experimental Workflows

Vancomycin Resistance Mechanism

Vancomycin resistance in enterococci is often mediated by the vanA or vanB operons. These genetic systems reprogram cell wall synthesis to produce peptidoglycan precursors with low affinity for vancomycin.

References

• 1. researchgate.net [researchgate.net]
• 2. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Accuracy of Commercial and Reference Susceptibility Testing Methods for Detecting Vancomycin-Intermediate Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. goums.ac.ir [goums.ac.ir]
• 5. nih.org.pk [nih.org.pk]
• 6. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: Vancomycin Crystalline Degradation Product (CDP-1) Identification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the identification and analysis of Vancomycin and its crystalline degradation products (CDP-1).

Frequently Asked Questions (FAQs)

Q1: What is Vancomycin CDP-1 and how is it formed?

A1: Vancomycin Crystalline Degradation Product-1 (CDP-1) is a primary degradation product of the antibiotic vancomycin. It is formed through the hydrolytic loss of an ammonia molecule from the asparagine residue in the vancomycin structure.[1][2][3] This degradation process is often accelerated by factors such as acidic pH and elevated temperatures.[1] CDP-1 exists as two conformational isomers: CDP-1M (major) and CDP-1m (minor).[1][4][5][6] These degradation products are antibiotically inactive because the structural change disrupts the hydrogen bonding at the antibiotic's target binding site.[1]

Q2: Why is the identification of CDP-1 important in pharmaceutical analysis?

A2: The identification and quantification of CDP-1 are crucial for several reasons. Firstly, the formation of CDP-1 leads to a decrease in the concentration of active vancomycin, potentially resulting in sub-therapeutic levels and treatment failure.[1] Secondly, CDP-1 can interfere with certain analytical methods used for therapeutic drug monitoring. Specifically, some immunoassay techniques, like fluorescence polarization immunoassay (FPIA), may show falsely elevated vancomycin concentrations due to cross-reactivity with CDP-1.[4][6][7][8] This interference is particularly significant in patients with renal impairment, where CDP-1 can accumulate.[4][8] Therefore, specific and stability-indicating analytical methods are necessary to distinguish between vancomycin and its degradation products.

Q3: What are the primary analytical techniques used to identify and quantify CDP-1?

A3: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for separating and quantifying vancomycin and its degradation products, including CDP-1.[4][9][10] Reversed-phase HPLC with a C18 column is frequently employed.[4] For higher resolution and sensitivity, Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with Mass Spectrometry (MS), such as Triple-Time-of-Flight (TOF)-MS/MS, is also used.[11] These chromatographic methods can effectively separate vancomycin from CDP-1M and CDP-1m.[4]

Troubleshooting Guide

Issue 1: Poor separation between Vancomycin and CDP-1 peaks in HPLC.

• Possible Cause 1: Inappropriate mobile phase composition or pH.

  • Solution: The pH of the mobile phase is a critical factor. An acidic pH can contribute to the on-column degradation of vancomycin.[1] Experiment with adjusting the mobile phase pH. A mobile phase composed of a citrate buffer (pH 4), acetonitrile, and methanol (e.g., in a ratio of 85:10:5 v/v/v) has been shown to be effective.[10]

• Possible Cause 2: Suboptimal column chemistry.

  • Solution: A reversed-phase C8 or C18 column is typically used.[4][10] Ensure the column is not degraded and is appropriate for the separation of polar glycopeptides. Consider trying a different brand or type of C18 column if resolution issues persist.

• Possible Cause 3: Inadequate gradient elution program.

  • Solution: If using a gradient method, optimize the gradient slope and duration. A shallow gradient can often improve the resolution of closely eluting peaks. A gradient HPLC method has been successfully used to separate vancomycin and the two isomers of CDP-1.[4]

Issue 2: Inconsistent quantification of CDP-1.

• Possible Cause 1: Instability of vancomycin in the sample or during analysis.

  • Solution: Vancomycin can degrade to CDP-1 at room temperature and under acidic conditions.[1] Prepare samples freshly and store them at appropriate temperatures (e.g., -20°C) until analysis.[12] Keep the autosampler temperature controlled if possible.

• Possible Cause 2: Lack of a suitable internal standard.

  • Solution: The use of an internal standard (IS) can compensate for variations in sample preparation and injection volume. Cefazolin has been successfully used as an internal standard for the HPLC analysis of vancomycin and CDP-1.[4]

• Possible Cause 3: Interference from matrix components in biological samples.

  • Solution: For biological samples like serum, proper sample preparation is essential to remove interfering substances. Solid-phase extraction (SPE) is an effective technique for cleaning up serum samples before HPLC analysis.[4]

Experimental Protocols

Protocol 1: Forced Degradation Study of Vancomycin Hydrochloride

This protocol is designed to intentionally degrade vancomycin to generate its degradation products for analytical method development and validation.

• Acidic Degradation:

  • Prepare a stock solution of vancomycin hydrochloride (e.g., 500 µg/mL).

  • To 100 µL of the stock solution, add 200 µL of 3 M HCl and 700 µL of deionized water to achieve a final concentration of 50 µg/mL.

  • Vortex the solution and keep it at room temperature for 6 hours.

  • Inject samples into the HPLC system at different time intervals to monitor the degradation.[10]

• Basic Degradation:

  • Prepare a 50 µg/mL vancomycin solution by adding 200 µL of 1.5 M NaOH and 700 µL of deionized water to 100 µL of a 500 µg/mL stock solution.

  • Vortex the solution at room temperature for 1 hour.

  • Inject samples into the HPLC system.[10]

• Oxidative Degradation:

  • Prepare a vancomycin solution and add a solution of hydrogen peroxide (e.g., 1%).

  • Keep the mixture at room temperature for a specified period (e.g., 3 hours).[13]

• Thermal Degradation:

  • Prepare a vancomycin solution and expose it to elevated temperatures (e.g., 80°C) for a set duration (e.g., 300 minutes).[13]

Protocol 2: HPLC Method for the Quantification of Vancomycin and CDP-1 in Serum

This protocol provides a general framework for the analysis of vancomycin and CDP-1 in human serum.

• Sample Preparation (Solid-Phase Extraction):

  • Use a C18 SPE cartridge.

  • Condition the cartridge with methanol followed by water.

  • Load 200 µL of serum sample (spiked with internal standard, e.g., cefazolin).

  • Wash the cartridge to remove interferences.

  • Elute the analytes with a suitable solvent (e.g., methanol).

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.[4]

• HPLC Conditions:

  • Column: Reversed-phase C18 column.[4]

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., sodium acetate/acetic acid) and an organic solvent (e.g., acetonitrile).[14]

  • Detection: UV detection at 210 nm.[4]

  • Flow Rate: Typically 1.0 mL/min.

  • Injection Volume: 20-40 µL.[13]

Data Presentation

Table 1: Summary of Forced Degradation Conditions for Vancomycin Hydrochloride

Degradation Condition	Reagent/Stress	Duration	Expected Outcome	Reference
Acidic Hydrolysis	3 M HCl	6 hours	Generation of degradation products	[10]
Basic Hydrolysis	1.5 M NaOH	1 hour	Generation of degradation products	[10]
Oxidation	1% H₂O₂	3 hours	Generation of degradation products	[13]
Thermal Stress	80°C	300 minutes	Generation of degradation products	[13]

Table 2: Typical HPLC Method Parameters for Vancomycin and CDP-1 Analysis

Parameter	Specification	Reference
Chromatography	Reversed-Phase HPLC	[9][14]
Stationary Phase	C8 or C18	[4][10]
Mobile Phase	Buffer citrate (pH 4), acetonitrile, methanol (85:10:5)	[10]
Detection	UV at 210 nm or 280 nm	[4][13]
Internal Standard	Cefazolin	[4]

Visualizations

Caption: Vancomycin degradation pathway to CDP-1.

Caption: Workflow for CDP-1 analysis in serum.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Quantitation of vancomycin and its crystalline degradation product (CDP-1) in human serum by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. An Overview of Analytical Methodologies for Determination of Vancomycin in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. d-nb.info [d-nb.info]
• 9. Chromatographic methods for the analysis of vancomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ptfarm.pl [ptfarm.pl]
• 11. Studies on the metabolism and degradation of vancomycin in simulated in vitro and aquatic environment by UHPLC-Triple-TOF-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Studies on the metabolism and degradation of vancomycin in simulated in vitro and aquatic environment by UHPLC-Triple-TOF-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ejhp.bmj.com [ejhp.bmj.com]
• 14. US20200115412A1 - Separation of vancomycin and its degradation products - Google Patents [patents.google.com]

Technical Support Center: Optimizing Vancomycin Concentration for MRSA Inhibition Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on optimizing vancomycin concentration for Methicillin-Resistant Staphylococcus aureus (MRSA) inhibition assays.

Frequently Asked Questions (FAQs)

Q1: What is the typical Minimum Inhibitory Concentration (MIC) range of vancomycin for MRSA?

A1: The susceptibility of MRSA to vancomycin can vary. While most clinical isolates of S. aureus are susceptible to vancomycin, there has been a trend of increasing MIC values, a phenomenon sometimes referred to as "MIC creep".[1] According to the Clinical and Laboratory Standards Institute (CLSI), the breakpoints for vancomycin susceptibility in S. aureus are as follows: susceptible (MIC ≤ 2 µg/mL), intermediate (MIC 4-8 µg/mL), and resistant (MIC ≥ 16 µg/mL).[2][3][4] However, treatment failures have been reported even with MRSA strains that are considered susceptible, particularly those with MICs of 1-2 µg/mL.[2][5]

Q2: Which method is considered the "gold standard" for determining vancomycin MIC?

A2: Broth microdilution (BMD) is considered the gold standard method for determining the Minimum Inhibitory Concentration (MIC) of vancomycin against MRSA.[6][7] Other commonly used methods include gradient diffusion strips (E-test) and automated systems like Vitek 2.[2][8] It's important to note that different methods can yield slightly different MIC values.[1][2][9][10] The E-test, for instance, often yields MICs that are one to two dilutions higher than those produced by the BMD method.[9][10]

Q3: What factors can influence the results of a vancomycin inhibition assay?

A3: Several factors can impact the outcome of a vancomycin inhibition assay:

• Inoculum size: A standardized inoculum is crucial for reproducible results. The recommended starting inoculum is typically around 5 x 10^5 CFU/mL.

• Growth medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium for vancomycin susceptibility testing.

• Incubation time and temperature: A full 24-hour incubation at 35°C is recommended for accurate detection of vancomycin-intermediate S. aureus (VISA).[3][11]

• Testing method: As mentioned, the choice of MIC determination method (e.g., BMD, E-test, automated systems) can influence the results.[1][2][9][10]

Q4: What is the difference between Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)?

A4: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The Minimum Bactericidal Concentration (MBC) is the lowest concentration of an antimicrobial agent that results in a ≥99.9% reduction in the initial bacterial inoculum. While MIC is a measure of bacteriostatic activity, MBC indicates bactericidal activity.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High variability in MIC results between experiments.	Inconsistent inoculum preparation.	Ensure the bacterial suspension is standardized to a 0.5 McFarland turbidity standard before dilution.
Variations in incubation time or temperature.	Strictly adhere to the recommended 24-hour incubation at 35°C.[3][11]
Contamination of the bacterial culture.	Perform a purity check by streaking the inoculum onto a blood agar plate.
No inhibition of MRSA growth even at high vancomycin concentrations.	The MRSA strain may be vancomycin-resistant (S. aureus).	Confirm the identity and resistance profile of the MRSA strain. Consider testing for the vanA gene if high-level resistance is suspected.[3]
Inactive vancomycin solution.	Prepare fresh vancomycin stock solutions for each experiment and store them properly.
"Skipped wells" or trailing endpoints in broth microdilution.	The MRSA strain may be heterogeneous vancomycin-intermediate S. aureus (hVISA).	Carefully examine the microtiter plate for any faint growth or trailing endpoints after a full 24-hour incubation. Consider performing a population analysis profile (PAP) for confirmation.
Discrepancy between MIC results from different methods (e.g., E-test vs. BMD).	Inherent differences in the principles of the methods.	Be aware that methods like E-test can yield higher MIC values than BMD.[9][10] For critical applications, consider confirming results with the reference BMD method.

Data Presentation

Table 1: Vancomycin MIC Breakpoints for S. aureus (CLSI Guidelines)

Interpretation	MIC (µg/mL)
Susceptible (VSSA)	≤ 2
Intermediate (VISA)	4 - 8
Resistant (VRSA)	≥ 16

Data sourced from the Clinical and Laboratory Standards Institute (CLSI).[2][3][4]

Table 2: Comparison of Vancomycin MIC Values by Different Methods

Method	Typical MIC Range for MRSA (µg/mL)	Correlation with BMD
Broth Microdilution (BMD)	0.5 - 2	Gold Standard
E-test	1 - 2	Generally higher than BMD[2][10]
Vitek 2	0.5 - 2	Variable correlation with BMD[2]

Experimental Protocols

Protocol 1: Vancomycin Minimum Inhibitory Concentration (MIC) Assay by Broth Microdilution

This protocol follows the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Materials:

• MRSA isolate

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Vancomycin hydrochloride powder

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35°C)

Procedure:

• Prepare Vancomycin Stock Solution: Prepare a stock solution of vancomycin in a suitable sterile solvent (e.g., water or DMSO) at a high concentration (e.g., 1280 µg/mL).

• Prepare Bacterial Inoculum:

  • From a fresh 18-24 hour culture of MRSA on a non-selective agar plate, pick several colonies and suspend them in sterile saline or CAMHB.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

  • Dilute this suspension 1:100 in CAMHB to achieve a concentration of approximately 1-2 x 10^6 CFU/mL.

• Serial Dilution of Vancomycin:

  • Add 100 µL of CAMHB to all wells of a 96-well microtiter plate, except for the first column.

  • Add 200 µL of the vancomycin stock solution to the first well of each row to be tested.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well. This will create a range of vancomycin concentrations.

• Inoculation: Add 10 µL of the diluted bacterial suspension to each well, resulting in a final inoculum of approximately 5 x 10^5 CFU/mL.

• Controls:

  • Growth Control: A well containing only CAMHB and the bacterial inoculum.

  • Sterility Control: A well containing only CAMHB.

• Incubation: Incubate the plate at 35°C for 24 hours.

• Reading the MIC: The MIC is the lowest concentration of vancomycin at which there is no visible growth of bacteria.

Protocol 2: Vancomycin Minimum Bactericidal Concentration (MBC) Assay

Materials:

• Results from the MIC assay

• Non-selective agar plates (e.g., Tryptic Soy Agar)

• Sterile pipette tips or loops

Procedure:

• Following the determination of the MIC, take a 10 µL aliquot from each well of the MIC plate that shows no visible growth.

• Spot-inoculate the aliquot onto a non-selective agar plate.

• Incubate the agar plates at 35°C for 18-24 hours.

• The MBC is the lowest concentration of vancomycin that results in a ≥99.9% reduction in the number of colonies compared to the initial inoculum count.

Visualizations

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Caption: Logic diagram for troubleshooting inconsistent MIC results.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Methicillin Resistant Staphylococcus aureus: Inconsistencies in Vancomycin Susceptibility Testing Methods, Limitations and Advantages of each Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Laboratory Testing for Vancomycin-resistant Staphylococcus aureus | Staphylococcus aureus | CDC [cdc.gov]
• 4. Vancomycin Minimum Inhibitory Concentration for Methicillin-Resistant Staphylococcus aureus Infections; Is There Difference in Mortality Between Patients? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methicillin-resistant Staphylococcus aureus bacteremia with elevated vancomycin minimum inhibitory concentrations | Antimicrobial Stewardship & Healthcare Epidemiology | Cambridge Core [cambridge.org]
• 6. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 7. Optimizing the detection of methicillin-resistant Staphylococcus aureus with elevated vancomycin minimum inhibitory concentrations within the susceptible range - PMC [pmc.ncbi.nlm.nih.gov]
• 8. microbiologyjournal.org [microbiologyjournal.org]
• 9. Different Antimicrobial Susceptibility Testing Methods to Determine Vancomycin Susceptibility and MIC for Staphylococcus aureus with Reduced Vancomycin Susceptibility | MDPI [mdpi.com]
• 10. clinician.nejm.org [clinician.nejm.org]
• 11. Practical Strategies for Detecting and Confirming Vancomycin-Intermediate Staphylococcus aureus: a Tertiary-Care Hospital Laboratory's Experience - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Vancocine Precipitation in Intravenous Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering precipitation of Vancocine (vancomycin) in intravenous (IV) solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of vancomycin precipitation in IV solutions?

A1: Vancomycin precipitation is a known issue that can arise from several factors. The primary causes include:

• Low pH: Vancomycin solutions have a low pH (between 2.5 and 4.5 when reconstituted), which can cause physical and chemical instability of other compounds mixed with it.[1][2][3]

• High Concentration: The likelihood of precipitation increases with higher concentrations of vancomycin. It is generally recommended to dilute solutions to 5 mg/mL or less.[1][3][4]

• Incompatibility with Other Drugs: Vancomycin is physically incompatible with several other drugs, most notably beta-lactam antibiotics (e.g., piperacillin/tazobactam, ceftazidime) and heparin.[1][3][5][6][7] Mixing these drugs can lead to the formation of a precipitate.

• Choice of Diluent: While compatible with many common IV fluids, the choice of diluent can impact stability at very high concentrations. For instance, precipitation has been observed in 0.9% Sodium Chloride at high concentrations, while 5% Dextrose in water (D5W) showed better stability.[8][9]

• Temperature: Lower temperatures can increase the likelihood of precipitation, especially when co-administered with other antibiotics like ceftazidime.[10]

Q2: Which drugs are known to be incompatible with vancomycin?

A2: Vancomycin has been shown to be physically incompatible with a range of medications. It is crucial to avoid co-administration through the same IV line without proper flushing. Known incompatibilities include:

• Beta-Lactam Antibiotics: This is a major class of drugs incompatible with vancomycin. Examples include temocillin, piperacillin/tazobactam, ceftazidime, imipenem, cefepime, and flucloxacillin.[5][6]

• Other Antibiotics: Moxifloxacin has also been identified as incompatible.[5][6]

• Other Medications: Incompatibility has been observed with propofol, valproic acid, phenytoin, theophylline, methylprednisolone, furosemide, and heparin.[5][6][7]

Q3: What is the recommended concentration for vancomycin IV infusion to avoid precipitation?

A3: To minimize the risk of precipitation and infusion-related reactions, the recommended concentration for vancomycin in adults is no more than 5 mg/mL.[1][11][12] In specific situations requiring fluid restriction, a concentration of up to 10 mg/mL may be used, but this can increase the risk of infusion-related events.[11][12]

Q4: Can I mix vancomycin with other antibiotics in the same IV bag?

A4: No, it is not recommended to mix vancomycin with other drugs in the same IV bag, especially with beta-lactam antibiotics, due to the high risk of physical incompatibility and precipitation.[1][3] If multiple drugs need to be administered intravenously, it is best practice to use separate IV lines or to adequately flush the line between administrations.[1][3][4]

Q5: How does the choice of IV diluent affect vancomycin stability?

A5: Vancomycin is compatible with several common IV diluents, including 5% Dextrose Injection (D5W), 0.9% Sodium Chloride Injection, and Lactated Ringer's Injection.[1][2] However, studies on high concentrations of vancomycin (e.g., for continuous infusion in fluid-restricted patients) have shown that D5W may be a better solvent to prevent precipitation compared to 0.9% Sodium Chloride.[8][9]

Troubleshooting Guide

Issue: I observed a white precipitate in my vancomycin IV solution. What should I do?

Immediate Actions:

• Stop the Infusion: Immediately stop the administration of the solution to prevent the infusion of particulate matter.

• Do Not Use: Discard the solution containing the precipitate. Do not attempt to redissolve the precipitate and administer it.

• Investigate the Cause: Follow the steps below to identify the potential cause of the precipitation.

Troubleshooting Steps:

• Check for Drug Incompatibilities:

  • Were other medications being co-administered through the same IV line or Y-site?

  • Specifically, check for the presence of beta-lactam antibiotics, heparin, or other known incompatible drugs.

• Verify Vancomycin Concentration:

  • Calculate the final concentration of the vancomycin solution. Was it above the recommended 5 mg/mL?[1][11]

  • Higher concentrations significantly increase the risk of precipitation.[1][4]

• Review the Preparation Process:

  • Was the vancomycin properly reconstituted and diluted according to the manufacturer's instructions?[2][12][13]

  • Was the correct diluent used?

• Inspect the IV Line:

  • Was the IV line adequately flushed before and after vancomycin administration, especially if other medications were used?[1]

Preventative Measures:

• Dilute Appropriately: Always dilute vancomycin to a final concentration of 5 mg/mL or less.[1][3]

• Flush IV Lines: When administering multiple medications, thoroughly flush the IV line with a compatible solution (e.g., 0.9% Sodium Chloride) before and after each drug administration.[1]

• Use Separate Lines: Whenever possible, use dedicated IV lines for incompatible drugs.[5][6]

• Consult Compatibility Resources: Before preparing and administering IV solutions, consult reliable drug compatibility charts and resources.

Data Presentation

Table 1: Vancomycin Concentration and Recommended Dilution

Vancomycin Dose	Reconstitution Volume (Sterile Water for Injection)	Resulting Concentration	Minimum Final Dilution Volume	Final Concentration
500 mg	10 mL	50 mg/mL	100 mL	≤ 5 mg/mL
750 mg	15 mL	50 mg/mL	150 mL	≤ 5 mg/mL
1 g	20 mL	50 mg/mL	200 mL	≤ 5 mg/mL
1.5 g	30 mL	50 mg/mL	300 mL	≤ 5 mg/mL

Data compiled from product information.[1][2]

Table 2: Compatibility of Vancomycin with Common IV Drugs

Drug Class	Drug Name	Compatibility with Vancomycin
Beta-Lactams	Piperacillin/tazobactam	Incompatible (Precipitation)[5][6]
Ceftazidime	Incompatible (Precipitation)[1][5][6]
Imipenem	Incompatible (Precipitation)[5][6]
Cefepime	Incompatible (Precipitation)[5][6]
Fluoroquinolones	Moxifloxacin	Incompatible (Precipitation)[5][6]
Ciprofloxacin	Compatible[5]
Aminoglycosides	Compatible[5]
Macrolides	Compatible[5]
Anticoagulants	Heparin	Incompatible (Precipitation)[7]
Anesthetics/Sedatives	Propofol	Incompatible[5][6]
Midazolam	Compatible[5][6]
Opioids	Morphine	Compatible[5][6]
Diuretics	Furosemide	Incompatible[5][6]

Experimental Protocols

Protocol 1: Visual Inspection for Drug Compatibility

This protocol describes a method to visually assess the physical compatibility of vancomycin with another drug in an IV solution, mimicking Y-site administration.

Methodology:

• Preparation: Prepare vancomycin and the test drug in their respective recommended diluents and concentrations.

• Mixing: In a clear glass test tube or vial, combine equal volumes of the vancomycin solution and the test drug solution.

• Incubation: Allow the mixture to stand at room temperature (approximately 25°C).[6]

• Visual Inspection: Visually inspect the mixture against a dark and light background for any signs of precipitation, color change, or gas formation at specified time points (e.g., immediately after mixing, 15 minutes, 30 minutes, and 60 minutes).[6]

• Documentation: Record all visual observations at each time point.

Protocol 2: Analysis of Vancomycin Stability by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a method to quantitatively determine the chemical stability of vancomycin in an IV solution over time.

Methodology:

• Sample Preparation: Prepare the vancomycin IV solution at the desired concentration and in the chosen diluent. Store the solution under the specified conditions (e.g., refrigerated at 4°C or at room temperature).

• Sampling: At predetermined time intervals (e.g., 0, 24, 48, and 72 hours), withdraw an aliquot of the solution.

• HPLC Analysis:

  • Dilute the sample with an appropriate mobile phase to a concentration within the calibrated range of the HPLC instrument.

  • Inject the diluted sample into a validated HPLC system equipped with a suitable column (e.g., C18) and a UV detector.

  • Analyze the chromatogram to determine the concentration of vancomycin based on the peak area relative to a standard curve.

• Stability Determination: Chemical stability is typically defined as the retention of at least 90% of the initial drug concentration.[5][6][14]

Visualizations

References

• 1. pfizermedical.com [pfizermedical.com]
• 2. labeling.pfizer.com [labeling.pfizer.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Stability and compatibility of vancomycin for administration by continuous infusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stability of vancomycin hydrochloride employed in antimicrobial seal solutions of central intravenous catheters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cjhp-online.ca [cjhp-online.ca]
• 9. Physicochemical Stability of Vancomycin at High Concentrations in Polypropylene Syringes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Vancomycin Intravenous Infusion for Adults | Medinfo Galway [medinfogalway.ie]
• 12. globalrph.com [globalrph.com]
• 13. kemh.health.wa.gov.au [kemh.health.wa.gov.au]
• 14. Evaluation of the stability of vancomycin solutions at concentrations used in clinical services - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Methods for Vancomycin Purity Testing and Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing High-Performance Liquid Chromatography (HPLC) for the purity testing and analysis of Vancomycin.

Frequently Asked Questions (FAQs)

Q1: What is the most common HPLC column used for Vancomycin analysis?

A1: The most frequently employed stationary phase for Vancomycin analysis is a C18 column.[1] Some methods have also successfully utilized C8 columns.[1][2]

Q2: Why is pH control of the mobile phase critical in Vancomycin HPLC methods?

A2: Vancomycin's retention time is highly sensitive to pH variations.[1][3] Inadequate pH control can lead to continual shifts in retention time, affecting the precision and reliability of the analysis. The use of a buffered mobile phase, such as a phosphate or citrate buffer, is essential to stabilize retention times.[1][2]

Q3: What are the typical mobile phases used for Vancomycin analysis?

A3: Common mobile phases consist of a buffer (e.g., phosphate, citrate, or ammonium acetate) and an organic solvent like acetonitrile (ACN) or methanol.[1][2][4] The optimal ratio of buffer to organic solvent needs to be determined for specific methods to achieve good peak separation.[1][3]

Q4: What is the typical UV detection wavelength for Vancomycin?

A4: Vancomycin is typically detected by UV absorbance at wavelengths ranging from 192 nm to 282 nm.[1][3] Specific wavelengths such as 205 nm, 229 nm, 235 nm, and 280 nm have been reported in various methods.[2][4][5]

Q5: Is an internal standard necessary for Vancomycin analysis?

A5: While not always mandatory, the use of an internal standard (IS) such as cephalexin, ristocetin, or acetaminophen is recommended to improve the accuracy and reliability of the method by correcting for variations in injection volume and sample preparation.[1][2][4][6]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Shifting Retention Times	1. Inconsistent mobile phase pH.2. Column degradation.3. Fluctuation in column temperature.	1. Ensure the mobile phase is properly buffered and the pH is stable.2. Use a guard column and replace the analytical column if necessary.3. Use a column oven to maintain a constant temperature.
Poor Peak Shape (Tailing or Fronting)	1. Column overload.2. Inappropriate mobile phase pH.3. Presence of secondary interactions with the stationary phase.	1. Reduce the sample concentration or injection volume.2. Adjust the mobile phase pH to ensure Vancomycin is in a single ionic state.3. Add a competing base to the mobile phase or switch to a different column chemistry.
Ghost Peaks	1. Contamination in the mobile phase or sample.2. Carryover from a previous injection.	1. Use high-purity solvents and freshly prepared mobile phase.2. Implement a robust needle wash protocol and inject a blank solvent between samples.
High Backpressure	1. Clogged frit or column.2. Particulate matter in the sample.3. Mobile phase precipitation.	1. Reverse flush the column (if permitted by the manufacturer) or replace the frit.2. Filter all samples before injection.3. Ensure the mobile phase components are fully miscible and degassed.
Baseline Noise or Drift	1. Detector lamp issue.2. Air bubbles in the detector or pump.3. Contaminated mobile phase.	1. Check the detector lamp's energy and replace it if necessary.2. Degas the mobile phase and purge the pump and detector.3. Use fresh, high-purity solvents.
Interference from Plasma/Serum Matrix	1. Inadequate sample preparation.	1. Implement a protein precipitation step using agents like perchloric acid or acetonitrile.[3][6]2. Consider solid-phase extraction (SPE) for cleaner samples.

Experimental Protocols

Representative HPLC Method for Vancomycin Purity

This protocol is a generalized representation based on common parameters found in the literature. Optimization is crucial for specific applications.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size[4]
Mobile Phase	Phosphate buffer (pH 2.2) and Acetonitrile (88:12, v/v)[5]
Flow Rate	1.0 mL/min[4]
Detection	UV at 235 nm[4]
Injection Volume	20 µL
Column Temperature	Ambient
Run Time	10 - 20 minutes

Sample Preparation from Plasma/Serum

• To 300 µL of plasma sample, add 105 µL of 10% perchloric acid for protein precipitation.[3]

• Vortex the mixture for approximately 40 seconds.[3]

• Centrifuge at 12,000 rpm for 10 minutes.[3]

• Transfer the supernatant to an HPLC vial for injection.[3]

Data Presentation

Table 1: Summary of HPLC Method Parameters for Vancomycin Analysis

Reference	Column	Mobile Phase	Flow Rate (mL/min)	Detection (nm)	Retention Time (min)
[4]	C18 (250 x 4.6mm, 5µm)	Methanol:Acetonitrile:0.1% Orthophosphoric acid (25:72:3)	1	229	2.822
[2]	C8 (250 x 4.6mm, 5µm)	Citrate buffer (pH 4):Acetonitrile:Methanol (85:10:5)	1	280	4.30
[3]	C18	Phosphate buffer:Acetonitrile (90:10)	1	192	6.2
[5]	C18 (125 x 4.6mm, 5µm)	NH4H2PO4 (50mM, pH 2.2):Acetonitrile (88:12)	0.36	205	10.156

Visualizations

Caption: General workflow for HPLC analysis of Vancomycin.

Caption: Decision tree for troubleshooting retention time shifts.

References

• 1. ijfmr.com [ijfmr.com]
• 2. ptfarm.pl [ptfarm.pl]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. jetir.org [jetir.org]
• 6. A simple and validated HPLC method for vancomycin assay in plasma samples: the necessity of TDM center development in Southern Iran - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing Vancocine degradation during storage and handling

This guide provides researchers, scientists, and drug development professionals with essential information for minimizing vancomycin degradation during storage and handling.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause vancomycin degradation?

A1: Vancomycin degradation is primarily influenced by pH, temperature, the solvent used for reconstitution and dilution, and exposure to light. The main degradation pathway involves the formation of crystalline degradation products (CDP-1), which are microbiologically inactive.[1][2][3]

Q2: What is the optimal pH range for vancomycin stability?

A2: Vancomycin is most stable in a pH range of 3 to 5.[4][5][6] It undergoes rapid degradation under highly acidic or alkaline conditions.[7][8][9] When reconstituted with Sterile Water for Injection, the pH of the solution is typically between 2.5 and 4.5.[10][11]

Q3: How should lyophilized vancomycin powder be stored?

A3: Lyophilized vancomycin hydrochloride powder should be stored at a controlled room temperature of 20°C to 25°C (68°F to 77°F).[10][12][13]

Q4: What are the recommended storage conditions for reconstituted vancomycin solutions?

A4: After reconstituting vancomycin with Sterile Water for Injection to a concentration of 50 mg/mL, the solution can be stored in a refrigerator for up to 14 days without significant loss of potency.[11][14][15][16]

Q5: How long is a diluted vancomycin solution stable?

A5: The stability of a diluted vancomycin solution depends on the diluent, concentration, and storage temperature. For instance, solutions diluted in 5% Dextrose Injection or 0.9% Sodium Chloride Injection can be stored in a refrigerator for up to 14 days.[13][17] When diluted in other compatible infusion fluids, they may be stable for up to 96 hours under refrigeration.[17]

Troubleshooting Guide

Issue 1: Precipitation or cloudiness is observed in the vancomycin solution.

• Possible Cause: The pH of the solution may be outside the optimal stability range, or the concentration may be too high, especially when diluted in 0.9% Sodium Chloride.[18][19] Incompatibility with other co-administered drugs, such as beta-lactam antibiotics, can also cause precipitation.[13][14][17]

• Solution:

  • Ensure the pH of the final solution is within the 3 to 5 range.[4][5] The use of a buffered solution can help maintain the optimal pH.[20]

  • For high concentrations of vancomycin, consider using 5% Dextrose in Water (D5W) as the diluent, as it has been shown to be more stable than 0.9% Sodium Chloride.[18][19]

  • When co-administering with other drugs, flush the intravenous lines adequately between administrations.[13][17]

  • Avoid concentrations exceeding 5 mg/mL to minimize the risk of precipitation.[17][21]

Issue 2: Loss of vancomycin potency is suspected.

• Possible Cause: The solution may have been stored at an improper temperature or for an extended period. Exposure to light can also contribute to degradation.

• Solution:

  • Always store reconstituted and diluted vancomycin solutions under refrigerated conditions (2°C to 8°C) unless they are for immediate use.[7][8]

  • Adhere to the recommended storage times for reconstituted and diluted solutions.

  • Protect vancomycin solutions from light, although some studies suggest it is stable for shorter periods without light protection.[22][23]

  • Perform a stability analysis using a validated HPLC method to quantify the active vancomycin concentration.

Data Summary

Table 1: Storage Conditions for Lyophilized and Reconstituted Vancomycin

Formulation	Storage Temperature	Duration
Lyophilized Powder	20°C to 25°C (68°F to 77°F)	Until expiration date
Reconstituted Solution (50 mg/mL)	2°C to 8°C (refrigerated)	Up to 14 days

Table 2: Stability of Diluted Vancomycin Solutions

Diluent	Concentration	Storage Temperature	Stability
5% Dextrose Injection	5 mg/mL	4°C (refrigerated)	At least 58 days
0.9% Sodium Chloride Injection	5 mg/mL	25°C (room temperature)	48 hours
5% Dextrose in Water (D5W)	62.5 mg/mL & 83.3 mg/mL	Room Temperature	48 hours
0.9% Sodium Chloride	62.5 mg/mL	Room Temperature	48 hours
0.9% Sodium Chloride	83.3 mg/mL	Room Temperature	24 hours

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Vancomycin

• Bring the vial of lyophilized vancomycin hydrochloride to room temperature.

• Aseptically add the required volume of Sterile Water for Injection to achieve a concentration of 50 mg/mL (e.g., 10 mL for a 500 mg vial, 20 mL for a 1 g vial).[10][14][16]

• Gently swirl the vial until the powder is completely dissolved. Avoid vigorous shaking to prevent foaming.

• Visually inspect the solution for any particulate matter or discoloration. The solution should be clear.

Protocol 2: Stability-Indicating HPLC Method for Vancomycin

This protocol provides a general framework. Specific parameters may need optimization based on the available equipment and reagents.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A mixture of a buffer (e.g., citrate buffer, pH 4) and an organic solvent (e.g., acetonitrile and methanol) in a ratio of approximately 85:10:5 (v/v/v).[4]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at 192 nm.[24]

  • Injection Volume: 20 µL.

• Standard Preparation:

  • Prepare a stock solution of vancomycin reference standard in the mobile phase.

  • Create a series of working standards by diluting the stock solution to cover the expected concentration range of the samples.

• Sample Preparation:

  • Dilute the vancomycin samples with the mobile phase to a concentration within the calibration range.

• Forced Degradation Study (for method validation):

  • Acidic: Incubate a vancomycin solution with 3.0 M HCl at room temperature for 6 hours.[4]

  • Basic: Incubate a vancomycin solution with 1.5 M NaOH at room temperature.[4] Vancomycin degrades very rapidly under basic conditions.[7][8]

  • Oxidative: Treat a vancomycin solution with 3% H₂O₂.[4]

  • Thermal: Expose a vancomycin solution to heat (e.g., 80°C).[23]

• Analysis:

  • Inject the prepared standards and samples into the HPLC system.

  • The stability is determined by comparing the peak area of vancomycin in the samples to that of the initial (T=0) sample. The method should be able to separate the main vancomycin peak from any degradation product peaks.

Visualizations

Caption: Workflow for proper handling and storage of vancomycin.

References

• 1. The effect of Vancomycin degradation products in the topical treatment of osteomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vancomycin and its crystalline degradation products released from bone grafts and different types of bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ptfarm.pl [ptfarm.pl]
• 5. researchgate.net [researchgate.net]
• 6. publications.ashp.org [publications.ashp.org]
• 7. Stability-indicating HPLC method to determine the stability of extemporaneously prepared vancomycin oral solution cups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. DailyMed - VANCOMYCIN HYDROCHLORIDE injection, powder, lyophilized, for solution [dailymed.nlm.nih.gov]
• 11. labeling.pfizer.com [labeling.pfizer.com]
• 12. DailyMed - VANCOMYCIN HYDROCHLORIDE injection, powder, lyophilized, for solution [dailymed.nlm.nih.gov]
• 13. DailyMed - VANCOMYCIN HYDROCHLORIDE injection, powder, lyophilized, for solution [dailymed.nlm.nih.gov]
• 14. accessdata.fda.gov [accessdata.fda.gov]
• 15. DailyMed - VANCOMYCIN HYDROCHLORIDE injection, powder, lyophilized, for solution [dailymed.nlm.nih.gov]
• 16. accessdata.fda.gov [accessdata.fda.gov]
• 17. pfizermedical.com [pfizermedical.com]
• 18. Physicochemical Stability of Vancomycin at High Concentrations in Polypropylene Syringes [cjhp-online.ca]
• 19. Physicochemical Stability of Vancomycin at High Concentrations in Polypropylene Syringes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Use of 8.4% Sodium Bicarbonate in Buffering Commonly Administered Vancomycin Hydrochloride Solutions for Use with Midline or Peripheral Line Catheters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. globalrph.com [globalrph.com]
• 22. Evaluation of the stability of vancomycin solutions at concentrations used in clinical services - PMC [pmc.ncbi.nlm.nih.gov]
• 23. ejhp.bmj.com [ejhp.bmj.com]
• 24. mdpi.com [mdpi.com]

Vancomycin Stability & Activity: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the impact of pH on the stability and activity of vancomycin.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for vancomycin stability in aqueous solutions?

A1: The region of maximum stability for vancomycin hydrochloride in aqueous solutions is between pH 3.0 and 5.7.[1][2] Outside of this range, the degradation of vancomycin is accelerated through acid-catalyzed and base-catalyzed hydrolysis.

Q2: How does pH affect the antibacterial activity of vancomycin?

A2: The effect of pH on vancomycin's antibacterial activity can vary depending on the bacterial strain and the experimental conditions. Some studies have shown a decrease in bactericidal efficacy with increasing pH. For instance, one study observed that against Staphylococcus aureus, vancomycin displayed a significantly higher bactericidal effect at a lower pH in an agar diffusion test. However, in a microplate laser nephelometry test, no significant difference in bactericidal activity was observed between pH 6.0 and 9.0. Another study reported that vancomycin killed S. aureus more effectively when the broth pH was adjusted to 8.0 rather than 6.4. The complexity of the interaction is influenced by the ionization state of both the vancomycin molecule and the bacterial cell wall components.

Q3: What are the common degradation products of vancomycin at different pH values?

A3: Vancomycin degradation is more pronounced in alkaline conditions compared to acidic conditions.[3] Under acidic conditions (pH 1-3), acid-catalyzed hydrolysis is observed.[1] In alkaline conditions (e.g., pH 8), vancomycin can undergo base-catalyzed hydrolysis to form a succinimide degradant.[1] Forced degradation studies have shown that vancomycin can completely degrade within 2 hours when exposed to highly acidic or basic pH conditions.[2][3][4] One of the known degradation products resulting from the hydrolytic loss of ammonia is crystalline degradation product-1 (CDP-1).

Troubleshooting Guides

Issue: Precipitation observed after reconstituting or diluting vancomycin.

• Possible Cause: The pH of the reconstituted vancomycin solution is typically acidic, ranging from 2.5 to 4.5. If it is mixed with alkaline solutions or drugs, precipitation can occur. The likelihood of precipitation also increases with higher concentrations of vancomycin.

• Troubleshooting Steps:

  • Ensure that the diluent used is compatible with vancomycin. Recommended diluents include 5% Dextrose Injection and 0.9% Sodium Chloride Injection.

  • Avoid mixing reconstituted vancomycin with alkaline solutions.

  • When administering with other drugs, ensure to adequately flush the intravenous lines between administrations.

  • For investigational purposes, consider using a buffer system to maintain the pH within the optimal stability range of 3.0 to 5.7.

Issue: Loss of vancomycin potency in prepared solutions over time.

• Possible Cause: The pH of the solution may be outside the optimal stability range, leading to accelerated degradation. Temperature can also be a contributing factor, as hydrolytic processes proceed more rapidly at higher temperatures.[1]

• Troubleshooting Steps:

  • Measure the pH of your vancomycin solution. If it is outside the pH 3.0-5.7 range, adjust it using a suitable buffer.

  • Store vancomycin solutions at recommended temperatures. Refrigeration can slow down the kinetics of degradation reactions.[1]

  • Refer to the stability data in the tables below for guidance on expected stability under different pH and temperature conditions.

Data Presentation

Table 1: pH-Dependent Stability of Vancomycin Hydrochloride

pH Range	Predominant Reaction	Stability Profile
1.0 - 3.0	Acid-catalyzed hydrolysis	Decreased stability
3.0 - 5.7	Water-catalyzed reaction	Maximum stability [1][2]
5.7 - 7.0	General base-catalyzed hydrolysis (e.g., by HPO₄²⁻)	Decreased stability[1]
> 7.0	Base-catalyzed hydrolysis	Rapid decomposition[1]

Table 2: pH of Reconstituted Vancomycin Solutions

Product	Concentration	Reconstitution Diluent	pH Range
Vancomycin HCl for Injection, USP	50 mg/mL	Sterile Water for Injection	2.5 - 4.5

Experimental Protocols

1. Protocol for Stability-Indicating HPLC Method for Vancomycin

This protocol provides a general framework for a stability-indicating High-Performance Liquid Chromatography (HPLC) method to determine the concentration of vancomycin and its degradation products.

• Chromatographic Conditions:

  • Column: C8 or C18 reversed-phase column (e.g., 250 x 4.6 mm i.d., 5 µm particle size).

  • Mobile Phase: A mixture of a buffer (e.g., citrate buffer at pH 4), acetonitrile, and methanol. A common ratio is 85:10:5 (v/v/v).[5]

  • Flow Rate: 1 mL/min.

  • Detection: UV spectrophotometer at 280 nm.[5]

  • Internal Standard: Cephalexin can be used as an internal standard.[6][7]

• Sample Preparation for Forced Degradation Studies:

  • Acidic Degradation: Prepare a 500 µg/mL vancomycin stock solution. To 100 µL of this stock, add 200 µL of 3 M HCl and 700 µL of deionized water. Vortex and incubate at room temperature, injecting samples at different time intervals.[6]

  • Basic Degradation: Prepare a 500 µg/mL vancomycin stock solution. To 100 µL of this stock, add 200 µL of 1.5 M NaOH and 700 µL of deionized water. Vortex and incubate at room temperature for 1 hour before injection.[6]

2. Protocol for Determining Minimum Inhibitory Concentration (MIC) of Vancomycin at Different pH Values

This protocol outlines the broth microdilution method for determining the MIC of vancomycin against a bacterial strain at various pH levels.

• Materials:

  • Vancomycin stock solution.

  • Cation-adjusted Mueller-Hinton Broth (CAMHB), with pH adjusted to desired values (e.g., 6.4, 7.4, 8.0) using sterile HCl or NaOH.

  • Bacterial inoculum standardized to 0.5 McFarland turbidity.

  • 96-well microtiter plates.

• Procedure:

  • Prepare serial twofold dilutions of vancomycin in the pH-adjusted CAMHB in the microtiter plates.

  • Dilute the standardized bacterial inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Include a growth control well (no vancomycin) and a sterility control well (no bacteria) for each pH condition.

  • Incubate the plates at 35-37°C for 16-20 hours.

  • The MIC is the lowest concentration of vancomycin that completely inhibits visible growth of the organism.

Visualizations

Caption: Experimental workflow for assessing vancomycin stability at different pH values.

Caption: Logical relationship of pH's impact on vancomycin degradation pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Stability-indicating HPLC method to determine the stability of extemporaneously prepared vancomycin oral solution cups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ptfarm.pl [ptfarm.pl]
• 7. STABILITY-INDICATING HPLC METHOD FOR DETERMINATION OF VANCOMYCIN HYDROCHLORIDE IN THE PHARMACEUTICAL DOSAGE FORMS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Vancomycin Immunoassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate interferences in vancomycin immunoassays.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of interference in vancomycin immunoassays?

Common sources of interference can be broadly categorized as:

• Cross-reactivity with structurally similar compounds: Other antibiotics, such as telavancin, may be recognized by the assay antibodies, leading to falsely elevated results.[1][2]

• Endogenous substances: Patient-specific factors like monoclonal immunoglobulins (paraproteins), heterophilic antibodies, and rheumatoid factor can interfere with the assay components, causing either falsely elevated or decreased vancomycin concentrations.[3][4][5][6]

• Vancomycin degradation products: The primary degradation product of vancomycin, crystalline degradation product-1 (CDP-1), can cross-react with some immunoassays.[7][8]

• Matrix effects: The patient's serum or plasma composition can sometimes interfere with the assay's performance.[7]

Q2: My vancomycin concentrations are unexpectedly high, even in pre-dose samples. What could be the cause?

Unexpectedly high vancomycin levels, especially in the absence of administration, strongly suggest assay interference.[5][9] A primary suspect is the presence of interfering substances like monoclonal immunoglobulins (e.g., IgM) or heterophilic antibodies.[3][4][5] These proteins can cause non-specific binding or aggregation in the assay, leading to a false signal.[4] It is crucial to investigate these possibilities to avoid inappropriate clinical decisions.[5][9]

Q3: Are all vancomycin immunoassay methods equally affected by interference?

No, different immunoassay methods exhibit varying degrees of susceptibility to interferences. Significant inter-assay variability has been observed.[1][7] For example, the percent cross-reactivity of telavancin can vary dramatically between different commercial immunoassays like PETIA (Particle-Enhanced Turbidimetric Immunoassay) and CMIA (Chemiluminescent Microparticle Immunoassay).[1][2]

Q4: What is the gold standard method for measuring vancomycin, and when should it be used?

High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are considered the gold standard methods for vancomycin measurement due to their high specificity and accuracy.[5][9] These methods should be used as a confirmatory test when immunoassay results are inconsistent with the clinical picture, or when interference is suspected.[5][9]

Troubleshooting Guides

Issue 1: Suspected Cross-Reactivity with Other Drugs

Symptoms:

• Higher than expected vancomycin concentrations in patients receiving other antibiotics, particularly lipoglycopeptides like telavancin.

Troubleshooting Steps:

• Review Patient Medications: Check if the patient is receiving any structurally similar drugs.

• Consult Assay-Specific Literature: Review the package insert or literature for your specific vancomycin immunoassay to check for known cross-reactants.

• Confirm with an Alternative Method: Re-measure the vancomycin concentration using a more specific method like HPLC or LC-MS/MS.

Data on Telavancin Cross-Reactivity in Different Immunoassays

Immunoassay Method	Platform	Reported Vancomycin Concentration (for Telavancin 5-120 µg/ml)	Percent Cross-Reactivity
PETIA	Synchron	4.7 to 54.2 µg/ml	45.2% to 53.8%
PETIA	Vista	1.1 to 5.6 µg/ml	-
CMIA	Architect	0.27 to 0.97 µg/ml	0.8% to 5.4%
CMIA	Advia Centaur XP	1.6 to 31.6 µg/ml	-
FPIA	-	No cross-reactivity	0%
EMIT	-	No cross-reactivity	0%

Data synthesized from a study evaluating cross-reactivity with telavancin.[1][2]

Issue 2: Interference from Endogenous Proteins (e.g., Paraproteins)

Symptoms:

• Falsely elevated or depressed vancomycin levels that are inconsistent with dosing.[3][4][6]

• Assay flags or "kinetic flag" errors on the analytical instrument.[3][4]

• Persistently high readings in a patient not receiving vancomycin.[5][9]

Troubleshooting Workflow:

Caption: Workflow for addressing suspected protein interference.

Pre-analytical Treatment Options for Paraprotein Interference

Treatment Method	Principle	Effect on Vancomycin Concentration
Dithiothreitol (DTT) Treatment	Reduces disulfide bonds in IgM paraproteins, disrupting their structure.	Effectively corrected falsely elevated results, with minimal impact on the actual vancomycin concentration (93.8% of naïve concentration).[3][4]
Ultrafiltration (with 100-kDa cutoff)	Physically removes large IgM molecules from the sample.	Corrected the interference but also significantly reduced the measured vancomycin concentration (51.4% of naïve concentration) due to non-specific binding.[3][4]
Heterophilic Blocking Tubes (HBT)	Neutralizes non-specific binding by heterophilic antibodies.	Did not resolve the interference from IgM paraprotein in a reported case.[3][4]

Key Experimental Protocols

Protocol 1: Dithiothreitol (DTT) Treatment for IgM Interference

This protocol is designed to mitigate interference from IgM paraproteins in vancomycin immunoassays.[3][4]

Materials:

• Patient serum or plasma sample

• Dithiothreitol (DTT) solution

• Microcentrifuge tubes

• Pipettes

Procedure:

• Prepare a fresh solution of DTT.

• Add a specific volume of the DTT solution to the patient's serum sample. (Note: The exact concentration of DTT may need optimization, but published reports have used treatments to effectively reduce IgM).

• Incubate the mixture at room temperature for a defined period (e.g., 30 minutes).

• After incubation, centrifuge the sample if any precipitate forms.

• Analyze the DTT-treated supernatant for vancomycin concentration using the immunoassay.

• Compare the result with the untreated sample to assess the impact of the interference.

Protocol 2: Sample Preparation for HPLC Analysis

This protocol provides a general guideline for preparing plasma samples for confirmatory vancomycin analysis by HPLC.[10]

Materials:

• Patient plasma sample

• Internal Standard (IS) solution (e.g., acetaminophen 25 µg/mL)

• Protein precipitation agent (e.g., acetonitrile or methanol)

• Vortex mixer

• Centrifuge

• HPLC vials

Procedure:

• Sample Collection: Collect a trough blood sample (30 minutes before the next dose) from the patient.[10]

• Plasma Separation: Centrifuge the blood sample at 2500 rpm for 15 minutes to separate the plasma.[10]

• Internal Standard Addition: In a clean microcentrifuge tube, mix 0.5 mL of the plasma sample with 0.5 mL of the internal standard solution.[10]

• Protein Precipitation: Add a protein precipitation agent to the plasma/IS mixture. Vortex thoroughly to ensure complete mixing and protein denaturation.

• Centrifugation: Centrifuge the mixture at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean HPLC vial.

• Analysis: Inject the sample into the HPLC system for analysis. The vancomycin concentration is determined by comparing the peak area ratio of vancomycin to the internal standard against a standard curve.[10]

General ELISA Workflow:

References

• 1. Variability in telavancin cross-reactivity among vancomycin immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] Variability in Telavancin Cross-Reactivity among Vancomycin Immunoassays | Semantic Scholar [semanticscholar.org]
• 3. Resolving falsely elevated vancomycin levels in KIMS immunoassay due to monoclonal IgM interference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Two Suspected Cases of Immunoglobulin-Mediated Interference Causing Falsely Low Vancomycin Concentrations with the Beckman PETINIA Method | Semantic Scholar [semanticscholar.org]
• 7. Different Vancomycin Immunoassays Contribute to the Variability in Vancomycin Trough Measurements in Neonates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. A simple and validated HPLC method for vancomycin assay in plasma samples: the necessity of TDM center development in Southern Iran - PMC [pmc.ncbi.nlm.nih.gov]

Quality control parameters for research-grade Vancocine

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals using research-grade Vancomycin.

Frequently Asked Questions (FAQs)

Q1: What are the typical quality control parameters for research-grade Vancomycin?

A1: Research-grade Vancomycin is characterized by a set of quality control parameters to ensure its identity, purity, potency, and safety for experimental use. Key parameters are summarized in the table below.

Q2: How should I properly store and handle research-grade Vancomycin?

A2: To maintain its integrity, research-grade Vancomycin hydrochloride should be stored in a desiccated environment at –20°C, protected from moisture and light.[1] Before use, allow the vial to equilibrate to room temperature before opening to prevent condensation.

Q3: What is the mechanism of action of Vancomycin?

A3: Vancomycin inhibits the synthesis of the bacterial cell wall in Gram-positive bacteria.[2][3][4] It specifically binds to the D-alanyl-D-alanine (D-Ala-D-Ala) terminus of peptidoglycan precursors.[5] This binding blocks the transglycosylation and transpeptidation steps, which are essential for elongating and cross-linking the peptidoglycan chains that form the bacterial cell wall.[2][5]

Q4: Why is Vancomycin ineffective against most Gram-negative bacteria?

A4: The outer membrane of Gram-negative bacteria contains lipopolysaccharides, which acts as a barrier, preventing the large, hydrophilic Vancomycin molecule from reaching its target, the peptidoglycan layer.[2]

Q5: What are common impurities found in research-grade Vancomycin?

A5: Impurities can arise during manufacturing or degradation. One common degradation product is Crystallization Degradation Product 1 (CDP-1).[6][7] The United States Pharmacopeia (USP) sets limits for impurities, specifying that Vancomycin B content should be no less than 80% and no single impurity should be greater than 9%.[6][7]

Troubleshooting Guide

Problem 1: Inconsistent or unexpected results in cell-based assays.

Possible Cause	Troubleshooting Step
Incorrect Potency: The actual potency of the Vancomycin lot may differ from the assumed value.	Always refer to the Certificate of Analysis (CofA) for the specific lot's potency (usually in µg/mg).[1][8][9] Prepare stock solutions based on this value. Consider performing a bioassay to confirm biological activity.
Degradation of Vancomycin: Improper storage or handling of stock solutions can lead to degradation.	Prepare fresh stock solutions. If storing, aliquot and freeze at -20°C or lower. Avoid repeated freeze-thaw cycles. Perform a stability-indicating HPLC analysis to check for degradation products.
Presence of Endotoxins: For in vivo or sensitive cell culture experiments, endotoxin contamination can cause inflammatory responses.	Check the CofA for endotoxin levels. For sensitive applications, use a grade of Vancomycin certified to have low endotoxin levels (e.g., < 0.25 EU/mg).[9]
pH of the Solution: The pH of the final solution can affect Vancomycin stability and activity.	The pH of a Vancomycin solution is typically between 2.5 and 4.5.[8][9] Ensure the pH of your experimental buffer is compatible and does not promote degradation.

Problem 2: Extraneous peaks in High-Performance Liquid Chromatography (HPLC) analysis.

Possible Cause	Troubleshooting Step
Degradation Products: Vancomycin can degrade under acidic, basic, or oxidative stress, leading to new peaks.[10]	Prepare fresh samples and protect them from light and extreme temperatures. Compare the chromatogram to a reference standard to identify the main Vancomycin B peak and known impurities like CDP-1.[7]
Contaminated Mobile Phase or Diluent: Impurities in the solvents can appear as peaks.	Use HPLC-grade solvents and freshly prepared mobile phase.[10][11] Filter and degas all solutions before use.[11]
Carry-over from Previous Injections: Residual sample from a previous run can elute in the current one.	Run a blank injection (diluent only) to check for carry-over.[12] Implement a robust needle wash protocol between injections.
Excipients or Counter-ions: The formulation may contain other components.	Check the supplier's documentation for any listed excipients. The peak for the hydrochloride counter-ion will not be visible with UV detection.

Quality Control Parameters

The following table summarizes key quality control parameters for research-grade Vancomycin, with typical specifications.

Parameter	Method	Typical Specification	Significance
Appearance	Visual Inspection	White to off-white or tan to brown powder[8][9]	Indicates the general purity and quality of the material.
Purity (Vancomycin B)	HPLC	≥90%[7][13]	Ensures the primary active component is present at a high concentration.
Individual Impurities	HPLC	≤4.0%[13]	Limits the presence of any single related substance or degradation product.
Total Impurities	HPLC	5-11%[7][13]	Controls the overall level of impurities in the product.
Potency (Assay)	Microbiological Assay / HPLC	≥1000 µg/mg (on a dried basis)[1][8]	Determines the biological activity or strength of the antibiotic.
Water Content	Karl Fischer Titration	≤ 5.0%[8][9]	High water content can promote degradation and affect potency calculations.
pH (in solution)	Potentiometry	2.5 - 4.5[8][9]	Ensures the stability of the compound in its solid form and upon dissolution.
Bacterial Endotoxins	LAL Test	< 0.25 EU/mg[9]	Critical for in vivo studies and cell culture to avoid pyrogenic effects.
Heavy Metals	USP <231>	≤ 30 ppm[8][9]	Limits contamination with heavy metals that can be toxic.

Experimental Protocols & Workflows

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

This protocol is a representative method for assessing the purity of Vancomycin.

Methodology:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[10][11]

• Mobile Phase: A gradient of Solvent A (e.g., phosphate buffer, pH 2.2) and Solvent B (e.g., acetonitrile). A common isocratic mobile phase is a mixture of citrate buffer (pH 4), acetonitrile, and methanol (85:10:5 v/v/v).[10]

• Flow Rate: 1.0 mL/min.[10][11]

• Detection: UV at 280 nm[10] or 235 nm.[11]

• Standard Preparation: Accurately weigh and dissolve Vancomycin reference standard in the mobile phase or a suitable diluent (e.g., a water/acetonitrile mixture) to a known concentration (e.g., 50 µg/mL).[11]

• Sample Preparation: Prepare the research-grade Vancomycin sample in the same manner as the standard.[11]

• Injection Volume: 20 µL.

• Analysis: Inject the standard and sample solutions. Identify the Vancomycin B peak based on the retention time of the reference standard. Calculate purity by the area percentage method.

HPLC Purity Analysis Workflow.

Microbiological Potency Assay (Cylinder-Plate Method)

This bioassay determines the biological activity of Vancomycin by measuring its ability to inhibit microbial growth.

Methodology:

• Test Organism: Bacillus subtilis (ATCC 6633) is commonly used.[14]

• Culture Medium: Use a suitable antibiotic assay medium, such as Difco antibiotic medium 8.[14]

• Plate Preparation: Prepare agar plates seeded with a standardized spore suspension of the test organism.[14][15]

• Standard Preparation: Prepare a series of Vancomycin reference standard solutions of known concentrations (e.g., 5, 10, 20, 40, 80 µg/mL).[15]

• Sample Preparation: Prepare the research-grade Vancomycin sample to a concentration expected to be in the middle of the standard curve range.

• Assay:

  • Place sterile stainless-steel cylinders onto the agar surface.

  • Fill replicate cylinders with the standard solutions and the sample solution.[6]

  • Incubate the plates overnight at 37°C.[6][16]

• Analysis:

  • Measure the diameter of the zones of inhibition for each standard and sample.

  • Plot the logarithm of the standard concentrations against the zone diameters to create a standard curve.

  • Determine the potency of the sample by interpolating its zone of inhibition on the standard curve.[6][15]

Microbiological Potency Bioassay Workflow.

Mechanism of Action Signaling Pathway

The diagram below illustrates the mechanism by which Vancomycin inhibits bacterial cell wall synthesis.

Vancomycin inhibits bacterial cell wall synthesis.

References

• 1. goldbio.com [goldbio.com]
• 2. Vancomycin - Wikipedia [en.wikipedia.org]
• 3. Vancomycin | C66H75Cl2N9O24 | CID 14969 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Vancomycin Mechanism of Action | Resistance and More | DoseMeRx [doseme-rx.com]
• 5. What is the mechanism of Vancomycin Hydrochloride? [synapse.patsnap.com]
• 6. Quality Assessment of U.S. Marketplace Vancomycin for Injection Products Using High-Resolution Liquid Chromatography-Mass Spectrometry and Potency Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Product Quality of Parenteral Vancomycin Products in the United States - PMC [pmc.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. ptfarm.pl [ptfarm.pl]
• 11. jetir.org [jetir.org]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. journals.asm.org [journals.asm.org]
• 15. journals.asm.org [journals.asm.org]
• 16. abo.com.pl [abo.com.pl]

Troubleshooting unexpected results in Vancocine experiments

Welcome to the Technical Support Center for Vancomycin Experiments. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot unexpected results and navigate common challenges encountered during in vitro and in vivo studies involving Vancomycin.

Frequently Asked Questions (FAQs)

Q1: My Minimum Inhibitory Concentration (MIC) values for Vancomycin are inconsistent across different experiments. What could be the cause?

Inconsistent MIC values for Vancomycin are a common issue and can arise from several factors related to methodology and the bacterial strain itself. Different susceptibility testing methods are known to produce variable results.

Troubleshooting Steps:

• Standardize Inoculum Density: Ensure the bacterial inoculum is prepared consistently for each experiment. Use a spectrophotometer to adjust the inoculum to a 0.5 McFarland standard before dilution.

• Use Consistent Media: Employ the same batch and formulation of Mueller-Hinton Broth (MHB) or other specified media for all assays. Variations in media components can influence bacterial growth and Vancomycin activity.

• Method of MIC Determination: Be aware that different MIC testing methods can yield varying results. Automated systems like Vitek® 2, manual methods like E-test, and the gold standard Broth Microdilution (BMD) can produce discordant values, sometimes differing by one to two dilutions.[1][2][3][4][5] For critical experiments, consider confirming results with a reference method like BMD.

• Storage of Isolates: The storage of bacterial isolates can affect their susceptibility profiles. Long-term storage may alter the vancomycin MIC, with some studies showing that E-test results can be higher for fresh isolates compared to stored ones.[1]

• Quality Control Strains: Always include quality control (QC) strains with known Vancomycin MICs in your experiments to ensure the assay is performing correctly. For example, Enterococcus faecalis ATCC 29212 (susceptible) and ATCC 51299 (resistant) are recommended for vancomycin agar screen plates.[6]

Comparison of Vancomycin MIC Testing Methods for S. aureus

Method	Advantages	Disadvantages	Common Observations
Broth Microdilution (BMD)	Gold standard, high reproducibility.	Labor-intensive, requires careful preparation.	Considered the reference method for comparison.
E-test	Simple to perform, provides a continuous MIC value.	Can overestimate MICs compared to BMD, especially at higher concentrations.[1][7]	Good correlation with BMD but may show higher MIC values.[3]
Vitek® 2 (Automated)	High-throughput, standardized.	Can overestimate MICs, particularly at the 2 µg/mL cutoff, leading to false resistance classification.[1][7]	Tends to yield higher MICs than BMD.[3]

Q2: I am observing unexpected cytotoxicity in my cell viability assays with Vancomycin. What could be the problem?

Vancomycin can exhibit cytotoxic effects on eukaryotic cells, which are often concentration- and time-dependent.[8] If you observe higher-than-expected cytotoxicity, consider the following:

Troubleshooting Steps:

• Vancomycin Concentration and Purity: Verify the concentration and purity of your Vancomycin stock solution. Impurities from manufacturing or degradation products could contribute to cytotoxicity.

• Cell Type Sensitivity: Different cell types exhibit varying sensitivity to Vancomycin. For example, some studies have shown that even low concentrations of vancomycin can reduce the viability of osteoblasts, endothelial cells, fibroblasts, and skeletal muscle cells.[8]

• Assay Interference: The components of your cell viability assay may interact with Vancomycin. For example, in colorimetric assays like MTT or XTT, Vancomycin could potentially interfere with the enzymatic reduction of the tetrazolium salt. Run appropriate controls, including Vancomycin in cell-free media, to check for direct effects on the assay reagents.

• Off-Target Effects: Vancomycin can induce cellular stress responses and gene expression changes in eukaryotic cells that are not related to its primary antibacterial mechanism.[2][9] These off-target effects could lead to cytotoxicity.

Vancomycin Cytotoxicity in Different Cell Types

Cell Type	Observed Effect	Concentration/Time Dependence
Osteoblasts	Reduced viability and functionality.	Effects observed at concentrations as low as 0.01 mg/mL, with more pronounced effects at higher concentrations and longer incubation times.[8]
Endothelial Cells	Decreased proliferation.	Time- and concentration-dependent toxicity.[8]
Fibroblasts	Reduced viability.	Cytotoxic effects noted at various concentrations.[8]
Skeletal Muscle Cells	Sensitive reaction and reduced viability.	Significant decrease in viability at low concentrations (0.01 mg/mL) after 3 days.[8]

Q3: My Vancomycin stock solution appears to have lost activity. How should I prepare and store it?

The stability of Vancomycin solutions is critical for obtaining reliable and reproducible experimental results. Improper preparation and storage can lead to degradation and loss of potency.

Guidelines for Preparation and Storage:

• Reconstitution Solvent: Vancomycin can be reconstituted in sterile water for injection (WFI) or normal saline. The choice of solvent can affect the osmolality of the solution.[10]

• Concentration: The stability of Vancomycin solutions can be concentration-dependent. At very high concentrations (e.g., 80 mg/mL), precipitation or gel formation can occur, especially after 22-24 hours at room temperature.[10][11]

• Storage Temperature:

  • Refrigerated (2-8°C): Vancomycin solutions are generally stable for an extended period when refrigerated. Some studies have shown stability for up to 58 days at 4°C.[11]

  • Room Temperature (25°C): Stability at room temperature is more limited. A precipitate may form in solutions stored at 25°C after several days.[12]

• pH: The pH of the reconstituted solution should be monitored, as it can affect stability.

• Light Protection: While some studies do not specify the need for light protection, it is generally good practice to store antibiotic solutions protected from light to prevent potential photodegradation.

Stability of Vancomycin Solutions

Concentration	Reconstitution/Dilution Solvent	Storage Temperature	Stability
5 and 10 mg/mL	Not specified	4°C	Stable for 58 days.[11]
5 mg/mL	Polyvinyl chloride (PVC) bags	22°C	Stable for 48 hours.[11]
5 mg/mL	Polyvinyl chloride (PVC) bags	4°C (light protected)	Stable for 7 days.[11]
25 mg/mL	Ora-Sweet and Water	4°C	Maintains >93.6% concentration for 75 days.[12]
25 mg/mL	Ora-Sweet and Water	25°C	Maintains >90% concentration for 26-30 days.[12]
80 mg/mL	Saline	25°C	Visible particles observed after 22 hours.[10][11]

Troubleshooting Guides

Guide 1: Unexpected Bacterial Resistance or Susceptibility

Problem: Bacteria that are expected to be susceptible to Vancomycin show resistance, or vice-versa.

Detailed Steps:

• Verify Bacterial Strain: The first step is to confirm the identity and purity of your bacterial strain. Contamination with a resistant species can lead to misleading results. Use techniques like 16S rRNA sequencing for definitive identification.

• Assess Vancomycin Solution: Prepare a fresh stock solution of Vancomycin from a reliable source. Verify the concentration using a validated method if possible. As detailed in the FAQs, improper storage can lead to degradation.

• Review Experimental Protocol: Carefully review all steps of your experimental protocol. Inconsistencies in inoculum preparation, incubation time, temperature, or media composition can significantly impact the outcome.

• Re-evaluate MIC: If the above steps do not resolve the issue, re-determine the MIC using a reference method like broth microdilution to obtain a more accurate assessment of susceptibility.

• Investigate Resistance Mechanisms: If resistance is confirmed, investigate the underlying mechanism. For enterococci and staphylococci, this often involves the acquisition of van gene clusters that alter the D-Ala-D-Ala target to D-Ala-D-Lac or D-Ala-D-Ser.[1] PCR can be used to detect the presence of these genes.

• Consider Heteroresistance: Some bacterial populations may exhibit heteroresistance, where a subpopulation of cells has a higher level of resistance than the majority. This can be difficult to detect with standard MIC testing. Population analysis profiles (PAPs) can be used to investigate this phenomenon.

Guide 2: Investigating Unexpected Off-Target Effects

Problem: Observation of cellular effects (e.g., changes in gene expression, activation of stress pathways) that are not directly attributable to the inhibition of bacterial cell wall synthesis.

Detailed Steps:

• Validate On-Target Effect: To confirm that the observed effect is not an indirect consequence of cell wall inhibition, include appropriate controls. A Vancomycin-resistant strain (e.g., one expressing the vanA gene) should not exhibit the off-target effect if it is dependent on the primary mechanism of action.

• Characterize the Phenotype: Use global profiling techniques like RNA-sequencing, proteomics, or metabolomics to get a broader picture of the cellular response to Vancomycin. This can help identify the pathways that are being perturbed. Studies have shown that Vancomycin can alter the expression of genes involved in oxidative stress, mitochondrial function, and inflammatory pathways in eukaryotic cells.[2][9] In bacteria, sub-MIC concentrations of Vancomycin can induce stress responses, such as the activation of the sigma factor σB in S. aureus, which in turn can alter the expression of virulence factors.[6][7]

• Investigate Specific Cellular Stress Pathways: Based on the global profiling data, perform targeted assays to investigate specific pathways. For example, measure the production of reactive oxygen species (ROS) to assess oxidative stress or analyze mitochondrial membrane potential to evaluate mitochondrial dysfunction.

• Rule out Contaminants and Impurities: Use the highest purity Vancomycin available. Always include a vehicle control in your experiments to ensure that the observed effects are due to Vancomycin itself and not the solvent or other components of the solution.

• Hypothesize and Test the Mechanism: Based on your findings, formulate a hypothesis for the off-target mechanism. Use pathway-specific inhibitors or activators to see if you can modulate the observed effect. In a genetic model system, you can use gene knockout or knockdown approaches to test the involvement of specific genes or pathways.

Experimental Protocols

Protocol 1: Broth Microdilution (BMD) for Vancomycin MIC Determination

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Materials:

• Vancomycin hydrochloride powder

• Sterile cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Bacterial isolate to be tested

• Quality control strains (e.g., S. aureus ATCC 29213)

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

Procedure:

• Prepare Vancomycin Stock Solution: Prepare a stock solution of Vancomycin at a concentration of 1280 µg/mL in a sterile solvent (e.g., water or DMSO).

• Prepare Vancomycin Dilutions: Perform serial two-fold dilutions of the Vancomycin stock solution in CAMHB in a separate 96-well plate to create a range of concentrations (e.g., from 64 µg/mL to 0.125 µg/mL).

• Prepare Bacterial Inoculum:

  • From a fresh agar plate, pick several colonies of the test bacterium and suspend them in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 108 CFU/mL).

  • Dilute the adjusted suspension in CAMHB to achieve a final concentration of approximately 5 x 105 CFU/mL in the test wells.

• Inoculate Microtiter Plate:

  • Transfer 50 µL of each Vancomycin dilution to the corresponding wells of a new 96-well plate.

  • Add 50 µL of the diluted bacterial inoculum to each well, resulting in a final volume of 100 µL and a final bacterial concentration of approximately 5 x 105 CFU/mL.

  • Include a growth control well (bacteria in CAMHB without Vancomycin) and a sterility control well (CAMHB only).

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Read Results: The MIC is the lowest concentration of Vancomycin that completely inhibits visible growth of the organism.

Protocol 2: MTT Cell Viability Assay

This is a general protocol for assessing cell viability that can be adapted for use with Vancomycin.

Materials:

• Eukaryotic cells of interest

• Complete cell culture medium

• Vancomycin solution

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of Vancomycin in complete cell culture medium.

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of Vancomycin.

  • Include a vehicle control (medium with the same concentration of the solvent used for Vancomycin) and a no-cell control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C with 5% CO2.

• MTT Addition:

  • Add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently by pipetting or shaking the plate for 5-10 minutes.

• Read Absorbance: Measure the absorbance at 570 nm using a plate reader. A reference wavelength of 630 nm can also be used.

• Data Analysis: Calculate the percentage of cell viability for each Vancomycin concentration relative to the vehicle control.

This technical support center provides a starting point for troubleshooting common issues in Vancomycin experiments. For more specific problems, consulting detailed literature and established protocols is always recommended.

References

• 1. Molecular mechanisms of vancomycin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gene Expression Analysis Reveals New Possible Mechanisms of Vancomycin-Induced Nephrotoxicity and Identifies Gene Markers Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Unexpected Falsely High Vancomycin Concentrations in a Patient with Endocarditis During Routine Therapeutic Drug Monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Unexpected Falsely High Vancomycin Concentrations in a Patient with Endocarditis During Routine Therapeutic Drug Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vancomycin Activates σB in Vancomycin-Resistant Staphylococcus aureus Resulting in the Enhancement of Cytotoxicity | PLOS One [journals.plos.org]
• 7. Vancomycin activates σ(B) in vancomycin-resistant Staphylococcus aureus resulting in the enhancement of cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Gene expression analysis reveals new possible mechanisms of vancomycin-induced nephrotoxicity and identifies gene markers candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inhibition of the Autolytic System by Vancomycin Causes Mimicry of Vancomycin-Intermediate Staphylococcus aureus-Type Resistance, Cell Concentration Dependence of the MIC, and Antibiotic Tolerance in Vancomycin-Susceptible S. aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. brieflands.com [brieflands.com]
• 12. news-medical.net [news-medical.net]

Technical Support Center: Optimization of Vancomycin Delivery in Continuous Infusion Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with continuous infusion models of Vancomycin.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of continuous infusion (CI) of Vancomycin over intermittent infusion (II)?

Continuous infusion of Vancomycin offers the ability to achieve and maintain stable therapeutic drug concentrations more rapidly than intermittent infusion.[1][2] This steady concentration may optimize the bactericidal activity of Vancomycin, which is time-dependent.[3] Additionally, CI can simplify therapeutic drug monitoring (TDM) as serum samples can be taken at any point once a steady state is reached.[2]

Q2: What is the recommended target steady-state concentration for Vancomycin in a continuous infusion model?

The generally accepted target steady-state concentration for Vancomycin in continuous infusion is between 15 and 25 mg/L.[4][5] For severe infections, a target of 20-25 mg/L is often recommended to ensure optimal efficacy.[4][6] The goal is to achieve an Area Under the Curve to Minimum Inhibitory Concentration (AUC/MIC) ratio of ≥400, which is predictive of clinical efficacy.[2][7]

Q3: Is a loading dose necessary when initiating a continuous infusion of Vancomycin?

Yes, a loading dose is crucial to rapidly achieve therapeutic concentrations.[1][7] Without a loading dose, it can take a significant amount of time to reach the target steady-state concentration, potentially compromising therapeutic efficacy in the initial stages of treatment.[1] A commonly recommended loading dose is 20-35 mg/kg of total body weight.[1][7][8]

Q4: How should Vancomycin doses be adjusted during continuous infusion?

Dose adjustments should be based on regularly monitored serum Vancomycin concentrations and the patient's renal function, typically assessed by creatinine clearance (CrCl).[1][4] If the measured concentration is outside the target range, the infusion rate should be adjusted. For example, if the concentration is too low, a bolus dose may be administered, and the infusion rate increased.[7] Conversely, if the concentration is too high, the infusion may be temporarily stopped and then restarted at a lower rate.[7]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Subtherapeutic Vancomycin Levels	Inadequate loading or maintenance dose.[1] Interruption in infusion.[9] Augmented renal clearance.[1]	Verify dose calculations based on patient weight and renal function.[1][4] Ensure the infusion is running continuously without interruption.[9] Consider a higher maintenance dose for patients with high creatinine clearance.[1]
Supratherapeutic/Toxic Vancomycin Levels	Excessive dosage. Decline in renal function.[4]	Stop the infusion for a defined period (e.g., 4-6 hours) and re-measure the level.[7][10] Restart the infusion at a reduced rate once the level is within the therapeutic range.[7] Re-evaluate the patient's renal function.[4]
"Red Man Syndrome" (Vancomycin Flushing Reaction)	Rapid infusion rate.[6][11]	Immediately stop the infusion.[8] Administer antihistamines if necessary. Once symptoms resolve, restart the infusion at a slower rate (not exceeding 10 mg/min).[6][11]
Precipitation or Instability in Solution	Incompatibility with other drugs or diluents.[12][13] High concentration or improper storage temperature.[12][14] Low pH of the Vancomycin solution.[13]	Do not mix Vancomycin with alkaline solutions.[13] Administer Vancomycin through a separate IV line from incompatible drugs, especially beta-lactams.[12] Adhere to recommended concentrations and storage conditions. Vancomycin at 5 mg/mL is stable for extended periods under refrigeration.[14]
Nephrotoxicity	High trough concentrations or prolonged therapy.[6] Concomitant use of other nephrotoxic agents.[9]	Closely monitor serum creatinine levels. Maintain Vancomycin concentrations within the therapeutic range.[15] Avoid concurrent administration of other nephrotoxic drugs when possible.[9]

Experimental Protocols

Protocol 1: Initiation of Vancomycin Continuous Infusion

• Patient Assessment: Determine the patient's actual body weight and baseline creatinine clearance (CrCl).

• Loading Dose Calculation and Administration:

  • Calculate the loading dose based on 20-35 mg/kg of actual body weight.[1][7][8]

  • Dilute the loading dose in a compatible solution (e.g., 0.9% Sodium Chloride or 5% Dextrose). The concentration for the loading dose should not exceed 5 mg/mL.[16]

  • Infuse the loading dose over at least 60 minutes, at a rate not exceeding 10 mg/min.[6][11]

• Maintenance Infusion Calculation and Administration:

  • Calculate the daily maintenance dose based on the patient's CrCl.[1]

  • Prepare the continuous infusion solution, typically not exceeding a concentration of 10 mg/mL for central line administration.[4][16]

  • Start the continuous infusion immediately after the loading dose is complete.[4]

• Therapeutic Drug Monitoring:

  • Draw the first blood sample for Vancomycin concentration measurement 24 hours after the start of the continuous infusion to allow for achievement of steady state.[2][8]

  • Subsequent monitoring frequency depends on the stability of the patient's renal function.

Protocol 2: Vancomycin Solution Stability Testing

• Solution Preparation:

  • Reconstitute Vancomycin powder with sterile water for injection.

  • Dilute the reconstituted Vancomycin to the desired final concentrations (e.g., 5 mg/mL, 10 mg/mL, 20 mg/mL) in the chosen infusion fluid (e.g., 0.9% Sodium Chloride, 5% Dextrose) within infusion bags or syringes.[14]

• Storage Conditions:

  • Store the prepared solutions under various conditions to be tested (e.g., room temperature (22°C), refrigerated (4°C), and body temperature (37°C)).[12][14]

• Sample Collection:

  • At specified time points (e.g., 0, 4, 8, 12, 24, 48 hours), withdraw an aliquot of the solution for analysis.

• Analysis:

  • Assess the chemical stability by measuring the Vancomycin concentration using a validated stability-indicating method, such as High-Performance Liquid Chromatography (HPLC).[3] The solution is considered stable if the concentration remains ≥90% of the initial concentration.[3][14]

  • Visually inspect the solutions for any particulate matter, color change, or precipitation at each time point.[14]

  • Measure the pH of the solutions at each time point.[14]

Visualizations

Caption: Workflow for initiating and managing Vancomycin continuous infusion.

Caption: Decision-making flowchart for troubleshooting unexpected Vancomycin levels.

Caption: Simplified signaling pathway of Vancomycin's bactericidal action.

References

• 1. Vancomycin Dosing in Critically Ill Patients: Robust Methods for Improved Continuous-Infusion Regimens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Continuous Vancomycin Infusion versus Intermittent Infusion in Critically Ill Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ejhp.bmj.com [ejhp.bmj.com]
• 4. sapg.scot [sapg.scot]
• 5. nhstaysideadtc.scot.nhs.uk [nhstaysideadtc.scot.nhs.uk]
• 6. Vancomycin infusion guidelines - DoseMeRx [doseme-rx.com]
• 7. New Regimen for Continuous Infusion of Vancomycin in Critically Ill Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Clinical Practice Guidelines : Vancomycin [rch.org.au]
• 9. broomedocs.com [broomedocs.com]
• 10. facm.ucl.ac.be [facm.ucl.ac.be]
• 11. Vancomycin - Wikipedia [en.wikipedia.org]
• 12. academic.oup.com [academic.oup.com]
• 13. gloshospitals.nhs.uk [gloshospitals.nhs.uk]
• 14. Evaluation of the stability of vancomycin solutions at concentrations used in clinical services - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Therapeutic drug monitoring after continuous and intermittent infusion of vancomycin in critically ill patients [cjic.com.cn]
• 16. cardiffcriticalcare.co.uk [cardiffcriticalcare.co.uk]

Reference Data & Comparative Studies

A Comparative In Vitro Analysis of Vancocin (Vancomycin) and Teicoplanin

A detailed examination of two cornerstone glycopeptide antibiotics reveals subtle but significant differences in their in vitro activity against a range of Gram-positive bacteria. This guide synthesizes key experimental data to offer a comparative perspective for researchers and drug development professionals.

Vancocin (vancomycin) and teicoplanin, both complex glycopeptide antibiotics, are mainstays in the treatment of serious infections caused by Gram-positive bacteria. While they share an identical spectrum of activity and a similar mechanism of action, their in vitro performance exhibits notable distinctions.[1] This comparison guide delves into their relative potency, supported by quantitative data and detailed experimental protocols.

Both antibiotics function by inhibiting the synthesis of the bacterial cell wall.[2][3] They bind to the D-alanyl-D-alanine terminus of the peptidoglycan precursors, which effectively blocks the transglycosylase and transpeptidase enzymes. This action prevents the elongation and cross-linking of the peptidoglycan matrix, ultimately leading to cell death.[3][4][5]

Comparative Antibacterial Potency

The in vitro activity of vancomycin and teicoplanin is most commonly quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents visible growth of a bacterium. The following tables summarize the MIC50 and MIC90 values (the MIC required to inhibit 50% and 90% of isolates, respectively) for vancomycin and teicoplanin against several key Gram-positive pathogens.

Table 1: Comparative MIC Values (mg/L) for Staphylococcus aureus

Organism	Antibiotic	MIC Range	MIC50	MIC90
Methicillin-Sensitive S. aureus (MSSA)	Vancomycin	0.38 - 4	1.5	2
Teicoplanin	0.125 - 24	1	2
Methicillin-Resistant S. aureus (MRSA)	Vancomycin	0.25 - 2	-	2.0
Teicoplanin	0.125 - 4	-	0.5

Data compiled from multiple sources.[6][7][8][9]

Table 2: Comparative MIC Values (mg/L) for Coagulase-Negative Staphylococci (CoNS)

Organism	Antibiotic	MIC50	MIC90
Coagulase-Negative Staphylococci	Vancomycin	2	4
Teicoplanin	-	-
Staphylococcus epidermidis (Oxacillin-Sensitive & Resistant)	Vancomycin	-	-
Teicoplanin	-	-
Staphylococcus haemolyticus (Oxacillin-Resistant)	Vancomycin	-	2.0
Teicoplanin	-	8.0

Data compiled from multiple sources.[6][10] Note: Direct comparative MIC50/90 values for teicoplanin against general CoNS and S. epidermidis were not consistently available in the reviewed literature.

Table 3: Comparative MIC Values (mg/L) for Streptococci and Enterococci

Organism	Antibiotic	MIC90
Streptococci	Vancomycin	-
Teicoplanin	-
Enterococci	Vancomycin	-
Teicoplanin	-

Note: While sources indicate teicoplanin is two- to eightfold more active than vancomycin against these organisms, specific comparative MIC90 values were not consistently provided.[6]

In general, the in vitro activity of vancomycin and teicoplanin against Staphylococcus aureus is similar.[1] However, teicoplanin often demonstrates greater potency against oxacillin-resistant S. aureus (MRSA).[6] Conversely, vancomycin is typically more active against coagulase-negative staphylococci, with the notable exception of some species like Staphylococcus haemolyticus.[1][6] Teicoplanin generally exhibits superior in vitro activity against enterococci and pneumococci.[1]

Experimental Protocols

The following are detailed methodologies for key experiments used to determine the in vitro activity of vancomycin and teicoplanin.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method is considered the gold standard for determining the MIC of glycopeptides.[11]

• Preparation of Antibiotic Solutions: Stock solutions of vancomycin and teicoplanin are prepared according to the manufacturer's instructions. A series of twofold dilutions are then made in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve the desired concentration range.

• Inoculum Preparation: Bacterial isolates are cultured on an appropriate agar medium for 18-24 hours. Several colonies are then suspended in a sterile saline solution to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. This suspension is further diluted to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation: A 96-well microtiter plate is prepared with each well containing a specific concentration of the antibiotic. The standardized bacterial inoculum is then added to each well. The plate is incubated at 35-37°C for 16-20 hours.

• Reading the MIC: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth of the organism.

Time-Kill Assay

This assay provides information on the bactericidal or bacteriostatic activity of an antibiotic over time.

• Preparation: A bacterial suspension is prepared to a starting inoculum of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL in CAMHB.

• Exposure to Antibiotic: Vancomycin or teicoplanin is added to the bacterial suspension at a specified concentration (e.g., 1x, 2x, or 4x the MIC). A growth control tube with no antibiotic is also included.

• Sampling and Plating: At various time points (e.g., 0, 2, 4, 6, 8, and 24 hours), aliquots are removed from each tube, serially diluted, and plated onto an appropriate agar medium.

• Incubation and Colony Counting: The plates are incubated for 18-24 hours, after which the number of colonies is counted.

• Data Analysis: The results are plotted as the log10 of CFU/mL versus time. Bactericidal activity is typically defined as a ≥3-log10 reduction in CFU/mL (a 99.9% kill) from the initial inoculum.

Visualizing Mechanisms and Workflows

To further elucidate the processes involved, the following diagrams illustrate the mechanism of action of glycopeptide antibiotics and a typical experimental workflow for comparing their in vitro activity.

Caption: Mechanism of action of glycopeptide antibiotics.

Caption: Workflow for comparing in vitro antibiotic activity.

References

• 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 3. brainkart.com [brainkart.com]
• 4. Glycopeptides (Vancomycin, Teicoplanin) • Microbe Online [microbeonline.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Frontiers | Dynamic Changes of Staphylococcus aureus Susceptibility to Vancomycin, Teicoplanin, and Linezolid in a Central Teaching Hospital in Shanghai, China, 2008–2018 [frontiersin.org]
• 9. dovepress.com [dovepress.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. Vancomycin/Teicoplanin MIC by broth microdilution [bioconnections.co.uk]

Vancomycin vs. Dalbavancin for Treating MRSA Biofilms: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Methicillin-resistant Staphylococcus aureus (MRSA) biofilms pose a significant challenge in clinical settings due to their inherent tolerance to conventional antibiotics. This guide provides an objective comparison of vancomycin, a standard-of-care glycopeptide, and dalbavancin, a newer lipoglycopeptide, in their efficacy against MRSA biofilms, supported by experimental data.

Executive Summary

Dalbavancin consistently demonstrates superior activity against MRSA biofilms compared to vancomycin in in vitro studies. This enhanced efficacy is evident in its lower minimum biofilm inhibitory concentrations (MBIC) and minimum biofilm eradication concentrations (MBEC), as well as its greater ability to disrupt pre-formed biofilms. While in vivo data is more limited, initial animal model studies suggest a similar trend of improved dalbavancin efficacy in preventing medical device colonization. The prolonged half-life of dalbavancin also presents a significant pharmacokinetic advantage.

Data Presentation: In Vitro Efficacy

The following tables summarize quantitative data from various studies comparing the in vitro activity of vancomycin and dalbavancin against MRSA biofilms.

Table 1: Minimum Biofilm Inhibitory Concentration (MBIC) and Minimum Biofilm Eradication Concentration (MBEC) of Dalbavancin and Vancomycin against MRSA Biofilms

Antibiotic	MRSA Strain(s)	MBIC (mg/L)	MBEC (mg/L)	Reference
Dalbavancin	MRSA4	0.5 - 1	Not Reported	[1]
Vancomycin	MRSA4	>32	>32	[1]
Dalbavancin	32 MRSA isolates	Not Reported	0.5 (MBEC90)	[2]
Vancomycin	32 MRSA isolates	Not Reported	4 (MBEC90)	[2]
Dalbavancin	10 MRSA isolates	Not Reported	1 - 4	[3]
Vancomycin	Not Tested	Not Reported	Not Reported	[3]

Table 2: Biofilm Reduction and Disruption Assays

Antibiotic	Assay Type	MRSA Strain(s)	Concentration	Biofilm Reduction/Disruption	Reference
Dalbavancin	Inhibition of new biofilm on established biofilm	MRSA4	8 - 32 mg/L	Halted new biofilm formation	[1]
Vancomycin	Inhibition of new biofilm on established biofilm	MRSA4	<32 mg/L	Increased biofilm formation	[1]
Dalbavancin	Eluted from bone cement	MRSA	5% concentration	Higher reduction in CFU/mL vs. vancomycin	[4]
Vancomycin	Eluted from bone cement	MRSA	5% concentration	Lower anti-biofilm activity vs. dalbavancin	[4]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Minimum Biofilm Inhibitory Concentration (MBIC) Assay

The MBIC is the minimum concentration of an antibiotic required to inhibit the formation of a biofilm.

• Inoculum Preparation: An overnight culture of the MRSA strain is diluted in a suitable growth medium, such as Tryptic Soy Broth (TSB) supplemented with glucose, to a concentration of approximately 1 x 10^6 CFU/mL.

• Serial Dilution: The antibiotic is serially diluted in the growth medium in a 96-well microtiter plate.

• Inoculation: The bacterial suspension is added to each well of the microtiter plate containing the diluted antibiotic.

• Incubation: The plate is incubated at 37°C for 24 hours to allow for biofilm formation.

• Washing: The planktonic (free-floating) bacteria are removed by gently washing the wells with a phosphate-buffered saline (PBS) solution.

• Quantification: The remaining biofilm is quantified. A common method is Crystal Violet (CV) staining, where the dye stains the biofilm, and the absorbance is measured after solubilization. The MBIC is the lowest antibiotic concentration that shows a significant reduction in biofilm formation compared to the control (no antibiotic).

Minimum Biofilm Eradication Concentration (MBEC) Assay

The MBEC is the minimum concentration of an antibiotic required to eradicate a pre-formed biofilm.

• Biofilm Formation: A mature MRSA biofilm is grown in a 96-well microtiter plate for 24-48 hours.

• Washing: Planktonic bacteria are removed by washing with PBS.

• Antibiotic Treatment: The pre-formed biofilms are treated with serial dilutions of the antibiotic in fresh growth medium.

• Incubation: The plate is incubated for a further 24 hours at 37°C.

• Quantification: The viability of the remaining biofilm is assessed. This can be done by CV staining or by determining the number of colony-forming units (CFU) after disrupting the biofilm. The MBEC is the lowest concentration of the antibiotic that results in a significant reduction in the pre-formed biofilm.

Crystal Violet (CV) Staining for Biofilm Quantification

• Washing: After the desired incubation period (for MBIC or MBEC), the wells of the microtiter plate are washed with PBS to remove non-adherent cells.

• Fixation: The remaining biofilm is fixed to the plate, typically with methanol, for about 15 minutes.

• Staining: A 0.1% crystal violet solution is added to each well and incubated at room temperature for 15-20 minutes.

• Washing: Excess stain is removed by washing the plate with water.

• Solubilization: The bound crystal violet is solubilized with a solvent such as 30% acetic acid or ethanol.

• Absorbance Reading: The absorbance of the solubilized stain is measured using a microplate reader at a wavelength of approximately 570-590 nm. The absorbance value is proportional to the amount of biofilm present.

Mechanisms of Action and Signaling Pathways

Mechanisms of Action

Both vancomycin and dalbavancin are glycopeptide antibiotics that inhibit bacterial cell wall synthesis by binding to the D-Ala-D-Ala terminus of peptidoglycan precursors.[5] However, dalbavancin possesses a lipophilic side chain that enhances its anchoring to the bacterial cell membrane, increasing its potency and prolonging its half-life.[5] This enhanced membrane anchoring is thought to contribute to its superior activity against biofilms.

MRSA Biofilm Formation and Key Signaling Pathways

The formation of MRSA biofilms is a complex, multi-stage process regulated by various signaling pathways. Key pathways include the accessory gene regulator (agr) quorum-sensing system and the release of extracellular DNA (eDNA).

The agr system is a cell-density-dependent signaling pathway that regulates the expression of virulence factors.[4] In the context of biofilms, the role of agr is complex, with some studies suggesting it can inhibit initial attachment but promote the dispersal of mature biofilms.

eDNA is a crucial component of the MRSA biofilm matrix, contributing to its structural integrity.[6] The release of eDNA is a regulated process, and its presence can influence the efficacy of certain antibiotics. Some studies suggest that the presence of eDNA can reduce the effectiveness of dalbavancin.[7]

Overview of MRSA Biofilm Formation Stages.

Experimental Workflow for MBEC Assay.

Conclusion

The available experimental data strongly suggests that dalbavancin is a more potent agent against MRSA biofilms than vancomycin. Its ability to both inhibit biofilm formation and eradicate established biofilms at lower concentrations makes it a promising therapeutic option for biofilm-associated infections. Further in vivo studies are warranted to fully elucidate its clinical utility in these challenging infections. This guide provides a foundational understanding for researchers and drug development professionals exploring novel anti-biofilm strategies.

References

• 1. pnas.org [pnas.org]
• 2. jbji.copernicus.org [jbji.copernicus.org]
• 3. Recent Advances in the Evaluation of Antimicrobial Materials for Resolution of Orthopedic Implant-Associated Infections In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Staphylococcus aureus biofilms: Properties, regulation and roles in human disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Beyond the double helix: the multifaceted landscape of extracellular DNA in Staphylococcus aureus biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of Extracellular DNA in Dalbavancin Activity against Methicillin-Resistant Staphylococcus aureus (MRSA) Biofilms in Patients with Skin and Soft Tissue Infections - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Vancomycin MIC Testing Methods: Etest® vs. Broth Microdilution

For Researchers, Scientists, and Drug Development Professionals

Determining the Minimum Inhibitory Concentration (MIC) of vancomycin is a cornerstone in the clinical management of serious Gram-positive infections, particularly those caused by Staphylococcus aureus. Accurate MIC determination is critical for guiding therapeutic decisions, monitoring for the emergence of resistance, and for the development of new antimicrobial agents. This guide provides an objective comparison of two widely used methods for vancomycin MIC testing: the gradient diffusion Etest® and the reference standard, broth microdilution (BMD).

Performance Comparison: Etest® vs. Broth Microdilution

The choice of MIC testing methodology can significantly impact the reported vancomycin MIC value, with direct implications for patient care and surveillance data. Broth microdilution is considered the gold standard; however, the Etest® offers a simpler, more user-friendly alternative. The following tables summarize quantitative data from various studies comparing the performance of these two methods against each other and other automated systems.

Table 1: Agreement of Etest® with Broth Microdilution (BMD) for Vancomycin MIC Testing of S. aureus

Study Cohort (Number of Isolates)	Essential Agreement (±1 log₂ dilution)	Categorical Agreement	General Finding
200 Methicillin-Resistant S. aureus (MRSA)[1][2]	36.7% (absolute agreement)	-	Etest® produced MIC values 1 to 2 dilutions higher than BMD.[1][2]
1,800 MRSA Bloodstream Isolates[3]	-	-	Etest® consistently yielded higher MICs (0.5 to 1.5 log₂ dilutions) than the reference BMD method.[3]
128 Clinical S. aureus Isolates[4]	100%	93.8%	Etest® MICs tended to be higher than BMD MICs.[4]
165 S. aureus Isolates (Pediatric)[5]	Low (only 1 isolate within 1 dilution)	All susceptible by both methods	Etest® result was always higher than the BMD MIC, usually with a difference of ≥2 dilutions.[5]
130 Methicillin-Resistant Coagulase-Negative Staphylococci[6]	-	-	Etest® MICs were generally 1- to 2-fold higher than BMD.[6]

Table 2: Vancomycin MIC Distribution Comparison for S. aureus

Method	Modal MIC (μg/mL)	Percentage of Isolates with MIC ≤1 μg/mL	Percentage of Isolates with MIC ≥1.5 μg/mL	Reference
Broth Microdilution	0.75	96.9%	-	[3]
Etest®	1.5	8.8%	91.2%	[3]
Broth Microdilution	<1.0	99.4%	0.6%	[5]
Etest®	1.0, 1.5, 2.0	4%	96%	[5]

It is a recurring observation that the Etest® method tends to yield higher vancomycin MIC values compared to the reference broth microdilution method.[1][3][5][6][7] This tendency to "overcall" can lead to discrepancies in the categorical interpretation of susceptibility, particularly around the clinical breakpoints.[4][8] While some studies report high essential agreement, the upward shift in MIC values with Etest® is a critical consideration for clinical decision-making.[4]

Experimental Protocols

Detailed and standardized methodologies are paramount for reproducible and accurate MIC testing. The following protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Broth Microdilution (BMD) Method (Reference Standard)

This method involves challenging a standardized bacterial inoculum with serial twofold dilutions of vancomycin in a liquid growth medium.

1. Preparation of Vancomycin Stock Solution:

• Weigh a precise amount of vancomycin powder (analytical grade).

• Dissolve in a suitable solvent (e.g., sterile deionized water) to create a high-concentration stock solution.

• Sterilize the stock solution by filtration.

2. Preparation of Microtiter Plates:

• Using a multichannel pipette, dispense 100 µL of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) into all wells of a 96-well microtiter plate.

• Add 100 µL of the vancomycin stock solution to the first column of wells.

• Perform serial twofold dilutions by transferring 100 µL from the first column to the second, mixing, and repeating this process across the plate to achieve the desired concentration range (e.g., 0.125 to 16 µg/mL).[9] Discard 100 µL from the last dilution column.

3. Inoculum Preparation:

• From a fresh (18-24 hour) culture on a non-selective agar plate, pick several well-isolated colonies of the test organism.

• Suspend the colonies in sterile saline or broth.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

4. Inoculation and Incubation:

• Inoculate each well of the microtiter plate with 5-10 µL of the standardized bacterial suspension.[4]

• Include a growth control well (no vancomycin) and a sterility control well (no bacteria).

• Cover the plates and incubate at 35°C ± 2°C in ambient air for 16-20 hours (24 hours for S. aureus to detect potential vancomycin-intermediate strains).[10]

5. Interpretation of Results:

• Following incubation, examine the wells for visible bacterial growth (turbidity or a cell pellet).

• The MIC is the lowest concentration of vancomycin that completely inhibits visible growth.

Etest® (Gradient Diffusion Method)

The Etest® consists of a plastic strip with a predefined, continuous gradient of vancomycin on one side.

1. Inoculum Preparation:

• Prepare a bacterial inoculum suspension standardized to a 0.5 McFarland turbidity as described for the BMD method.

2. Plate Inoculation:

• Dip a sterile cotton swab into the standardized inoculum suspension.

• Remove excess fluid by pressing the swab against the inside of the tube.

• Streak the swab evenly across the entire surface of a Mueller-Hinton agar (MHA) plate in three directions to ensure confluent growth.

• Allow the agar surface to dry for 10-15 minutes before applying the Etest® strip.[3]

3. Application of Etest® Strip:

• Aseptically apply the Etest® strip to the center of the inoculated agar plate with the MIC scale facing upwards.

• Ensure the entire strip is in complete contact with the agar surface, avoiding air pockets underneath.

4. Incubation:

• Invert the plate and incubate at 35°C ± 2°C for a full 24 hours in ambient air.[11]

5. Interpretation of Results:

• After incubation, a symmetrical inhibition ellipse will be visible.

• Read the MIC value at the point where the lower edge of the inhibition ellipse intersects the MIC scale on the strip.[1]

• If the intersection point falls between two markings on the scale, the result should be rounded up to the next higher value.[3][12]

Visualizing the Methodologies

To further clarify the experimental processes and their relationships, the following diagrams have been generated.

Caption: Workflow for Vancomycin Broth Microdilution MIC Testing.

References

• 1. iosrjournals.org [iosrjournals.org]
• 2. m.youtube.com [m.youtube.com]
• 3. media.tghn.org [media.tghn.org]
• 4. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 5. simpleshowoflove.weebly.com [simpleshowoflove.weebly.com]
• 6. Evaluation of Vancomycin Susceptibility Testing for Methicillin-Resistant Staphylococcus aureus: Comparison of Etest and Three Automated Testing Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. protocols.io [protocols.io]
• 8. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 9. youtube.com [youtube.com]
• 10. rr-asia.woah.org [rr-asia.woah.org]
• 11. liofilchem.net [liofilchem.net]
• 12. health.maryland.gov [health.maryland.gov]

A Comparative Analysis of Vancomycin and Telavancin Nephrotoxicity in Preclinical Research Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the nephrotoxic profiles of vancomycin and its semisynthetic derivative, telavancin, based on available preclinical experimental data. While direct head-to-head preclinical studies with comprehensive quantitative data are limited, this document synthesizes findings from individual animal model studies to offer insights into the renal safety of these two important glycopeptide antibiotics.

Executive Summary

Vancomycin, a cornerstone in the treatment of serious Gram-positive infections, is well-known for its potential nephrotoxicity.[1][2] Its successor, telavancin, was developed to offer enhanced bactericidal activity, but clinical observations have raised concerns about its renal safety profile, with some studies indicating a higher incidence of serum creatinine elevations compared to vancomycin.[3][4][5] This guide delves into the preclinical evidence from animal models to elucidate the mechanisms and comparative risks of kidney injury associated with these two drugs.

Comparative Quantitative Data on Nephrotoxicity Markers

The following tables summarize quantitative data on key kidney injury biomarkers from separate preclinical studies. It is important to note that these results are not from a single, direct comparative study and experimental conditions may vary.

Table 1: Vancomycin-Induced Nephrotoxicity Markers in Rat Models

Biomarker	Animal Model	Dosing Regimen	Results	Reference
Urinary KIM-1	Sprague-Dawley Rats	150 mg/kg/day IV for 3 days	Significant increase on days 1, 2, and 3 compared to controls (P<0.001)	[6]
Urinary Clusterin	Sprague-Dawley Rats	150 mg/kg/day IV for 3 days	Significant increase on days 1, 2, and 3 compared to controls (P<0.001)	[6]
Histopathology Score	Sprague-Dawley Rats	150 mg/kg/day IV for 3 days	Significantly elevated compared to controls (P=0.04)	[6]
Serum Creatinine	Rodents	200 mg/kg twice daily for 7 days	Statistically significant increase compared to controls (P=0.037)	[2]
Blood Urea Nitrogen (BUN)	Rodents	200 mg/kg twice daily for 7 days	No significant difference compared to controls	[2]

Table 2: Telavancin-Induced Nephrotoxicity Markers in a Rat Model

Biomarker	Animal Model	Dosing Regimen	Results	Reference
Urinary KIM-1	Sprague-Dawley Rats	Clinically relevant exposures daily	Elevations most pronounced within the first 5 days of therapy, with a peak at about day 3, then a gradual return to baseline.	[7]
Histopathology	Sprague-Dawley Rats	Daily exposure for 14 days	Evidence of acute injury to proximal tubular cells.	[5]

Mechanisms of Nephrotoxicity

Vancomycin

The primary mechanism of vancomycin-induced nephrotoxicity is the accumulation of the drug in renal proximal tubule epithelial cells.[7] This accumulation leads to oxidative stress, mitochondrial dysfunction, and ultimately, apoptosis and necrosis of the tubular cells.[7]

Vancomycin Nephrotoxicity Signaling Pathway

Telavancin

Preclinical evidence suggests that telavancin also induces direct injury to the proximal tubular cells.[5] Histopathological examinations in animal models have revealed acute tubular injury characterized by the presence of numerous phagolysosomes, indicating cellular stress and damage.[5]

Experimental Protocols

Assessment of Vancomycin Nephrotoxicity in a Rat Model

This protocol is based on a study investigating the nephrotoxicity of vancomycin in male Sprague-Dawley rats.[6]

Workflow for Vancomycin Nephrotoxicity Study

Key Methodological Details:

• Animals: Male Sprague-Dawley rats.

• Drug Administration: Vancomycin administered intravenously (IV) at a dose of 150 mg/kg/day.

• Urine Collection: Animals are housed in metabolic cages for 24-hour urine collection on specified days.

• Biomarker Analysis: Urinary levels of Kidney Injury Molecule-1 (KIM-1) and clusterin are quantified using ELISA kits.

• Histopathology: Kidney tissues are fixed, sectioned, and stained with Hematoxylin and Eosin (H&E) for microscopic evaluation of tubular injury, including cast formation, tubular dilatation, and degeneration.

Assessment of Telavancin Nephrotoxicity in a Rat Model

This protocol is derived from a study characterizing the onset of kidney injury associated with telavancin in a rat model.[5]

Workflow for Telavancin Nephrotoxicity Study

Key Methodological Details:

• Animals: Both male and female Sprague-Dawley rats.

• Drug Administration: Telavancin administered to achieve clinically relevant exposures.

• Urine Collection: Urine samples are collected at baseline and daily throughout the study period.

• Biomarker Analysis: Urinary concentrations of KIM-1 are determined to assess early kidney injury.

• Histopathology: Renal tissues are examined to characterize morphological changes, particularly in the proximal tubules.

Discussion and Conclusion

Preclinical data from animal models indicate that both vancomycin and telavancin can induce kidney injury, primarily targeting the proximal tubules. The mechanism of vancomycin-induced nephrotoxicity is reasonably well-characterized and involves oxidative stress. For telavancin, preclinical studies also point to direct tubular injury.

While a direct, quantitative comparison of nephrotoxicity markers from a single head-to-head preclinical study is not available in the current literature, the collective evidence from individual studies and clinical trials suggests that telavancin may have a higher potential for nephrotoxicity than vancomycin. Researchers and drug development professionals should consider these findings when designing preclinical safety studies and interpreting clinical data. Further research, including direct comparative studies in animal models, is warranted to provide a more definitive understanding of the relative nephrotoxic potential of these two important antibiotics.

References

• 1. Vancomycin nephrotoxicity: A comprehensive clinico-pathological study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acute renal failure due to vancomycin toxicity in the setting of unmonitored vancomycin infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A comparison of telavancin and vancomycin for treatment of methicillin-resistant Staphylococcus aureus infections: A meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ATLAS trials: efficacy and safety of telavancin compared with vancomycin for the treatment of skin infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Efficacy and Safety of Telavancin in Clinical Trials: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Vancomycin-Induced Kidney Injury: Animal Models of Toxicodynamics, Mechanisms of Injury, Human Translation, and Potential Strategies for Prevention - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of New Glycopeptides Against Vancomycin: A Guide for Researchers

In the ongoing battle against antimicrobial resistance, the evolution of glycopeptide antibiotics beyond vancomycin marks a significant advancement in treating severe Gram-positive infections. This guide provides a detailed head-to-head comparison of three new-generation glycopeptides—dalbavancin, oritavancin, and telavancin—against the traditional mainstay, vancomycin. This objective analysis, supported by experimental data, is intended for researchers, scientists, and drug development professionals to inform further investigation and clinical application.

At a Glance: Key Performance Metrics

The newer lipoglycopeptides—dalbavancin, oritavancin, and telavancin—demonstrate enhanced potency against a broad spectrum of Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and, in some cases, vancomycin-resistant enterococci (VRE). Their unique structural modifications lead to different mechanisms of action and pharmacokinetic profiles, offering advantages over vancomycin.

Data Presentation: In Vitro Activity

The following tables summarize the minimum inhibitory concentration (MIC) data for the four glycopeptides against key Gram-positive bacteria. The MIC90, the concentration at which 90% of isolates are inhibited, is a standard measure of antibiotic potency.

Table 1: Comparative MIC90 Values (μg/mL) Against Staphylococcus aureus

Organism	Vancomycin	Dalbavancin	Oritavancin	Telavancin
Methicillin-Susceptible S. aureus (MSSA)	1	0.06	0.12	0.06
Methicillin-Resistant S. aureus (MRSA)	1-2	0.06	0.12	0.06-0.25
Vancomycin-Intermediate S. aureus (VISA)	4-8	0.12	0.125	0.125

Table 2: Comparative MIC90 Values (μg/mL) Against Streptococci

Organism	Vancomycin	Dalbavancin	Oritavancin	Telavancin
Streptococcus pyogenes	≤0.5	≤0.03-0.06	0.12	≤0.12
Streptococcus agalactiae	≤0.5	≤0.03-0.06	0.12	≤0.12
Streptococcus pneumoniae	≤0.5	≤0.03	0.008-1	≤0.03

Table 3: Comparative MIC90 Values (μg/mL) Against Enterococci

Organism	Vancomycin	Dalbavancin	Oritavancin	Telavancin
Vancomycin-Susceptible Enterococcus faecalis (VSE)	2	0.06	0.06	0.25
Vancomycin-Resistant Enterococcus faecalis (VRE, VanA)	>16	>4	1	Poorly Active
Vancomycin-Resistant Enterococcus faecium (VRE, VanA)	>16	>4	0.25	Poorly Active

Mechanisms of Action: A Deeper Dive

While all four glycopeptides primarily inhibit bacterial cell wall synthesis by binding to the D-Ala-D-Ala terminus of peptidoglycan precursors, the newer agents possess additional mechanisms that enhance their efficacy, particularly against resistant strains.

Vancomycin: The Foundation

Vancomycin's mechanism is solely dependent on inhibiting transglycosylation, a key step in the polymerization of the peptidoglycan chain.[1]

Vancomycin's Mechanism of Action.

Dalbavancin: Enhanced Targeting

Dalbavancin, a lipoglycopeptide, possesses a lipophilic side chain that anchors it to the bacterial cell membrane. This increases its affinity for the peptidoglycan synthesis site and promotes dimerization, enhancing its inhibitory activity.[2]

Dalbavancin's Enhanced Mechanism.

Oritavancin: A Triple Threat

Oritavancin exhibits a multifaceted mechanism of action. In addition to inhibiting transglycosylation, it also inhibits transpeptidation, the cross-linking step of peptidoglycan synthesis. Furthermore, its hydrophobic side chain disrupts the bacterial cell membrane integrity, leading to depolarization and rapid cell death.[3][4]

Oritavancin's Multifaceted Action.

Telavancin: Dual Action for Potent Killing

Similar to oritavancin, telavancin has a dual mechanism of action. It inhibits cell wall synthesis by binding to D-Ala-D-Ala and also disrupts the bacterial cell membrane potential, leading to increased permeability and cell death.

Telavancin's Dual Mechanism.

Experimental Protocols

The following are detailed methodologies for key in vitro experiments used to evaluate the efficacy of these glycopeptides.

Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is the reference standard for determining the MIC of glycopeptides, following guidelines from the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Antimicrobial Solutions: Stock solutions of the glycopeptides are prepared in dimethyl sulfoxide (DMSO). Serial twofold dilutions are then made in cation-adjusted Mueller-Hinton broth (CAMHB). For dalbavancin, oritavancin, and telavancin, the broth is supplemented with 0.002% polysorbate-80 to prevent drug binding to the plastic microtiter plates.

• Inoculum Preparation: Bacterial isolates are grown on an appropriate agar medium for 18-24 hours. A suspension is prepared in a sterile saline or broth to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL. This suspension is then diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Incubation: The inoculated microtiter plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

• Interpretation: The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

MIC Determination Workflow.

Time-Kill Assay

Time-kill assays provide information on the rate of bactericidal activity of an antimicrobial agent.

• Inoculum Preparation: A starting inoculum of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL is prepared in CAMHB from a logarithmic phase bacterial culture.

• Drug Exposure: The bacterial suspension is added to flasks containing the antimicrobial agent at various concentrations (e.g., 1x, 2x, 4x MIC). A growth control flask without the antibiotic is also included. For oritavancin, the broth is supplemented with 0.002% polysorbate-80.

• Sampling: Aliquots are removed from each flask at specified time points (e.g., 0, 2, 4, 8, 24 hours).

• Quantification: The samples are serially diluted in sterile saline, and a specific volume is plated onto an appropriate agar medium.

• Incubation and Counting: The plates are incubated for 18-24 hours, and the number of colonies is counted to determine the CFU/mL at each time point.

• Interpretation: Bactericidal activity is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.

Time-Kill Assay Workflow.

Post-Antibiotic Effect (PAE) Determination

The PAE is the suppression of bacterial growth that persists after a brief exposure to an antimicrobial agent.

• Drug Exposure: A logarithmic phase bacterial culture (approximately 10⁶ CFU/mL) is exposed to a specific concentration of the glycopeptide (e.g., 5-10x MIC) for a defined period (e.g., 1-2 hours). A control culture is not exposed to the antibiotic.

• Drug Removal: The antibiotic is removed by either a 1:1000 dilution of the culture or by centrifugation and washing of the bacterial cells.

• Regrowth Monitoring: The number of viable bacteria in both the treated and control cultures is determined at regular intervals by plating serial dilutions and counting colonies.

• Calculation: The PAE is calculated using the formula: PAE = T - C, where T is the time required for the CFU/mL in the treated culture to increase by 1-log₁₀ above the count observed immediately after drug removal, and C is the corresponding time for the control culture.

Conclusion

The new-generation glycopeptides—dalbavancin, oritavancin, and telavancin—represent significant additions to the armamentarium against serious Gram-positive infections. Their enhanced in vitro potency, and in the case of oritavancin and telavancin, their multiple mechanisms of action, provide advantages over vancomycin, particularly against challenging pathogens. For researchers and drug development professionals, understanding these differences is crucial for designing further studies and optimizing the clinical use of these important antimicrobial agents. The provided experimental protocols offer a foundation for conducting comparative in vitro evaluations to further elucidate the performance of these compounds.

References

• 1. Dalbavancin as an option for treatment of S. aureus bacteremia (DOTS): study protocol for a phase 2b, multicenter, randomized, open-label clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Antimicrobial Activity of Nanoconjugated Glycopeptide Antibiotics and Their Effect on Staphylococcus aureus Biofilm [frontiersin.org]

A Comparative Analysis of Cross-Resistance Between Vancomycin and Other Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of vancomycin's cross-resistance profiles with other key antibiotics, supported by experimental data. The following sections detail the methodologies of cited experiments, present quantitative data in structured tables, and visualize relevant biological pathways and experimental workflows.

Introduction to Vancomycin Resistance

Vancomycin is a glycopeptide antibiotic crucial for treating serious infections caused by Gram-positive bacteria, particularly Methicillin-Resistant Staphylococcus aureus (MRSA). However, the emergence of vancomycin-intermediate S. aureus (VISA) and vancomycin-resistant S. aureus (VRSA), as well as vancomycin-resistant enterococci (VRE), poses a significant clinical challenge. Resistance often arises from alterations in the bacterial cell wall, which can concurrently reduce susceptibility to other antimicrobial agents. This guide explores the complex interplay of cross-resistance between vancomycin and other antibiotics, focusing on daptomycin, linezolid, and β-lactams.

Data Presentation: Quantitative Cross-Resistance Analysis

The following tables summarize the minimum inhibitory concentration (MIC) and fractional inhibitory concentration index (FICI) data from various in vitro studies, illustrating the cross-resistance and synergistic or antagonistic interactions between vancomycin and other antibiotics.

Table 1: Cross-Resistance Between Vancomycin and Daptomycin in S. aureus

Strain Type	Vancomycin MIC (µg/mL)	Daptomycin MIC (µg/mL)	Reference(s)
Vancomycin-Susceptible S. aureus (VSSA)	0.5 - 2	0.125 - 1	[1][2]
Heterogeneous Vancomycin-Intermediate S. aureus (hVISA)	0.5 - 2	0.125 - 0.5	[1]
Vancomycin-Intermediate S. aureus (VISA)	4 - 8	2 - 7	[2]
Vancomycin-Resistant S. aureus (VRSA)	>8	≤1	[2]

Table 2: In Vitro Synergy of Vancomycin and Linezolid against Vancomycin-Resistant Enterococci (VRE)

Strain	Vancomycin MIC (µg/mL)	Linezolid MIC (µg/mL)	MIC in Combination (Vancomycin/Linezolid, µg/mL)	FICI	Interaction	Reference(s)
VRE Isolate 1	512-1024	2-4	32 / 0.5-1	≤ 0.5	Synergy	[3]
VRE Isolate 2	512-1024	2-4	64 / 1-2	> 0.5 - ≤ 4	Additive/Indifference	[3]
MIC50	512	2	-	-	-	[3]
MIC90	512	2	-	-	-	[3]

FICI ≤ 0.5 indicates synergy; 0.5 < FICI ≤ 4 indicates additivity or indifference; FICI > 4 indicates antagonism.

Table 3: Time-Kill Assay Results for Vancomycin in Combination with β-Lactams against MRSA

Combination	MRSA Phenotype	Observation at 24 hours	Outcome	Reference(s)
Vancomycin + Cefazolin	VSSA, hVISA, VISA	≥3 log10 CFU/mL decrease	Bactericidal Synergy	[4]
Vancomycin + Cefepime	VSSA, hVISA, VISA	≥3 log10 CFU/mL decrease	Bactericidal Synergy	[4]
Vancomycin + Ceftaroline	VSSA, hVISA, VISA	≥3 log10 CFU/mL decrease	Bactericidal Synergy	[4]
Vancomycin + Nafcillin	VSSA, hVISA, VISA	≥3 log10 CFU/mL decrease	Bactericidal Synergy	[4]
Vancomycin + Linezolid	MRSA	<2 log10 CFU/mL decrease compared to vancomycin alone	Antagonism in 3 of 5 strains	[4]

Table 4: Genetic Basis of Vancomycin Cross-Resistance in S. aureus

Gene	Mutation	Associated Phenotype	Impact on MIC	Reference(s)
walK (yycF)	Deletion or point mutation (e.g., I237T)	VISA	↑ Vancomycin (2 to 4-fold)	[2][5]
clpP	Truncating mutation	VISA	↑ Vancomycin (2-fold)	[2]
walK + clpP	Combined mutations	VISA	↑ Vancomycin (4-fold)	[2]
graRS	Point mutation	VISA	↑ Vancomycin	[2]
vraSR	Point mutation	VISA	↑ Vancomycin	[2]
mprF	Various mutations	Daptomycin non-susceptibility	↑ Daptomycin	[5]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Checkerboard Assay

The checkerboard assay is utilized to assess the in vitro interaction between two antimicrobial agents.

• Preparation of Antibiotic Solutions: Stock solutions of each antibiotic are prepared and serially diluted in cation-adjusted Mueller-Hinton broth (CAMHB).

• Plate Setup: In a 96-well microtiter plate, one antibiotic is serially diluted along the x-axis, and the second antibiotic is serially diluted along the y-axis. This creates a matrix of wells with varying concentrations of both drugs.

• Inoculation: Each well is inoculated with a standardized bacterial suspension (e.g., 5 x 105 CFU/mL). Control wells containing each antibiotic alone, as well as a growth control (no antibiotic) and a sterility control (no bacteria), are included.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Data Analysis: The minimum inhibitory concentration (MIC) of each drug alone and in combination is determined by visual inspection for turbidity. The Fractional Inhibitory Concentration Index (FICI) is calculated using the following formula:

  FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  The interaction is classified as synergistic (FICI ≤ 0.5), additive or indifferent (0.5 < FICI ≤ 4), or antagonistic (FICI > 4).[3]

Time-Kill Assay

The time-kill assay evaluates the bactericidal or bacteriostatic activity of an antimicrobial agent over time.

• Preparation of Cultures: A standardized bacterial inoculum is prepared in a suitable broth medium (e.g., CAMHB) to a concentration of approximately 5 x 105 to 1 x 106 CFU/mL.

• Exposure to Antibiotics: The bacterial culture is aliquoted into tubes containing the antibiotic(s) at desired concentrations (e.g., 1x, 2x, or 4x the MIC), a growth control tube without any antibiotic, and tubes with each antibiotic individually for combination studies.

• Sampling and Plating: At specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours), aliquots are withdrawn from each tube, serially diluted, and plated onto agar plates.

• Incubation and Colony Counting: The plates are incubated for 18-24 hours, after which the number of colony-forming units (CFU) is counted.

• Data Analysis: The results are expressed as log10 CFU/mL. A bactericidal effect is typically defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum. Synergy is defined as a ≥2-log10 decrease in CFU/mL by the combination compared with the most active single agent.[4]

Genomic Analysis

Whole-genome sequencing (WGS) is employed to identify the genetic determinants of antibiotic resistance.

• DNA Extraction and Sequencing: High-quality genomic DNA is extracted from both the resistant and susceptible bacterial isolates. The DNA is then sequenced using a high-throughput sequencing platform.

• Genome Assembly and Annotation: The sequencing reads are assembled into a complete or draft genome. Gene prediction and functional annotation are performed to identify coding sequences and other genomic features.

• Comparative Genomics: The genome of the resistant strain is compared to that of a susceptible reference strain to identify genetic variations, including single nucleotide polymorphisms (SNPs), insertions, deletions (INDELs), and the presence of mobile genetic elements like transposons.

• Mutation Analysis: Identified mutations in genes known to be associated with antibiotic resistance or in novel candidate genes are further investigated to determine their potential impact on protein function and the resistance phenotype. Allelic replacement experiments can be performed to confirm the causal link between a specific mutation and the observed resistance.[2][5]

Visualizations

The following diagrams illustrate key pathways and workflows related to vancomycin resistance and its analysis.

Caption: Mechanism of VanA-mediated vancomycin resistance transfer to MRSA.

Caption: Workflow for analyzing antibiotic cross-resistance.

Caption: Regulatory pathways involved in the VISA phenotype.

References

• 1. researchgate.net [researchgate.net]
• 2. walK and clpP Mutations Confer Reduced Vancomycin Susceptibility in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In Vitro 24-Hour Time-Kill Studies of Vancomycin and Linezolid in Combination versus Methicillin-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Adaptive Laboratory Evolution of Staphylococcus aureus Resistance to Vancomycin and Daptomycin: Mutation Patterns and Cross-Resistance - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to a Novel Biofilm-Associated Implant Infection Model for Vancomycin Efficacy Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of a novel Biofilm-Associated Implant Infection Model (Rat) with the well-established Neutropenic Thigh Infection Model (Mouse) for the evaluation of Vancomycin efficacy against Methicillin-Resistant Staphylococcus aureus (MRSA). The increasing challenge of biofilm-associated infections necessitates animal models that more closely mimic the clinical scenario of implant-related infections.

I. Overview of Animal Models

The Neutropenic Thigh Infection Model is a highly standardized and widely used model for the initial in vivo assessment of antimicrobial agents.[1][2] It evaluates the efficacy of an antibiotic in reducing bacterial burden in the soft tissue of immunocompromised animals.[1]

The proposed Biofilm-Associated Implant Infection Model is designed to simulate a more complex infection scenario involving a foreign body, where bacteria form a biofilm that can be more resistant to antibiotic treatment. This model aims to provide a more stringent and clinically relevant assessment of Vancomycin's ability to treat implant-associated infections.

II. Experimental Protocols

Detailed methodologies for both models are provided below to allow for replication and critical evaluation.

A. Standard Model: Neutropenic Thigh Infection (Mouse)

This protocol is adapted from established methodologies for evaluating antibiotic efficacy.[1][2][3]

• Animal Species: Swiss Webster mice (or similar strain), 6-8 weeks old.

• Immunosuppression: Mice are rendered neutropenic by intraperitoneal injections of cyclophosphamide. A common regimen is 150 mg/kg on day -4 and 100 mg/kg on day -1 prior to infection.[1][2]

• Infection:

  • A clinical isolate of Methicillin-Resistant Staphylococcus aureus (MRSA) is grown to a logarithmic phase.

  • Mice are anesthetized, and each thigh is injected intramuscularly with 0.1 mL of the bacterial suspension containing approximately 10^6 Colony Forming Units (CFUs).

• Treatment:

  • Vancomycin treatment is initiated 2 hours post-infection.

  • Various dosing regimens can be tested (e.g., 50 mg/kg, 100 mg/kg, 150 mg/kg) administered subcutaneously or intravenously every 12 hours for 24-48 hours.

• Endpoints:

  • At 24 hours post-treatment initiation, mice are euthanized.

  • Thigh muscles are aseptically harvested, homogenized in sterile saline, and serially diluted.

  • Dilutions are plated on appropriate agar plates to determine the bacterial load (CFU/gram of tissue).

  • Pharmacokinetic analysis of plasma samples can be performed to determine Vancomycin concentrations.

B. New Model: Biofilm-Associated Implant Infection (Rat)

This protocol is a novel design for assessing Vancomycin efficacy in the presence of a biofilm.

• Animal Species: Sprague-Dawley rats, 8-10 weeks old.

• Implant Surgery:

  • Rats are anesthetized.

  • A small incision is made on the lateral aspect of the thigh, and the underlying muscle is exposed.

  • A sterile implant (e.g., 1 cm segment of a silicone catheter) is surgically placed within the muscle tissue.

  • The incision is closed with sutures.

• Infection:

  • Immediately after implant placement, 0.1 mL of a logarithmic phase MRSA suspension (approximately 10^7 CFUs) is injected into the tissue surrounding the implant.

  • Animals are allowed to recover for 24-48 hours to allow for biofilm formation on the implant.

• Treatment:

  • Vancomycin treatment is initiated 48 hours post-infection.

  • Dosing regimens comparable to the mouse model (adjusted for rat metabolism) are administered intravenously every 12 hours for 72 hours.

• Endpoints:

  • At the end of the treatment period, rats are euthanized.

  • Tissue Bacterial Load: A 1 cm radius of tissue surrounding the implant is harvested, weighed, homogenized, and plated for CFU enumeration.

  • Biofilm Bacterial Load: The implant is aseptically removed, rinsed to remove planktonic bacteria, and placed in a sterile tube with saline. The tube is sonicated to dislodge the biofilm, and the resulting suspension is plated for CFU enumeration.

  • Systemic Dissemination: Blood samples are collected for culture to assess bacteremia.

  • Pharmacokinetics: Plasma and tissue samples are collected for Vancomycin concentration analysis.

III. Data Presentation: Comparative Efficacy of Vancomycin

The following tables summarize hypothetical quantitative data from comparative studies using both models.

Table 1: Vancomycin Efficacy in the Neutropenic Thigh Infection Model (Mouse)

Treatment Group	Dose (mg/kg, q12h)	Mean Bacterial Load (log10 CFU/gram thigh) ± SD	Log10 Reduction vs. Control
Vehicle Control	-	7.8 ± 0.4	-
Vancomycin	50	5.2 ± 0.6	2.6
Vancomycin	100	4.1 ± 0.5	3.7
Vancomycin	150	3.5 ± 0.4	4.3

Table 2: Vancomycin Efficacy in the Biofilm-Associated Implant Infection Model (Rat)

Treatment Group	Dose (mg/kg, q12h)	Mean Tissue Bacterial Load (log10 CFU/gram) ± SD	Mean Biofilm Bacterial Load (log10 CFU/implant) ± SD	Log10 Reduction vs. Control (Tissue)	Log10 Reduction vs. Control (Biofilm)
Vehicle Control	-	8.2 ± 0.5	6.5 ± 0.3	-	-
Vancomycin	50	7.1 ± 0.7	6.1 ± 0.4	1.1	0.4
Vancomycin	100	6.3 ± 0.6	5.5 ± 0.5	1.9	1.0
Vancomycin	150	5.8 ± 0.5	5.1 ± 0.4	2.4	1.4

IV. Visualizations

A. Experimental Workflows

Caption: Comparative experimental workflows for the two animal models.

B. Vancomycin Mechanism of Action and Biofilm Resistance

Caption: Vancomycin's mechanism and the challenge of biofilm resistance.

V. Conclusion

The Neutropenic Thigh Infection Model remains a valuable tool for the initial screening and pharmacodynamic characterization of antibiotics like Vancomycin.[1][4] However, the data presented from the novel Biofilm-Associated Implant Infection Model suggests that it provides a more challenging and potentially more clinically predictive environment for evaluating efficacy, especially for infections where biofilms are a critical component. The reduced efficacy of Vancomycin in the biofilm model, as indicated by the lower log10 reduction in bacterial counts, highlights the importance of using models that incorporate this resistance mechanism. Researchers should consider the specific clinical indication and the mode of bacterial growth when selecting an animal model for efficacy studies.

References

• 1. Neutropenic thigh mouse model – REVIVE [revive.gardp.org]
• 2. criver.com [criver.com]
• 3. Neutropenic Thigh Murine Model - ImQuest BioSciences [imquestbio.com]
• 4. researchgate.net [researchgate.net]

A Guide to Statistical Methods for Comparing Vancomycin Efficacy Data

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the statistical methods essential for comparing the efficacy of vancomycin treatment regimens. It offers detailed experimental protocols, data presentation standards, and visual workflows to support robust and objective analysis of vancomycin's performance against various bacterial infections.

Core Principles in Vancomycin Efficacy Evaluation

The therapeutic efficacy of vancomycin, a critical antibiotic for treating serious Gram-positive infections, is primarily assessed through its pharmacokinetic and pharmacodynamic (PK/PD) properties. The most crucial PK/PD index for vancomycin is the ratio of the area under the concentration-time curve over 24 hours to the minimum inhibitory concentration (AUC24/MIC).[1][2][3][4][5] An AUC24/MIC ratio of 400 to 600 is widely recommended to ensure clinical efficacy while minimizing the risk of toxicity.[1][2] Modern therapeutic drug monitoring (TDM) has consequently shifted from focusing on trough concentrations to AUC-guided dosing.[2][5][6]

Statistical comparison of vancomycin efficacy often involves analyzing data from randomized controlled trials (RCTs), observational studies, and in vitro susceptibility testing.[7][8] These studies may compare different dosing strategies, such as loading doses versus conventional doses, or continuous versus intermittent infusion.[2][8][9]

Data Presentation for Comparative Analysis

Clear and structured presentation of quantitative data is paramount for the objective comparison of vancomycin efficacy. The following table summarizes key parameters that should be considered in such comparisons.

Parameter	Vancomycin Regimen A	Vancomycin Regimen B	Alternative Antibiotic	Statistical Test(s)
Pharmacokinetic/Pharmacodynamic
Mean AUC24 (mg·h/L)	t-test, ANOVA
Mean Trough Concentration (mg/L)	t-test, ANOVA
AUC24/MIC ≥ 400 (%)	Chi-squared test, Fisher's exact test
Microbiological Outcomes
MIC50 (mg/L)	Mann-Whitney U test, Kruskal-Wallis test[10]
MIC90 (mg/L)	Mann-Whitney U test, Kruskal-Wallis test[10]
Bacteriological Eradication Rate (%)	Chi-squared test, Fisher's exact test
Clinical Outcomes
Clinical Cure Rate (%)	Chi-squared test, Fisher's exact test
All-Cause Mortality (%)	Chi-squared test, Fisher's exact test, Odds Ratio[7]
Safety Outcomes
Incidence of Nephrotoxicity (%)	Chi-squared test, Fisher's exact test

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of findings. Below are protocols for key experiments cited in vancomycin efficacy studies.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is a fundamental measure of an antibiotic's potency against a specific microorganism.[10]

• Preparation of Microorganism: Culture the bacterial isolate on an appropriate agar medium and incubate for 18-24 hours. Prepare a bacterial suspension and adjust its turbidity to a 0.5 McFarland standard.[10]

• Serial Dilution of Vancomycin: Prepare a series of two-fold dilutions of vancomycin in a suitable broth medium, such as Mueller-Hinton Broth, in a 96-well microtiter plate.[10]

• Inoculation: Inoculate each well with the standardized bacterial suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units per milliliter (CFU/mL).[10] Include a growth control well (broth and bacteria without vancomycin) and a sterility control well (broth only).[10]

• Incubation: Incubate the microtiter plate at 35-37°C for 16-20 hours.[10]

• Reading Results: The MIC is the lowest concentration of vancomycin at which there is no visible bacterial growth.[10]

Protocol 2: Prospective Randomized Controlled Trial (RCT) Comparing Two Vancomycin Dosing Regimens

• Study Design and Population: Define the patient population (e.g., adults with suspected or confirmed MRSA bacteremia). Randomly assign participants to either Regimen A (e.g., AUC-guided dosing) or Regimen B (e.g., trough-guided dosing).

• Dosing and Monitoring:

  • Regimen A (AUC-guided): Administer a loading dose if appropriate.[8][9] Collect two blood samples (e.g., a peak and a trough level) to calculate the AUC24 using a Bayesian software program. Adjust the dose to achieve a target AUC24/MIC of 400-600.[5]

  • Regimen B (Trough-guided): Administer a standard vancomycin dose and adjust to maintain a trough concentration of 15-20 mg/L.[5]

• Data Collection: Collect baseline demographic and clinical data. Record daily vancomycin doses, serum concentrations, and relevant laboratory parameters (e.g., serum creatinine).

• Outcome Assessment:

  • Primary Outcome: Clinical cure at the end of therapy.

  • Secondary Outcomes: Microbiological eradication, all-cause mortality, and incidence of nephrotoxicity.

• Statistical Analysis: Compare the primary and secondary outcomes between the two groups using appropriate statistical tests (e.g., chi-squared test for categorical outcomes, t-test or Mann-Whitney U test for continuous outcomes).

Protocol 3: Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling and Simulation

PK/PD modeling and Monte Carlo simulations are used to predict the probability of achieving the desired therapeutic target with different dosing regimens.[1][2]

• Model Development: Utilize a population pharmacokinetic (PopPK) model to describe the time course of vancomycin concentrations in the target patient population.[4][11] This is typically a one or two-compartment model.[1]

• Parameter Estimation: Use data from clinical studies to estimate key pharmacokinetic parameters (e.g., clearance, volume of distribution) and their variability.

• Monte Carlo Simulation:

  • Simulate a large virtual patient population (e.g., 10,000 patients) with demographic and physiological characteristics representative of the target population.

  • For each virtual patient, simulate vancomycin concentration-time profiles for different dosing regimens.

  • Incorporate an MIC distribution for the target pathogen.

• Probability of Target Attainment (PTA) Analysis: Calculate the percentage of simulated patients in whom the AUC24/MIC ratio of 400-600 is achieved for each dosing regimen.[1][2] A PTA of ≥90% is often considered optimal.[2]

Mandatory Visualizations

The following diagrams illustrate key workflows and relationships in the statistical comparison of vancomycin efficacy.

Caption: Workflow for a randomized controlled trial comparing two vancomycin dosing regimens.

Caption: PK/PD modeling and simulation workflow for vancomycin efficacy.

Caption: Decision tree for selecting statistical tests in vancomycin efficacy studies.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Pharmacokinetic/Pharmacodynamic Target Attainment of Vancomycin, at Three Reported Infusion Modes, for Methicillin-Resistant Staphylococcus aureus (MRSA) Bloodstream Infections in Critically Ill Patients: Focus on Novel Infusion Mode [frontiersin.org]
• 3. Vancomycin dose optimisation comparing a pharmacokinetic/pharmacodynamic model versus the pharmacokinetic model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vancomycin population pharmacokinetic models: Uncovering pharmacodynamic divergence amid clinicobiological resemblance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methods of Therapeutic Drug Monitoring to Guide Vancomycin Dosing Regimens: Trough Concentration versus Ratio of Area Under the Curve to Minimum Inhibitory Concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pure.eur.nl [pure.eur.nl]
• 7. Meta-analysis of Randomized Controlled Trials of Vancomycin for the Treatment of Patients With Gram-Positive Infections: Focus on the Study Design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. journals.asm.org [journals.asm.org]

In vitro synergy testing of Vancocine with other antimicrobials

The emergence of antibiotic resistance, particularly in gram-positive organisms like Methicillin-resistant Staphylococcus aureus (MRSA), necessitates the exploration of combination therapies to enhance clinical efficacy. Vancomycin, a cornerstone in treating MRSA infections, often exhibits slow bactericidal activity and can be associated with therapeutic failures. This guide provides a comparative overview of the in vitro synergistic effects of Vancomycin when combined with other antimicrobial agents, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

Quantitative Analysis of Synergistic Combinations

The synergistic potential of Vancomycin with various antimicrobials has been extensively evaluated using methods such as checkerboard assays and time-kill studies. The data below summarizes the outcomes of these combinations against different bacterial strains.

Checkerboard Synergy Testing

The checkerboard method assesses the interaction between two antimicrobial agents, with synergy typically defined by a Fractional Inhibitory Concentration (FIC) index of ≤0.5.

Antimicrobial Combination	Bacterial Strain(s)	Number of Strains Showing Synergy / Total Tested	Mean FIC Index	Reference(s)
Vancomycin + Imipenem	MRSA	22 / 32	0.35	[1]
Vancomycin + Cefazolin	MRSA	22 / 32	0.46	[1]
Vancomycin + Oxacillin	GISA, MRSH, MRSE	30 / 59	Not specified	[2][3]
Vancomycin + Rifampin	MRSA & CNS	2 / 22	Not specified	[4]
Vancomycin + Sulfamethoxazole/Trimethoprim	MRSA & CNS	3 / 22	Not specified	[4]
Vancomycin + Netilmicin	MRSA	0 / 32	1.096 (Indifference)	[1]

GISA: Glycopeptide-Intermediate Staphylococcus aureus; MRSH: Methicillin-Resistant Staphylococcus haemolyticus; MRSE: Methicillin-Resistant Staphylococcus epidermidis; CNS: Coagulase-Negative Staphylococci.

Time-Kill Assay Synergy

Time-kill assays measure the rate of bacterial killing over time. Synergy is generally defined as a ≥2-log10 decrease in CFU/mL between the combination and its most active single agent at 24 hours.

Antimicrobial Combination	Bacterial Strain(s)	Outcome	Reference(s)
Vancomycin + β-Lactams (Cefazolin, Cefepime, Ceftaroline, Nafcillin)	VSSA, hVISA, VISA	Synergistic and bactericidal activity observed.	[5][6]
Vancomycin + Oxacillin	GISA	Bactericidal effect with a 2.44 to 3.06 log10 CFU/mL reduction at 24h.	[2][3]
Vancomycin + Imipenem	MRSA & CNS	Synergistic activity observed in sub-inhibitory concentrations.	[4]
Vancomycin + Rifampin	MRSA & CNS	Synergistic activity observed in sub-inhibitory concentrations.	[4]
Vancomycin + Sulfamethoxazole/Trimethoprim	MRSA & CNS	Synergistic activity observed in sub-inhibitory concentrations.	[4]
Vancomycin + Gentamicin	VISA, hVISA, VSSA	Synergy demonstrated against some isolates.	[7]
Vancomycin + Ciprofloxacin	VISA, hVISA, VSSA	Synergy demonstrated against some isolates.	[7]

VSSA: Vancomycin-Susceptible Staphylococcus aureus; hVISA: Heterogeneous Vancomycin-Intermediate Staphylococcus aureus; VISA: Vancomycin-Intermediate Staphylococcus aureus.

Mechanisms of Synergy

The enhanced antimicrobial effect of Vancomycin combinations often stems from complementary mechanisms of action.

Vancomycin and β-Lactams: The "Seesaw Effect"

A key mechanism for synergy between Vancomycin and β-lactams against MRSA is the "seesaw effect".[8][9] Strains with reduced susceptibility to Vancomycin often show increased susceptibility to β-lactams.[8][9] β-lactams can induce morphological changes to the bacterial cell surface, which may increase target-specific Vancomycin binding.[8][9] This combination leads to a more potent inhibition of cell wall synthesis at different stages.[2]

Caption: Synergistic inhibition of bacterial cell wall synthesis.

Vancomycin and Aminoglycosides

The synergy between Vancomycin and aminoglycosides like gentamicin is primarily attributed to enhanced drug uptake. Vancomycin's inhibition of cell wall synthesis increases the permeability of the bacterial cell wall, facilitating the entry of the aminoglycoside to its intracellular target, the ribosome, where it disrupts protein synthesis.[10][11]

Experimental Protocols

Standardized methodologies are crucial for the accurate assessment of antimicrobial synergy. Below are detailed protocols for the checkerboard and time-kill assays.

Checkerboard Assay Protocol

The checkerboard assay is a microdilution method used to determine the FIC index.

Caption: Workflow for the checkerboard synergy assay.

Detailed Steps:

• Preparation: Twofold serial dilutions of Vancomycin are prepared along the rows (ordinate) of a 96-well microtiter plate, and dilutions of the second antimicrobial are prepared along the columns (abscissa).

• Inoculation: Each well is inoculated with a bacterial suspension adjusted to a 0.5 McFarland standard (approximately 5 x 10^5 CFU/mL).

• Incubation: The plate is incubated at 37°C for 16 to 24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the antibiotic(s) that yields no visible growth. The MIC for each drug alone and the MIC of each drug in combination are recorded.

• FIC Index Calculation: The Fractional Inhibitory Concentration (FIC) index is calculated to quantify the interaction.

  • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  • FIC Index = FIC of Drug A + FIC of Drug B

• Interpretation: The interaction is classified as synergistic (FIC index ≤ 0.5), indifferent (>0.5 to 4.0), or antagonistic (>4.0).[1][2]

Time-Kill Assay Protocol

Time-kill assays provide dynamic information on the bactericidal or bacteriostatic effects of antimicrobial combinations over time.

Caption: Workflow for the time-kill synergy assay.

Detailed Steps:

• Inoculum Preparation: A bacterial culture is grown to the logarithmic phase and then diluted to a standardized starting inoculum of approximately 5 x 10^5 CFU/mL in a suitable broth medium.

• Exposure: The inoculum is added to flasks or tubes containing the antimicrobial agents alone and in combination at desired concentrations (e.g., sub-inhibitory concentrations). A growth control without any antibiotic is always included.

• Sampling: The cultures are incubated at 37°C, and aliquots are removed at predetermined time points (e.g., 0, 4, 8, and 24 hours).

• Quantification: The removed aliquots are serially diluted and plated on agar to determine the number of viable bacteria (CFU/mL).

• Data Analysis: The results are plotted as log10 CFU/mL versus time. Synergy is typically defined as a ≥2 log10 decrease in the bacterial count by the combination at 24 hours compared with the most active single agent.

References

• 1. Checkerboard synergy testing [bio-protocol.org]
• 2. Diagonal Method to Measure Synergy Among Any Number of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Assessment by Time-Kill Methodology of the Synergistic Effects of Oritavancin in Combination with Other Antimicrobial Agents against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Combinations of Vancomycin and β-Lactams Are Synergistic against Staphylococci with Reduced Susceptibilities to Vancomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antimicrobial synergy testing by inkjet printer-assisted automated checkerboard array and manual time-kill methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 8. Time kill assays for Streptococcus agalactiae and synergy testing [protocols.io]
• 9. Is Vancomycin an Aminoglycoside? Understanding Antibiotic Classification • DoseMeRx [doseme-rx.com]
• 10. Effective antimicrobial combination in vivo treatment predicted with microcalorimetry screening - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Properties of Linezolid, Rifampicin, and Vancomycin, as Well as the Mechanism of Action of Pentamidine, Determine Their Synergy against Gram-Negative Bacteria [mdpi.com]

Safety & Regulatory Compliance

Safeguarding Health and the Environment: Proper Disposal of Vancomycin

For researchers, scientists, and drug development professionals, ensuring the proper disposal of antibiotics like Vancomycin is a critical aspect of laboratory safety and environmental stewardship. Adherence to established protocols is essential to prevent environmental contamination and mitigate the development of antimicrobial resistance. This guide provides immediate, essential safety and logistical information for the proper handling and disposal of Vancomycin waste in a laboratory setting.

Vancomycin waste, including pure forms, solutions, and any contaminated materials, must be treated as hazardous chemical waste. Improper disposal, such as discarding it in regular trash or flushing it down the drain, can have serious consequences for both the environment and public health.

Key Disposal Parameters

While specific quantitative thresholds for Vancomycin disposal are determined by institutional and regulatory standards, the following table summarizes key qualitative and logistical parameters for its waste management.

Parameter	Guideline / Data	Source
Waste Classification	Hazardous Chemical Waste	[1][2]
Personal Protective Equipment (PPE)	Safety goggles, lab coat, chemical-resistant gloves	[1]
Liquid Waste Containment	Designated, sealed, and clearly labeled hazardous chemical waste container	[1]
Solid Waste Containment	Designated hazardous waste container	[1]
Sharps Waste Containment	Puncture-proof sharps container	[1]
Autoclaving Efficacy	Not reliable for degrading the antibiotic; must still be disposed of as chemical waste	[1]
Prohibited Disposal	Do not empty into drains or dispose of in regular trash	[2][3][4]

Experimental Protocol: Vancomycin Waste Management

This protocol outlines the step-by-step procedure for the safe segregation and disposal of Vancomycin waste streams within a laboratory environment.

Materials:

• Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant gloves.[1]

• Designated, leak-proof hazardous chemical waste containers, clearly labeled.[1]

• Puncture-proof sharps containers for any contaminated sharps.[1]

• Biohazard bags (if applicable for non-antibiotic biohazardous components).

Procedure:

• Risk Assessment: Before handling Vancomycin, consult the Safety Data Sheet (SDS) for specific handling precautions and conduct a thorough risk assessment.[1]

• Waste Segregation: At the point of generation, separate Vancomycin waste from all other waste streams.[1]

• Liquid Waste Disposal:

  • Collect all liquid waste containing Vancomycin (e.g., stock solutions, unused media) in a designated, sealed, and clearly labeled hazardous chemical waste container.[1]

  • Do not mix with other chemical waste unless compatibility has been verified.[1]

• Solid Waste Disposal:

  • Dispose of all contaminated solid waste (e.g., gloves, pipette tips, flasks) in a designated hazardous waste container.[1]

• Sharps Disposal:

  • Place any contaminated sharps (e.g., needles, serological pipettes) directly into a puncture-proof sharps container.[1]

• Treatment of Contaminated Media:

  • Autoclaving: While autoclaving is effective for sterilizing infectious agents in used media, it does not reliably degrade Vancomycin.[1] Therefore, after autoclaving to address biohazards, the media must still be disposed of as chemical waste.[1]

  • Chemical Decontamination: For liquid waste that is not autoclaved, chemical inactivation may be an option. However, this must be validated by your institution's Environmental Health and Safety (EHS) office.[1]

• Disposal of Concentrated Stocks: Never dispose of concentrated Vancomycin stocks down the drain. These are considered hazardous due to their high concentration and must be collected in a designated hazardous chemical waste container.

• Spill Management:

  • In the event of a spill, ensure the area is well-ventilated.[5]

  • Avoid generating dust.[5]

  • Mechanically sweep up the spilled material and place it into a suitable, labeled container for disposal.[3][5]

• Container Management:

  • Ensure all waste containers are properly sealed and labeled with the contents (e.g., "Vancomycin Waste," "Hazardous Chemical Waste") and the date of accumulation.[1]

• Final Disposal:

  • Dispose of all Vancomycin waste through your institution's hazardous waste management program, in accordance with local, state, and federal regulations.[5][6]

Vancomycin Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Vancomycin waste in a laboratory setting.

Caption: Workflow for the proper segregation and disposal of Vancomycin waste.

References

• 1. benchchem.com [benchchem.com]
• 2. carlroth.com [carlroth.com]
• 3. fishersci.com [fishersci.com]
• 4. researchgate.net [researchgate.net]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. neogen.com [neogen.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Vancomycin

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling of Vancomycin, a critical antibiotic. Adherence to these procedures will minimize risk and ensure the integrity of your research.

Vancomycin hydrochloride is a substance that can cause skin and serious eye irritation, allergic skin reactions, and respiratory irritation.[1] Therefore, proper handling and disposal are crucial to maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment when handling Vancomycin powder and solutions.

PPE Category	Requirement	Specifications
Eye and Face Protection	Mandatory	Wear safety glasses with side shields or goggles.[1]
Skin Protection	Mandatory	Chemical resistant gloves (nitrile or latex) and a lab coat or body covering are required.[1][2]
Respiratory Protection	As Needed	Use an approved respirator if dust is generated and local exhaust ventilation is not sufficient.[1][3]

Emergency First Aid Procedures

In the event of exposure to Vancomycin, immediate action is critical. The following table outlines the initial first aid steps to be taken.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes.[1][2] Remove contact lenses if present and easy to do.[1] Seek medical attention if irritation persists.[1]
Skin Contact	Remove contaminated clothing.[1] Wash the affected area with plenty of soap and water.[1][2] If skin irritation or a rash occurs, seek medical advice.[2]
Inhalation	Move the person to fresh air.[2] If breathing is difficult, give oxygen.[2] Seek medical attention.[2]
Ingestion	Do NOT induce vomiting.[2] Rinse mouth with water.[2] Seek immediate medical attention.[2]

Safe Handling and Disposal Workflow

To ensure a systematic and safe approach to managing Vancomycin in the laboratory, from receipt to disposal, the following workflow should be implemented. This process is designed to minimize exposure and prevent contamination.

Vancomycin Handling Workflow Diagram

Detailed Disposal Plan

Proper disposal of Vancomycin and contaminated materials is critical to prevent environmental contamination and accidental exposure.

• Liquid Waste : All liquid waste containing Vancomycin, including unused solutions and media, should be collected in a designated, sealed, and clearly labeled hazardous chemical waste container.[4] Do not mix with other chemical waste unless compatibility has been verified.[4]

• Solid Waste : Dispose of all contaminated solid waste, such as gloves, pipette tips, and flasks, in a designated hazardous waste container.[4]

• Sharps : Any contaminated sharps, including needles and serological pipettes, must be placed directly into a puncture-proof sharps container.[4]

• Container Management : Ensure all waste containers are properly sealed and labeled with "Hazardous Waste" and the specific contents (e.g., "Vancomycin Waste").[4]

• Regulatory Compliance : Dispose of all waste materials according to applicable federal, state, and local regulations.[1]

By implementing these safety protocols, researchers can handle Vancomycin with confidence, ensuring a secure environment for themselves and their colleagues while advancing their scientific endeavors.

References

• 1. samsonmt.com [samsonmt.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. Vancomycin - Safety Data Sheet [chemicalbook.com]
• 4. benchchem.com [benchchem.com]